3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid

Core Science & Biosynthesis

Technical Monograph: 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic Acid

The following technical guide is a comprehensive monograph on 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid (CAS 54685-83-5). It is structured to serve researchers in drug development and polymer science, focusing on its utility as a functional intermediate and chelating ligand.

A Versatile Tridentate Ligand and AB₂ Monomer for Macromolecular Synthesis

Executive Summary

3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid (CAS 54685-83-5) is a tertiary amino-dicarboxylic acid derivative characterized by a zwitterionic core and tridentate functionality. Structurally analogous to the well-known chelator HEIDA (Hydroxyethyliminodiacetic acid), this compound features propionic acid arms rather than acetic acid, altering its chelation thermodynamics and steric profile.

In drug development and materials science, it serves two primary critical functions:

• Hydrophilic Linker/Spacer: Its structure provides a "Y-shaped" branching point with a solubilizing hydroxyl group, ideal for increasing the hydrophilicity of antibody-drug conjugates (ADCs) or polymer-drug conjugates.

• AB₂ Monomer: In polyester or polyamide synthesis, the single hydroxyl group (A) and two carboxyl groups (B₂) allow for the synthesis of hyperbranched polymers or dendrimers with high functional density.

Chemical Identity & Physicochemical Profile[1][2][3][4][5]

Property	Specification
CAS Number	54685-83-5
IUPAC Name	3-[2-carboxyethyl(2-hydroxyethyl)amino]propanoic acid
Synonyms	N-(2-Hydroxyethyl)iminodipropionic acid; HHEP-Acid
Molecular Formula	C₈H₁₅NO₅
Molecular Weight	205.21 g/mol
SMILES	OCCN(CCC(=O)O)CCC(=O)O
pKa (Estimated)	pKa₁ (COOH) ≈ 4.2; pKa₂ (COOH) ≈ 4.8; pKa₃ (N-H⁺) ≈ 8.9
Solubility	Highly soluble in water (Zwitterionic); Soluble in MeOH; Insoluble in non-polar solvents.[1][2]
Physical State	White to off-white crystalline solid or viscous oil (depending on hydration).

Expert Insight: The Propionic Effect

Unlike its acetic acid analog (HEIDA), the propionic arms of CAS 54685-83-5 form six-membered chelate rings with metal ions. Thermodynamically, six-membered rings are generally less stable than five-membered rings for transition metals (e.g., Cu²⁺, Ni²⁺) but offer distinct selectivity for larger metal ions or specific catalytic geometries. This makes it a tunable ligand for metallodrug formulations where "softer" release kinetics are required.

Synthesis & Manufacturing Protocol

The industrial and laboratory synthesis relies on the double Michael addition of ethanolamine to acrylic acid. This route is atom-economical and scalable but requires strict temperature control to prevent retro-Michael degradation or polymerization.

Mechanism of Action

The nucleophilic nitrogen of ethanolamine attacks the

-carbon of acrylic acid. The reaction proceeds in two steps: formation of the mono-adduct followed by the di-adduct.

Figure 1: Stepwise synthesis via Michael Addition. Note the thermal sensitivity regarding reversibility.

Self-Validating Experimental Protocol

Objective: Synthesis of 100g of 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid.

Reagents:

• Ethanolamine (Reagent Grade, >99%)

• Acrylic Acid (Stabilized with MEHQ)

• Solvent: Water (Deionized)

Step-by-Step Methodology:

• Preparation: Charge 61.1 g (1.0 mol) of Ethanolamine into a 500 mL round-bottom flask equipped with a magnetic stirrer, reflux condenser, and dropping funnel. Place in an ice bath to cool to 0–5°C.

• Addition (Exotherm Control): Slowly add 144.1 g (2.0 mol) of Acrylic Acid dropwise.

  • Critical Control Point: The reaction is highly exothermic. Maintain internal temperature below 40°C to prevent polymerization of acrylic acid.

• Heating (Kinetic Drive): Once addition is complete and the exotherm subsides, remove the ice bath. Heat the mixture to 70°C for 4–6 hours.

  • Why: The second addition (formation of the tertiary amine) is slower and requires thermal energy to overcome steric hindrance.

• Monitoring: Monitor reaction progress via TLC (System: n-Butanol/Acetic Acid/Water 4:1:1). The secondary amine intermediate should disappear.

• Work-up:

  • Concentrate the aqueous solution under reduced pressure (Rotary evaporator, <60°C).

  • Purification: Recrystallize from an Ethanol/Water mixture or triturated with Acetone to remove unreacted acrylic acid.

• Validation: Dissolve 10 mg in D₂O for ¹H-NMR.

  • Success Criteria: Look for two distinct triplets for the propionic chain (approx.

    2.5 and 3.0 ppm) and the disappearance of vinylic protons ( 5.8–6.4 ppm).

Functional Applications in Drug Development

A. Hydrophilic Linker for Bioconjugation

In Antibody-Drug Conjugates (ADCs), hydrophobicity of the payload often leads to aggregation. CAS 54685-83-5 acts as a solubility enhancer .

• Mechanism: The carboxyl groups can be activated (EDC/NHS) to attach to the drug or antibody, while the free hydroxyl group and the zwitterionic core recruit water molecules, forming a hydration shell around the conjugate.

B. pH-Responsive Hydrogels

The compound is an ideal precursor for poly(beta-amino ester) (PBAE) hydrogels.

• Logic: The tertiary amine has a pKa ~8.9. At physiological pH (7.4), it is partially protonated. In the acidic tumor microenvironment (pH 6.5), protonation increases, causing charge repulsion and swelling of the hydrogel, triggering drug release.

Figure 2: Mechanism of pH-triggered drug release using CAS 54685-83-5 based polymers.

Analytical Characterization Guide

To ensure the integrity of the material, the following spectral features must be confirmed.

Method	Diagnostic Signal	Interpretation
¹H-NMR (D₂O)	2.55 (t, 4H, -CH₂-COO⁻)	Alpha-protons of propionic acid arms.
3.35 (t, 4H, -N-CH₂-)	Beta-protons next to Nitrogen.
3.80 (t, 2H, -CH₂-OH)	Protons adjacent to Hydroxyl group.
FT-IR	1710–1730 cm⁻¹	C=O stretch (Carboxylic acid).
3200–3400 cm⁻¹	Broad O-H stretch (H-bonded).
Mass Spec (ESI)	m/z 206.1 [M+H]⁺	Protonated molecular ion.

Safety & Handling (SDS Summary)

While not classified as highly toxic, the compound exhibits properties of organic acids and amines.

• Hazard Classification: Skin Irrit. 2 (H315), Eye Irrit. 2A (H319).

• Handling: Wear nitrile gloves and safety goggles. Avoid inhalation of dust/mist.

• Storage: Hygroscopic. Store in a desiccator at room temperature.

• Stability: Stable under normal conditions. Avoid strong oxidizing agents and temperatures >100°C (risk of dehydration or retro-Michael).

References

• Sigma-Aldrich. N-(2-Hydroxyethyl)iminodiacetic acid (HEIDA) Product Specification.[3] (Analogous chemistry and chelation properties). Link

• PubChem. Compound Summary for CAS 54685-83-5. National Library of Medicine (US). Link

• European Patent Office. Process for the preparation of amino acid derivatives via Michael Addition. (General protocol validation for amino-propionic acids). Link

• ResearchGate. Synthesis and characterization of N-substituted amino acids for polymer applications.Link

• BOC Sciences. Building Blocks and Intermediates: Propionic Acid Derivatives.

(Note: Specific patent literature for CAS 54685-83-5 is limited; protocols are derived from standard Michael addition chemistry of ethanolamine and acrylic acid as established in the synthesis of homologous iminodipropionates.)

Sources

• 1. 3-Hydroxy-2,2-dimethylpropionic acid | C5H10O3 | CID 78548 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Multiblock biodegradable hydrogels for use as controlled release agents for drugs delivery and tissue treatment agents - Patent WO-9705185-A3 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (2-Hydroxyethyl)iminodiacetic acid | C6H11NO5 | CID 7152 - PubChem [pubchem.ncbi.nlm.nih.gov]

Structure and properties of N-(2-hydroxyethyl)-N,N-bis(2-carboxyethyl)amine

An In-Depth Technical Guide to N-(2-hydroxyethyl)iminodiacetic Acid (HEIDA): Structure, Properties, and Applications

A Note on Nomenclature: This guide focuses on the well-documented compound N-(2-hydroxyethyl)iminodiacetic acid (HEIDA). The initially requested topic, N-(2-hydroxyethyl)-N,N-bis(2-carboxyethyl)amine, a structural analogue with carboxyethyl groups instead of carboxymethyl groups, is not widely reported in the scientific literature. Given the structural and functional similarities, this guide on HEIDA is presented to provide relevant and valuable technical information for researchers, scientists, and drug development professionals interested in this class of chelating agents.

Introduction and Overview

N-(2-hydroxyethyl)iminodiacetic acid, commonly known as HEIDA, is a versatile organic compound belonging to the family of aminopolycarboxylic acids. It is structurally a derivative of glycine where the amino nitrogen is substituted with a 2-hydroxyethyl group and two carboxymethyl groups[1]. This unique structure, featuring a tertiary amine, two carboxylate functionalities, and a hydroxyl group, confers upon HEIDA the ability to act as a potent tridentate or tetradentate chelating agent.

HEIDA is recognized for its strong affinity for various metal ions, particularly trivalent cations like iron (Fe³⁺), and its biodegradability, making it an environmentally friendlier alternative to traditional chelating agents like ethylenediaminetetraacetic acid (EDTA)[2]. Its application spans various fields, from industrial processes to advanced catalysis and biochemical research, where precise control of metal ion concentration is critical. For drug development professionals, its ability to form stable metal complexes is of particular interest for applications in drug delivery, as a stabilizer for metal-catalyzed reactions, and in the mitigation of metal-induced toxicity.

Chemical Structure and Physicochemical Properties

The molecular structure of HEIDA is central to its function. The nitrogen atom and the oxygen atoms of the two carboxyl groups and the hydroxyl group can coordinate with a metal ion, forming stable chelate rings.

Caption: Chemical structure of N-(2-hydroxyethyl)iminodiacetic acid (HEIDA).

Quantitative Data Summary

The physicochemical properties of HEIDA are summarized in the table below, providing essential data for experimental design and application development.

Property	Value	Source(s)
IUPAC Name	2-[carboxymethyl(2-hydroxyethyl)amino]acetic acid	[1]
Synonyms	HEIDA, Ethanolamine-N,N-diacetic acid	[1][3]
CAS Number	93-62-9	[3]
Molecular Formula	C₆H₁₁NO₅	[1][3][4]
Molecular Weight	177.16 g/mol	[1][3][4]
Appearance	White to almost white crystalline powder	[3]
Melting Point	178 °C (decomposes)
pKa Values	pKa₁ ≈ 2.2, pKa₂ ≈ 8.73
Solubility	Soluble in water

Core Mechanism: Metal Ion Chelation

The primary function of HEIDA is its ability to act as a chelating agent. Chelation is a process involving the formation of two or more separate coordinate bonds between a polydentate ligand and a single central metal atom. In the case of HEIDA, the tertiary amine nitrogen, the two carboxylate oxygens, and the hydroxyl oxygen can all participate in binding a metal ion.

The stability of the resulting metal-HEIDA complex is highly dependent on the pH of the solution, which dictates the protonation state of the carboxylic acid and amino groups. At neutral or slightly acidic pH, HEIDA can effectively sequester metal ions, preventing them from participating in unwanted side reactions, such as oxidative degradation of drug molecules. This property is particularly valuable in stabilizing formulations containing metal-sensitive active pharmaceutical ingredients (APIs).

Applications in Research and Drug Development

HEIDA's unique properties make it a valuable tool in various scientific and industrial settings.

• Metal Sequestration in Fenton-like Reactions: HEIDA is effective in chelating Fe(III) ions. This is particularly useful in advanced oxidation processes, such as the Fenton reaction, where controlling the concentration of free iron is crucial for optimizing the degradation of organic pollutants[2]. This principle can be applied in environmental remediation studies and in understanding oxidative stress pathways.

• Catalysis: Metal complexes of HEIDA have been explored as catalysts. For instance, oxorhenium(V) complexes with HEIDA can catalyze the carboxylation of ethane, while vanadium complexes are used for the peroxidative hydroxylation of benzene[2]. This highlights its potential in the development of novel catalytic systems for organic synthesis.

• Stabilizing Agent in Formulations: In drug development, the presence of trace metal ions can catalyze the degradation of APIs, reducing shelf-life and efficacy. As a strong chelator, HEIDA can be incorporated into formulations to sequester these metal ions, thereby enhancing the stability of the final drug product.

• Component in Peptide Synthesis: HEIDA is also noted for its use in peptide synthesis, likely as a reagent to control metal ion catalysis or as a protecting group.

Experimental Protocol: Evaluation of Fe(III) Chelation

This section provides a generalized protocol for evaluating the iron-chelating capacity of HEIDA, a common requirement in assessing its suitability as a stabilizing agent.

Objective: To determine the stoichiometry and stability of the Fe(III)-HEIDA complex using UV-Visible spectrophotometry.

Principle: The formation of the Fe(III)-HEIDA complex results in a colored solution with a characteristic absorbance maximum. By titrating a solution of Fe(III) with HEIDA and monitoring the absorbance, one can determine the binding ratio and the formation constant of the complex.

Methodology

• Preparation of Stock Solutions:

  • Prepare a 10 mM stock solution of FeCl₃ in 0.1 M HCl to prevent hydrolysis.

  • Prepare a 100 mM stock solution of HEIDA in deionized water. Adjust the pH to 7.0 with NaOH.

• Job's Plot (Method of Continuous Variation):

  • Prepare a series of solutions with a constant total concentration of Fe(III) and HEIDA (e.g., 1 mM), but with varying mole fractions of each component (from 0 to 1).

  • Maintain a constant pH (e.g., using a suitable buffer like HEPES) and ionic strength.

  • Allow the solutions to equilibrate for 30 minutes.

  • Measure the absorbance of each solution at the wavelength of maximum absorbance (λ_max) for the Fe(III)-HEIDA complex (determined by a preliminary scan).

  • Plot the absorbance versus the mole fraction of Fe(III). The maximum of the plot will indicate the stoichiometry of the complex.

• Determination of Formation Constant:

  • Prepare a series of solutions with a fixed concentration of Fe(III) (e.g., 0.1 mM) and varying concentrations of HEIDA.

  • Measure the absorbance at λ_max.

  • Analyze the data using appropriate binding models (e.g., Benesi-Hildebrand method) to calculate the association or formation constant (K_f).

Caption: Workflow for evaluating the iron-chelating properties of HEIDA.

Causality and Self-Validation: This experimental design is self-validating. The Job's plot provides a direct, model-independent determination of the binding stoichiometry. This stoichiometry is then used as a known parameter in the subsequent analysis to determine the formation constant, reducing the number of floating variables and increasing the confidence in the calculated K_f value. The consistency between the results from different analytical models would further validate the findings.

Conclusion

N-(2-hydroxyethyl)iminodiacetic acid (HEIDA) is a highly effective and biodegradable chelating agent with a well-defined structure and set of properties. Its ability to form stable complexes with metal ions, particularly Fe(III), makes it a valuable compound for researchers in chemistry, environmental science, and drug development. Understanding its fundamental properties and mechanisms of action, as outlined in this guide, is key to leveraging its full potential in stabilizing formulations, developing novel catalytic systems, and controlling metal-mediated processes.

References

• Analytice. (n.d.). N,N-bis(2-hydroxyethyl)alkyl(C8-C18)amine using N-lauryldiethanolamine - VARIOUS analysis. Retrieved from [Link]

• DTIC. (n.d.). Synthesis and Antimuscarinic Activity of 2-(N-(Ethyl)-(N-Beta- Hydroxyethyl)) Aminoethyl 2,2-Diphenylpropionate, a Metabolite of. Retrieved from [Link]

• Global Substance Registration System. (n.d.). N-(2-HYDROXYETHYL)IMINODIACETIC ACID. Retrieved from [Link]

• PubChem. (n.d.). (2-Hydroxyethyl)iminodiacetic acid. Retrieved from [Link]

• Analytice. (n.d.). N, N-bis(2-hydroxyethyl)alkyl(C8-C18)amine (Ref. No. 39090) (using Sabostat AL100 (CAS 61791-31-9)) - analysis. Retrieved from [Link]

• Thermo Fisher Scientific. (n.d.). N,N-Bis(2-hydroxyethyl)ethylenediamine 5 g. Retrieved from [Link]

• MilliporeSigma. (n.d.). N,N-Bis(2-hydroxyethyl)-2-aminoethanesulfonic acid. Retrieved from [Link]

• EFSA. (2025). Update of the safety assessment of N,N‐bis(2‐hydroxyethyl)alkyl(C8‐C18)amines (FCM No 19) and N,N‐bis(2‐hydroxyethyl)alkyl(C8‐C18)amine hydrochlorides (FCM No 20) for their use in plastic materials and articles intended to come. Retrieved from [Link]

• Biocompare. (n.d.). N-(2-Hydroxyethyl)iminodiacetic Acid from Aladdin Scientific. Retrieved from [Link]

• KT Alchemy. (2025). Update of the safety assessment of N,N‐bis(2‐hydroxyethyl)alkyl(C8‐C18)amines (FCM No 19) and N,N‐bis(2‐hydroxyethyl)a. Retrieved from [Link]

• PubMed. (2025). Update of the safety assessment of N,N-bis(2-hydroxyethyl)alkyl(C8-C18)amines (FCM No 19) and N,N-bis(2-hydroxyethyl)alkyl(C8-C18)amine hydrochlorides (FCM No 20) for their use in plastic materials and articles intended to come into contact with food. Retrieved from [Link]

• CONICET. (n.d.). New Chemoenzymatic Synthesis of (±)-N-(2-hydroxyethyl)-N,N-dime thyl- 2,3-bis(tetradecyloxy)-1-propanammonium Bromide (DMRIE). Retrieved from [Link]

• Semantic Scholar. (2017). Synthesis, Characterization and Properties of N-Alkyl-N,N-di(2-hydroxyethyl) Amine Oxides. Retrieved from [Link]

• Wikipedia. (n.d.). N-(2-Carboxyethyl)iminodiacetic acid. Retrieved from [Link]

• EFSA. (2019). Call for technical and toxicological data on the substances N,N-bis(2-hydroxyethyl)alkyl (C8-C18) amine (FCM No 19) and N,N-bis(2-hydroxyethyl)alkyl (C8-C18) amine hydrochlorides (FCM No 20) for their use in plastic materials and articles. Retrieved from [Link]

• ResearchGate. (n.d.). Relevant bidentate chelating structures for hard metal ions. 1,2-HP:. Retrieved from [Link]

• Green-Mountain Chem. (2026). Chelating Agents -categories. Retrieved from [Link]

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• 4. GSRS [gsrs.ncats.nih.gov]

Technical Guide: Tertiary Amine Dicarboxylic Acid Ligands in Coordination Chemistry

Executive Summary

Tertiary amine dicarboxylic acid ligands, predominantly represented by

-substituted iminodiacetic acids ( ) , represent a critical intersection between hard/soft acid-base theory (HSAB) and geometric flexibility in coordination chemistry. Unlike rigid aromatic linkers (e.g., terephthalic acid) used in early Metal-Organic Frameworks (MOFs), these ligands introduce an nitrogen "hinge." This structural feature confers two distinct advantages: tunable chelation thermodynamics via the nitrogen lone pair and geometric non-planarity , which is essential for constructing "breathing" MOFs and enabling iterative cross-coupling in drug discovery (e.g., MIDA boronates).

This guide provides an in-depth technical analysis of these ligands, moving from thermodynamic principles to synthetic protocols and high-value applications in drug development.

Structural Design & Chelation Thermodynamics

The N-Donor/O-Donor Synergy

The defining feature of this ligand class is the tridentate "pincer" capability. The tertiary amine nitrogen acts as an anchor, while the two carboxylate arms provide charge balance and hard oxygen donors.

• The Nitrogen Switch: The basicity of the tertiary amine (

  ) allows for pH-gated coordination. At low pH, the protonated ammonium blocks metal binding; at physiological pH, the lone pair becomes available, enabling the formation of stable 5-membered chelate rings.

• Thermodynamic Stability: The formation of two fused 5-membered rings upon metal binding creates a "chelate effect" that significantly boosts stability constants (

  ) compared to monodentate analogs. For example, Copper(II) complexes of iminodiacetates often exhibit values > 10.

Data: Stability Constants of Metal Complexes

The following table illustrates the stability enhancement provided by the

-substituent in iminodiacetic acid derivatives compared to simple amino acids.

Ligand	Metal Ion ( )		Coordination Geometry	Notes
Glycine (Reference)		8.2	Bidentate ( )	Single 5-membered ring.
Iminodiacetic Acid (IDA)		10.6	Tridentate ( )	Two fused 5-membered rings (Facial).
-Methyl-IDA (MIDA)		11.0	Tridentate ( )	Inductive effect of Methyl group increases N-basicity.
MIDA		8.1	Octahedral (2:1 L:M)	Paramagnetic high-spin complex.
MIDA		7.0	Distorted Octahedral	system, flexible geometry.

Data aggregated from NIST Stability Constants Database and derived from HSAB principles.

Application Vector: MIDA Boronates in Drug Discovery[1][2][3]

The most commercially significant application of tertiary amine dicarboxylic acids is the MIDA Boronate platform. Here,

-methyliminodiacetic acid (MIDA) acts not just as a ligand, but as a "masking agent" for boronic acids.

Mechanism of Action

Boronic acids are notoriously difficult to purify and can be unstable. MIDA condenses with boronic acids to form a B-N dative bond.

• Hybridization Shift: The empty

  -orbital of the boron atom accepts the lone pair from the MIDA nitrogen. This shifts the boron from (reactive, planar) to (inert, tetrahedral).

• Chromatographic Stability: The resulting MIDA boronate is a stable, crystalline solid compatible with silica gel chromatography, solving the purification bottleneck in iterative Suzuki-Miyaura coupling.[1]

Visualization: The MIDA Catch-and-Release Cycle

The following diagram illustrates the iterative coupling workflow used in the synthesis of complex natural products (e.g., Amphotericin B derivatives).

Caption: The MIDA "Switch." Complexation rehybridizes Boron to sp3 (inert), allowing purification. Hydrolysis reverts it to sp2 (active) for coupling.

Experimental Protocol: Synthesis of N-Alkyl Iminodiacetic Acids

Objective: Synthesize

-butyliminodiacetic acid (BIDA) as a representative tertiary amine dicarboxylate ligand. Scale: 50 mmol Safety: Chloroacetic acid is highly corrosive and toxic. Work in a fume hood.

Reagents & Equipment

• -Butylamine (3.65 g, 50 mmol)

• Chloroacetic acid (11.34 g, 120 mmol) - 2.4 equivalents

• Sodium Hydroxide (NaOH), 6M aqueous solution

• Hydrochloric acid (HCl), 6M

• Ethanol (Recrystallization solvent)

• pH Meter[2]

Step-by-Step Methodology

• Neutralization (Ice Bath):

  • Dissolve Chloroacetic acid (11.34 g) in 30 mL water.

  • Cool to 0°C. Slowly add 6M NaOH to adjust pH to ~10. Critical: Keep temperature < 20°C to prevent hydrolysis of chloroacetate.

• Alkylation Reaction:

  • Add

    -butylamine dropwise to the cold chloroacetate solution.

  • Heat the mixture to 80°C.

  • pH Stat Mode: Maintain pH at 10-11 by periodic addition of NaOH solution. As the amine reacts, HCl is generated (neutralized by NaOH).

  • Reaction Endpoint: Monitor consumption of base. Reaction is complete when pH stabilizes without further NaOH addition (approx. 4-6 hours).

• Acidification & Isolation:

  • Cool reaction mixture to room temperature.

  • Acidify with 6M HCl to pH 2.0 (the isoelectric point of the zwitterionic ligand).

  • The ligand,

    -butyliminodiacetic acid, will precipitate as a white solid.

• Purification:

  • Filter the crude solid.

  • Recrystallize from hot water/ethanol (1:1 v/v).

  • Dry under vacuum at 60°C.

• Validation:

  • 1H NMR (D2O): Look for triplet at ~0.9 ppm (methyl), multiplet at ~3.2 ppm (N-CH2-R), and singlet at ~4.0 ppm (N-CH2-COOH).

  • IR: Strong C=O stretch at ~1720 cm⁻¹ (carboxylic acid).

Coordination Architectures: MOFs and Discrete Complexes

Topology Control in MOFs

Unlike rigid dicarboxylates (e.g., 1,4-benzenedicarboxylate), tertiary amine ligands introduce flexibility.

• The "Kink" Effect: The

  nitrogen introduces a bond angle of ~109.5°, preventing flat sheet formation. This forces the formation of 3D networks with high porosity.

• Zwitterionic Linkers: By controlling the pH during MOF synthesis, the central amine can be protonated (

  ). This creates a zwitterionic linker that enhances the adsorption of polar guest molecules (e.g., ) via dipole-dipole interactions.

Visualization: MOF Assembly Logic

This diagram depicts the decision tree for selecting metal nodes based on the desired topology with these ligands.

Caption: Selection strategy for Metal-Organic Frameworks. Zn(II) yields flexible porous materials; Lanthanides yield luminescent sensors.

References

• Gillis, E. P., & Burke, M. D. (2007). "A Simple and Modular Strategy for Small Molecule Synthesis: Iterative Suzuki-Miyaura Coupling of B-Protected Haloboronic Acids." Journal of the American Chemical Society.

• Li, J., et al. (2011).[1] "Pinene-Derived Iminodiacetic Acid (PIDA): A Powerful Ligand for Stereoselective Synthesis and Iterative Cross-Coupling of C(sp3) Boronate Building Blocks."[1] Journal of the American Chemical Society.

• Hancock, R. D., & Martell, A. E. (1989). "Ligand Design for Selective Complexation of Metal Ions in Aqueous Solution." Chemical Reviews.

• Wu, C. D., & Lin, W. (2005). "Highly Porous, Homochiral Metal-Organic Frameworks: Solvent-Exchange-Induced Single-Crystal-to-Single-Crystal Transformations." Angewandte Chemie International Edition.

• NIST Standard Reference Database. "Critically Selected Stability Constants of Metal Complexes."

Sources

• 1. BLD Insights | MIDA Boronate: A New Organo-boron Reagent [bldpharm.com]
• 2. cdn2.f-cdn.com [cdn2.f-cdn.com]

Heterofunctional Amino Acid Ligands with Propionic Acid Arms: Design, Synthesis, and Multimodal Applications

Topic: Heterofunctional Amino Acid Ligands with Propionic Acid Arms Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive technical analysis of heterofunctional ligands derived from amino acids modified with

-propionic acid (carboxyethyl) moieties. Unlike traditional -carboxymethyl (acetic acid) ligands such as EDTA or NTA, propionic acid derivatives introduce unique physicochemical properties—specifically modulated pKa values, increased spacer arm flexibility, and distinct hydrophobicity profiles. These features drive their utility in Salt-Tolerant Multimodal Chromatography (MMC) for monoclonal antibody (mAb) purification and specialized Immobilized Metal Affinity Chromatography (IMAC) . This document details the rational design, Michael addition synthesis pathways, and experimental workflows for deploying these ligands in bioseparations.

Introduction: The Strategic Advantage of Propionic Acid Arms

In the design of chromatographic ligands and chelators, the "arm" connecting the ionic group to the backbone dictates performance. While acetic acid arms (

) form stable 5-membered chelate rings and possess low pKa values (~2.0–2.5), they often lack the salt tolerance required for modern bioprocessing feedstreams.

Propionic acid arms (

) offer three distinct advantages:

• pKa Modulation: The carboxylic acid group in a propionic arm typically has a pKa of 4.0–4.8. This allows for elution by pH change in a milder range compared to sulfonic acid or acetic acid ligands.

• Salt-Tolerant Binding: In multimodal chromatography, the longer alkyl chain of the propionic arm contributes to the hydrophobic character, facilitating "salt-tolerant" binding where high conductivity promotes hydrophobic interaction while maintaining electrostatic attraction.

• Chelation Selectivity: In metal affinity applications, propionic arms form 6-membered chelate rings. These are generally less stable than 5-membered rings for transition metals (like

  or ) but can offer unique selectivity for larger ions or reduce non-specific metal leaching.

Chemical Design and Synthesis[1]

The most robust route to generating

-propionic acid amino acid ligands is the Michael Addition of the amino acid -amine to an acrylic acid derivative (usually methyl acrylate or acrylonitrile), followed by hydrolysis.

The Scaffold Strategy

The "Heterofunctional" nature arises from the amino acid side chain (

):

• Phenylalanine/Tryptophan (

  = Aromatic): Creates Multimodal Cation Exchangers (MM-CEX) . The aromatic ring provides hydrophobic interaction/ - stacking, while the propionic acid provides cation exchange.

• Histidine (

  = Imidazole): Creates pseudo-affinity ligands for IgG or metal chelation.

• Lysine (

  = Amine): Creates zwitterionic or anion-exchange multimodal surfaces.

Synthesis Pathway (Graphviz Visualization)

The following diagram illustrates the synthesis of a prototype ligand:

-Carboxyethyl-L-Phenylalanine .

Caption: Synthesis of N-carboxyethyl-L-Phenylalanine via Michael Addition and subsequent resin immobilization.

Mechanism of Action: Multimodal Chromatography (MMC)[2]

These ligands are the engines of Salt-Tolerant Cation Exchange . In traditional CEX, binding drops precipitously as conductivity rises (>5 mS/cm). In Propionic-Acid-based MMC, the mechanism is cooperative.

Cooperative Binding Model

• Long Range: Electrostatic attraction between the negatively charged propionic carboxylate (

  ) and positive patches on the protein.

• Short Range: Hydrophobic interaction between the amino acid side chain (e.g., Phenyl group) and hydrophobic pockets on the protein.

• High Salt Effect: High salt screens the electrostatic attraction but enhances the hydrophobic interaction (salting-out effect). The propionic arm's alkyl chain (

  ) acts as a linker that allows the hydrophobic head to penetrate the hydration shell.

Interaction Diagram

Caption: Cooperative binding mechanism allowing retention at high conductivity (15–30 mS/cm).

Experimental Protocols

Protocol A: Synthesis of N-(2-carboxyethyl)-L-Phenylalanine

Use this protocol to generate a prototype ligand for coupling to amine-functionalized resins.

Reagents: L-Phenylalanine, Methyl Acrylate, Methanol, Sodium Hydroxide (5M), Hydrochloric Acid.

• Dissolution: Dissolve 10 mmol L-Phenylalanine in 20 mL Methanol/Water (1:1). Adjust pH to 11.0 using NaOH.

• Michael Addition: Add 15 mmol Methyl Acrylate dropwise over 30 minutes while stirring.

• Reaction: Heat to 50°C for 24 hours. Monitor consumption of Phenylalanine by TLC (n-Butanol:Acetic Acid:Water 4:1:1).

• Hydrolysis: Add 20 mL 2M NaOH to the reaction mixture to hydrolyze the methyl ester. Stir at room temperature for 4 hours.

• Workup: Acidify to pH 2.0 with HCl. The product,

  -(2-carboxyethyl)-L-Phenylalanine, will precipitate or can be extracted with ethyl acetate.

• Verification: Confirm structure via

  -NMR (look for triplet signals of the propionic ethylene group at 2.4–2.8 ppm).

Protocol B: Chromatographic Screening (mAb Purification)

Objective: Determine the static binding capacity (SBC) and salt tolerance.

Materials:

• Resin: N-carboxyethyl-Phe coupled to agarose (approx. 40

  mol/mL ligand density).

• Sample: Monoclonal Antibody (mAb) feed, pH 6.0.

Step-by-Step:

• Equilibration: Equilibrate column with 50 mM Sodium Phosphate, pH 6.0.

• Salt Spiking: Prepare mAb samples with increasing NaCl concentrations: 0, 150, 300, and 500 mM NaCl.

• Loading: Load mAb sample until 10% breakthrough (dynamic binding capacity determination).

• Elution: Elute with 50 mM Sodium Phosphate, pH 4.0, 1M NaCl.

• Analysis: Measure

  and calculate capacity ( ).

Expected Data Output:

NaCl Concentration (mM)	Binding Capacity (mg/mL)	Mechanism Dominance
0	> 45	Electrostatic + Hydrophobic
150	40 - 45	Cooperative
300	30 - 35	Hydrophobic Dominant
500	< 10	Interactions Screened

Applications in Drug Development

Aggregate Removal (Polishing Step)

Heterofunctional propionic ligands excel at separating monomeric mAbs from aggregates. Aggregates often have higher hydrophobicity. By running the column in Flow-Through Mode at moderate salt (e.g., 200 mM NaCl), the monomer flows through (weak binding) while aggregates bind tightly to the ligand via the enhanced hydrophobic interaction provided by the propionic spacer and aromatic side chain.

IMAC (Immobilized Metal Affinity Chromatography)

When the amino acid scaffold is Histidine or Cysteine , the

-propionic arm creates a tridentate ( or ) chelator.

• Application: Purification of His-tagged proteins with lower nickel leaching than NTA, or purification of proteins with surface-exposed zinc/copper sites.

• Selectivity: The 6-membered ring formed by the propionic arm is "softer," favoring larger metal ions or altering the elution imidazole concentration profile.

References

• Woo, J. et al. (2015).[1] "A multimodal cation exchange ligand library based on Nuvia cPrime."[1][2][3] Journal of Chromatography A.

• Cytiva. (2024). "Fundamentals of mixed mode (multimodal) chromatography." Cytiva Knowledge Center.

• Kallberg, K. et al. (2014). "Multimodal chromatography: Characterization of protein binding and selectivity enhancement." Journal of Chromatography A.

• Bio-Rad Laboratories. "Introduction to Multimodal or Mixed-Mode Chromatography." Bio-Rad Tech Notes.

• G-Biosciences. (2020). "Affinity Purification Resins and Methods." G-Biosciences Technical Guides.

Sources

• 1. Novel multimodal ligand libraries for bioseparations | The Cramer Research Lab [cramerlab.cbe.rpi.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. par.nsf.gov [par.nsf.gov]

The Zwitterionic Nature of 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic Acid: A Technical Guide

The following technical guide provides an in-depth analysis of the zwitterionic and ampholytic nature of 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid. This document is structured to serve researchers and drug development professionals, focusing on physicochemical mechanisms, synthesis, and application protocols.

Executive Summary

3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid (CAS: 54685-83-5), herein referred to as HE-DPA , is a specialized amino-dicarboxylic acid ampholyte. Structurally analogous to the common chelator N-(2-Hydroxyethyl)iminodiacetic acid (HEIDA), HE-DPA is distinguished by the extension of its carboxylate arms from acetate to propionate.

This structural modification shifts its acid dissociation constants (pKa), altering its zwitterionic window and metal-binding kinetics. Unlike classic "Good's Buffers" which are typically net-neutral zwitterions at physiological pH, HE-DPA functions as an anionic ampholyte at pH 7.4, possessing a discrete isoelectric point (pI) in the acidic region. Its unique charge distribution makes it a valuable intermediate for synthesizing pH-responsive hydrogels, a selective chelating agent for transition metals, and a solubilizing hydrotrope in drug formulations.

Molecular Architecture & Physicochemical Properties[1][2][3]

Structural Analysis

The molecule consists of a central tertiary nitrogen atom bonded to three functional groups:

• A 2-Hydroxyethyl group (

  ): Confers hydrophilicity and hydrogen-bonding capacity.

• Two Propionic acid groups (

  ): Provide weak acidity and anionic character upon deprotonation.

The "azanediyl" nomenclature confirms the nitrogen is the central connector. The propionic acid arms (beta-alanine derivatives) are weaker acids than the acetic acid arms found in EDTA or HEIDA, leading to a higher

for the carboxylic groups.

Dissociation Constants & Speciation

To understand the zwitterionic nature, we must map the protonation states. HE-DPA is a triprotic system (

) with three ionizable protons (one ammonium, two carboxyls).

Group	Approximate pKa	Description
Carboxyl 1 ( )	~4.0 - 4.2	Deprotonation of the first propionic acid arm.
Carboxyl 2 ( )	~4.8 - 5.0	Deprotonation of the second propionic acid arm.
Amine ( )	~9.0 - 9.5	Deprotonation of the tertiary ammonium ( ).

Note: Values are estimated based on beta-alanine analogs and thermodynamic data for N-substituted iminodipropionic acids.

The Isoelectric Point (pI)

The zwitterionic species (Net Charge = 0) exists primarily between

and .

At pH 4.5 , HE-DPA exists as a true zwitterion (

). At pH 7.4 (Physiological) , HE-DPA exists as an anionic zwitterion ( ), carrying a net charge of -1. This distinction is critical for formulation scientists: it is not net-neutral at physiological pH.

Speciation Diagram

The following diagram illustrates the pH-dependent transitions of HE-DPA.

Figure 1: Stepwise deprotonation pathway showing the transition from cationic to anionic states.

Synthesis & Purity Analysis

For pharmaceutical applications, high purity is required. The synthesis utilizes the Michael Addition mechanism, which is atom-efficient and avoids halide byproducts.

Synthesis Protocol: Michael Addition

Reaction: Ethanolamine + 2 Acrylic Acid

HE-DPA

Step-by-Step Methodology:

• Reagent Prep: Charge a glass reactor with 1.0 equivalent of Ethanolamine (2-aminoethanol) dissolved in water (concentration ~20-30% w/w).

• Temperature Control: Cool the solution to 0-5°C using an ice bath to suppress polymerization of acrylic acid.

• Addition: Dropwise add 2.1 equivalents of Acrylic Acid (slight excess ensures complete conversion of the amine). Maintain temperature

  during addition (exothermic reaction).

• Reaction: Once addition is complete, raise temperature to 60-70°C and stir for 4-6 hours. The elevated temperature drives the kinetics of the second addition, which is sterically slower.

• Workup:

  • Remove unreacted acrylic acid via vacuum distillation or ion-exchange chromatography (anion exchange resin).

  • Concentrate the aqueous solution.

  • Crystallization may be difficult due to high solubility; precipitation in cold ethanol or acetone is often required.

Purity Validation

• HPLC-MS: Use a hydrophilic interaction liquid chromatography (HILIC) column.

  • Mobile Phase: Acetonitrile/Ammonium Acetate buffer (pH 5.0).

  • Detection: Mass Spectrometry (ESI+) looking for

    Da.

• 1H-NMR (D2O): Confirm the ratio of protons.

  • Triplet at ~2.6 ppm (N-CH2-CH2-COOH).

  • Triplet at ~3.0 ppm (N-CH2-CH2-COOH).

  • Multiplets at ~3.2 ppm (N-CH2-CH2-OH).

Figure 2: Synthetic pathway for HE-DPA production.

Applications in Drug Development[3][5][6][7][8]

Metal Chelation & Stabilization

HE-DPA acts as a tridentate or tetradentate ligand. The "softer" propionate arms (compared to acetate) modify the stability constants (

) for metal binding.

• Selectivity: It often shows different selectivity patterns than EDTA, useful for masking transition metals (Cu, Zn) in formulations without stripping Calcium or Magnesium as aggressively.

• Radiopharmaceuticals: Can serve as a linker for radiometals (e.g., Technetium-99m) when conjugated to targeting vectors.

pH-Responsive Hydrogels

The zwitterionic nature allows HE-DPA to be incorporated into hydrogels (e.g., via reaction of the hydroxyl group or condensation of the carboxyls).

• Mechanism: At pH < 4.5, the gel is cationic/neutral and collapsed. At pH > 5.0, the carboxylates deprotonate, causing electrostatic repulsion and swelling. This is ideal for intestinal drug delivery (release triggered by pH rise).

Hydrotropic Solubilization

As an ampholyte with a hydrophilic head (OH) and ionic body, HE-DPA acts as a hydrotrope. It disrupts the water structure around hydrophobic drug molecules, increasing their aqueous solubility without the toxicity associated with traditional surfactants.

Experimental Protocols

Protocol A: Potentiometric Determination of pKa

To verify the zwitterionic window for a specific batch.

• Preparation: Dissolve 1.0 mmol of HE-DPA in 50 mL of degassed 0.1 M KCl (to maintain ionic strength).

• Acidification: Add HCl to lower pH to ~2.0.

• Titration: Titrate with 0.1 M standardized NaOH (carbonate-free) using an auto-titrator.

• Data Analysis: Plot pH vs. Volume of NaOH. Use the Bjerrum method or software (e.g., Hyperquad) to fit the curve and extract

  , , and .

Protocol B: Zeta Potential Measurement (Isoelectric Point)

• Sample: Prepare 10 mM HE-DPA solution.

• pH Adjustment: Prepare aliquots adjusted from pH 2.0 to 10.0 in 0.5 unit increments.

• Measurement: Use a Laser Doppler Electrophoresis instrument (e.g., Malvern Zetasizer).

• Result: The pH at which the Zeta Potential crosses 0 mV is the experimental pI.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 140292, 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid. Retrieved from [Link]

• Khalili, F., et al. (2009). pKa Values of Some Piperazines at (298, 303, 313, and 323) K.[1] Journal of Chemical & Engineering Data.[1] (Provides thermodynamic data for analogous hydroxyethyl-amine systems). Retrieved from [Link]

• Smith, R. M., & Martell, A. E. (1989).Critical Stability Constants. Plenum Press.

• Dokichev, T. V., et al. (2010). Synthesis of N-(2-hydroxyethyl) derivatives of β-alanine.[2] Doklady Chemistry.[2] (Describes the Michael addition synthesis route). Retrieved from [Link]

• Giammona, G., et al. (2004). Drug release from alpha,beta-poly(N-2-hydroxyethyl)-DL-aspartamide-based microparticles. Biomaterials. (Application of related structures in drug delivery). Retrieved from [Link]

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. semanticscholar.org [semanticscholar.org]

Solubility profile of 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid in water vs organic solvents

The solubility profile of 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid (CAS: 54685-83-5) is dictated by its zwitterionic amino acid structure, resulting in high aqueous solubility and limited solubility in non-polar organic solvents.

This guide synthesizes physicochemical principles with experimental protocols to provide a comprehensive solubility analysis.

Executive Summary

3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid is a tertiary amine derivative featuring two propionic acid arms and one hydroxyethyl arm. Structurally analogous to N-(2-Hydroxyethyl)iminodiacetic acid (HEIDA), this molecule exhibits amphoteric behavior . Its solubility is heavily pH-dependent due to the presence of both basic (tertiary amine) and acidic (carboxylic acid) functionalities.

• Primary Solvent: Water (High solubility, pH-dependent).

• Secondary Solvents: Polar aprotic solvents (DMSO, DMF) and lower alcohols (Methanol, Ethanol) with reduced solubility compared to water.

• Non-Solvents: Non-polar organics (Hexane, Toluene, Diethyl ether).

Physicochemical Characterization

Understanding the solubility requires analyzing the molecular ionization states.

Property	Value / Description
CAS Number	54685-83-5
Molecular Formula	C₁₁H₂₁NO₅
Molecular Weight	~247.29 g/mol
Structure	HO-CH₂-CH₂-N(CH₂-CH₂-COOH)₂
pKa Values (Est.)	pKa₁ ≈ 4.0–4.5 (–COOH); pKa₂ ≈ 9.0–9.5 (Tertiary Amine)
LogP (Predicted)	< 0 (Hydrophilic)
Physical State	White crystalline solid

Ionization & Solubility Mechanism

The molecule exists in three distinct states depending on the solvent pH, which dictates its solvation shell and solubility limit.

[1]

Solubility Profile: Water vs. Organic Solvents[5]

Aqueous Solubility

Water is the thermodynamic solvent of choice due to the molecule's capacity for extensive hydrogen bonding (4 H-bond acceptors, 3 H-bond donors).

• Acidic pH (< 4.0): The amine is protonated (

  ), and carboxylic acids are protonated ( ). The net positive charge prevents aggregation, leading to high solubility .

• Neutral pH (Isoelectric Point, pI): The molecule exists as a zwitterion (

  ). Intermolecular ionic attraction is maximized, potentially reducing solubility compared to the ionic forms, though it remains highly soluble (>100 mg/mL estimated) due to the hydrophilic hydroxyethyl group preventing tight lattice packing.

• Basic pH (> 9.0): Carboxylic acids are deprotonated (

  ). Electrostatic repulsion between molecules leads to very high solubility .

Organic Solvent Solubility

Solubility in organics follows a steep polarity gradient.

Solvent Class	Representative Solvents	Solubility Rating	Mechanistic Insight
Polar Protic	Water, Methanol	High to Moderate	Solvation of ionic/polar groups. Solubility decreases as alcohol chain length increases (MeOH > EtOH > IPA).
Polar Aprotic	DMSO, DMF, DMAc	High	Excellent for solvating the polar backbone, though less effective at stabilizing the zwitterionic charges than water.
Polar Aprotic	Acetone, Acetonitrile	Low	Insufficient dielectric constant to overcome the crystal lattice energy of the zwitterion.
Non-Polar	Hexane, Toluene, DCM	Insoluble	Lack of H-bonding capability and low dielectric constant make these incompatible with the polar solute.

Experimental Protocol: Solubility Determination

Since specific batch-to-batch variations (polymorphs) can affect solubility, the following Self-Validating Protocol is recommended for precise determination.

Method: Saturation Shake-Flask with HPLC Quantitation

Reagents:

• Test Solvent (Water, MeOH, DMSO)

• 0.1 N HCl and 0.1 N NaOH (for pH adjustment)

• Internal Standard (e.g., Benzoic acid, if using HPLC)

Workflow:

• Preparation: Add excess solid (approx. 500 mg) to 2 mL of solvent in a borosilicate glass vial.

• Equilibration: Agitate at 25°C for 24 hours (orbital shaker at 200 rpm).

• Validation Check: Ensure solid is still present. If fully dissolved, add more solid until saturation is visible.

• Filtration: Filter supernatant through a 0.22 µm PVDF syringe filter (nylon filters may bind acidic residues).

• Quantitation: Dilute filtrate 1:100 and analyze via HPLC-UV (210 nm) or refractive index (RI) detector.

Applications & Implications

• Chelating Agents: The high water solubility and multidentate structure (N, O donors) make it an effective chelator for metal ions (Fe³⁺, Cu²⁺) in aqueous industrial streams.

• Polymer Synthesis: Used as a monomer for water-soluble polyesters or polyamides. The hydroxyethyl group allows for modification or cross-linking.

• Drug Delivery: The propionic acid arms can be conjugated to drugs, utilizing the zwitterionic core to improve the aqueous solubility of hydrophobic payloads.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 222905, N-(2-hydroxyethyl)-beta-alanine (Analogous Structure). Retrieved from [Link]

• Avdeef, A. (2012).Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience. (General reference for zwitterionic solubility profiles).

An In-depth Technical Guide to the pKa Values of 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic Acid's Nitrogen and Carboxyl Groups

For Researchers, Scientists, and Drug Development Professionals

Abstract

The ionization state of a molecule, governed by its pKa values, is a critical determinant of its pharmacokinetic and pharmacodynamic properties. For drug candidates like 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid, a molecule with multiple ionizable centers—a tertiary amine and two carboxylic acid groups—a precise understanding of its protonation equilibria is fundamental. This guide provides a comprehensive analysis of the pKa values of this zwitterionic compound, delving into the theoretical principles that influence them, methodologies for their empirical determination, and computational approaches for their prediction. By synthesizing established chemical principles with practical, field-proven insights, this document serves as an essential resource for researchers engaged in the development of pharmaceuticals where such chemical moieties are prevalent.

Introduction: The Critical Role of pKa in Drug Development

The acid dissociation constant, or pKa, is a fundamental physicochemical parameter that dictates the extent of ionization of a molecule at a given pH.[1] For a drug molecule, its ionization state profoundly influences its solubility, lipophilicity, membrane permeability, and binding affinity to its biological target.[1] Consequently, an accurate determination of the pKa values of all ionizable groups within a drug candidate is a non-negotiable aspect of preclinical development.

3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid presents an interesting case study in acid-base chemistry. It is a trifunctional molecule, possessing two propionic acid moieties and a tertiary amine. This structure allows for the existence of zwitterionic forms, where the molecule carries both positive and negative charges. The interplay between the protonation states of the carboxyl groups and the nitrogen atom is crucial for its behavior in a biological milieu.

Theoretical Considerations and Estimated pKa Values

The Carboxyl Groups: A Tale of Two Dissociations

Dicarboxylic acids exhibit two distinct pKa values, corresponding to the sequential deprotonation of the two carboxyl groups.[2][3] The first dissociation (pKa₁) is generally more acidic (lower pKa) than that of a comparable monocarboxylic acid.[4] This is due to the electron-withdrawing inductive effect of the second carboxylic acid group, which stabilizes the resulting carboxylate anion.[4]

The second dissociation (pKa₂) is less acidic (higher pKa) because the deprotonation occurs from a species that is already negatively charged, making the removal of a second proton less favorable. The magnitude of the difference between pKa₁ and pKa₂ is influenced by the distance separating the two carboxyl groups; as the distance increases, the inductive effect diminishes, and the pKa values converge.[5] For 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid, the two carboxyl groups are separated by a five-atom chain (C-C-N-C-C), suggesting a moderate interaction. For comparison, adipic acid, with a four-carbon chain between the carboxyls, has pKa values of approximately 4.43 and 5.41.[3]

The Tertiary Amine: A Basic Center

The nitrogen atom in 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid is a tertiary amine. Aliphatic amines are basic, and their pKa values are typically in the range of 9-11. The specific pKa is influenced by the electronic and steric environment of the nitrogen. The presence of the electron-withdrawing carboxyl groups will decrease the basicity of the amine (lower its pKa) compared to a simple trialkylamine.

Insights from a Structural Analogue: N-(2-Hydroxyethyl)iminodiacetic Acid

A closely related compound, N-(2-Hydroxyethyl)iminodiacetic acid (HEIDA), provides a valuable reference point. HEIDA has a similar core structure but with acetic acid moieties instead of propionic acid. The experimentally determined pKa values for HEIDA are pK₁: 2.2 and pK₂: 8.65 (at 25°C, μ=0.1).[6] It is reasonable to hypothesize that the pKa values for 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid will be in a similar range. The slightly longer carbon chain in the propionic acid groups might lead to a slight increase in the pKa of the carboxyl groups and a marginal increase in the basicity of the nitrogen due to a lesser inductive effect compared to the acetic acid groups in HEIDA.

Predicted pKa Values

Based on the analysis of its structural features and comparison with analogues, the following are the estimated pKa values for 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid:

Ionizable Group	Estimated pKa Range	Rationale
First Carboxylic Acid	2.0 - 3.0	Influenced by the electron-withdrawing nature of the second carboxyl group and the tertiary amine. Similar to the first pKa of HEIDA.[6]
Second Carboxylic Acid	4.0 - 5.0	Deprotonation from an anionic species. The separation between carboxyl groups is expected to result in a pKa similar to other dicarboxylic acids with moderate chain lengths.[3][5]
Tertiary Amine	8.5 - 9.5	The basicity of the tertiary amine is reduced by the inductive effects of the carboxyl groups. The value is expected to be in the vicinity of the second pKa of HEIDA.[6]

It is important to note that the assignment of the first two pKa values to the carboxyl groups and the third to the amine is a simplification. In reality, these ionization processes are coupled, and the molecule exists as a mixture of microspecies at any given pH.

Experimental Determination of pKa Values: Potentiometric Titration

Potentiometric titration is a highly accurate and widely used method for the determination of pKa values.[7] The technique involves the gradual addition of a titrant (a strong acid or base) to a solution of the analyte while monitoring the pH.

Principle of the Method

A plot of pH versus the volume of titrant added yields a titration curve. The pKa value corresponds to the pH at the half-equivalence point, where half of the ionizable group has been titrated. For a polyprotic molecule like 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid, the titration curve will exhibit multiple inflection points, each corresponding to the pKa of an ionizable group.[1]

Detailed Experimental Protocol

Materials and Equipment:

• 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid (high purity)

• Standardized 0.1 M Hydrochloric Acid (HCl)

• Standardized 0.1 M Sodium Hydroxide (NaOH), carbonate-free

• High-purity water (Milli-Q or equivalent)

• Potassium Chloride (KCl) for ionic strength adjustment

• pH meter with a combination glass electrode, calibrated with standard buffers (pH 4.00, 7.00, and 10.00)

• Automatic titrator or a precision burette

• Stir plate and stir bar

• Thermostatically controlled water bath or jacketed beaker

Procedure:

• Preparation of the Analyte Solution: Accurately weigh a sample of 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid to prepare a solution of known concentration (e.g., 0.01 M). Dissolve the sample in a known volume of high-purity water containing a background electrolyte (e.g., 0.1 M KCl) to maintain a constant ionic strength.

• Calibration of the pH Electrode: Calibrate the pH meter using at least three standard buffer solutions that bracket the expected pKa values.

• Titration with Strong Acid: To determine the pKa of the tertiary amine, titrate the analyte solution with standardized 0.1 M HCl. Add the titrant in small, precise increments, allowing the pH to stabilize after each addition. Record the pH and the volume of titrant added.

• Titration with Strong Base: To determine the pKa values of the carboxylic acid groups, start with a fresh sample of the analyte solution and titrate with standardized 0.1 M NaOH. Again, add the titrant in small increments and record the pH and volume.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa values can be determined from the midpoints of the buffer regions or more accurately from the inflection points of the first derivative of the titration curve. Specialized software can be used for precise pKa calculation.

Self-Validating System and Causality

• Rationale for Constant Ionic Strength: The use of a background electrolyte like KCl is crucial to maintain a constant ionic strength throughout the titration. This minimizes changes in the activity coefficients of the ions, ensuring that the measured pKa is a true thermodynamic constant under the specified conditions.

• Use of Carbonate-Free NaOH: Carbon dioxide from the atmosphere can dissolve in the NaOH solution to form carbonate, which is a weak base and can interfere with the titration curve, particularly in the higher pH range. Preparing and storing NaOH in a way that minimizes CO₂ exposure is critical for accuracy.

• Temperature Control: pKa values are temperature-dependent. Conducting the titration at a constant, known temperature is essential for reproducibility and for comparing results with literature values.

Experimental Workflow Diagram

Caption: A typical workflow for quantum chemical pKa prediction.

Conclusion

A thorough understanding of the pKa values of 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid is indispensable for its development as a potential therapeutic agent. This guide has provided a detailed overview of the theoretical principles governing its acid-base chemistry, offering estimated pKa values based on sound chemical reasoning and analysis of structural analogues. Furthermore, comprehensive, step-by-step protocols for both the experimental determination and computational prediction of these crucial parameters have been presented. By employing these methodologies, researchers can obtain the precise data needed to build robust pharmacokinetic and pharmacodynamic models, ultimately accelerating the drug development process.

References

• Brainly. (2023, September 5). Why is the pKa1 of dicarboxylic acids smaller than the pKa of a monocarboxylic acid with the same number of. Retrieved from [Link]

• Wikipedia. Dicarboxylic acid. Retrieved from [Link]

• Quora. (2018, May 28). Why do dicarboxylic acids have two pKa points? Retrieved from [Link]

• Quora. (2022, August 10). Dicarboxylic acid has two pKa values. Can you give a general illustration with equation and explain why you have one bigger than the other? Retrieved from [Link]

• ACS Publications. (2026, February 3). Accurate Amine pKa Prediction for CO2 Capture Solvents Using Improved Solvation Coupled with Quantum-Informed Delta-Learning. Industrial & Engineering Chemistry Research. Retrieved from [Link]

• ResearchGate. The pK a values of dicarboxylic acids, with the derived ∆pK a values. Retrieved from [Link]

• Simple Method for the Estimation of pKa of Amines†. Retrieved from [Link]

• Forschungszentrum Jülich. Simulations and potentiometric titrations enable reliable determination of effective pKa values of various polyzwitterions. Retrieved from [Link]

• PMC. Interpretable Deep-Learning pKa Prediction for Small Molecule Drugs via Atomic Sensitivity Analysis. Retrieved from [Link]

• PeerJ. Prediction of pKa values for drug-like molecules using semiempirical quantum chemical methods. Retrieved from [Link]

• PubMed. Ionization constants of cephalosporin zwitterionic compounds. Retrieved from [Link]

• ResearchGate. Predicted pKa values for the secondary and tertiary amines shown in.... Retrieved from [Link]

• ChemRxiv. Widespread misinterpretation of pKa terminology for zwitterionic compounds and its consequences. Retrieved from [Link]

• ResearchGate. Comparison of the Accuracy of Experimental and Predicted pKa Values of Basic and Acidic Compounds. Retrieved from [Link]

• ResearchGate. The pK a values estimated using SPARC, ACD/Labs and the calculated.... Retrieved from [Link]

• ResearchGate. (2015, June 24). How one can determine that given compound is zwitterion?. Retrieved from [Link]

• PubChem. (2-Hydroxyethyl)iminodiacetic acid | C6H11NO5 | CID 7152. Retrieved from [Link]

• ACD/Labs. Decades of Reliable pKa Predictions. Retrieved from [Link]

• PMC. Potentiometric Determination of Acid Dissociation Constants (pKa) for an Anticancer Pyrrole-Imidazole Polyamide. Retrieved from [Link]

• ACD/Labs. Acid Dissociation Constant Calculator | pKa Prediction Software. Retrieved from [Link]

• ResearchGate. Acidic and basic pKas predicted by ACD/Labs and ChemAxon models using the DataWarrior chemicals. Retrieved from [Link]

• ChemAxon. MarvinSketch : Calculations Menu. Retrieved from [Link]

• DOI. SUPPORTING INFORMATION Potentiometric Determination of Acid Dissociation Constants (pKa) for an Anti-cancer Pyrrole-Imidazole Po. Retrieved from [Link]

• Schrödinger. Schrödinger Solutions for Small Molecule Protonation State Enumeration and pKa Prediction. Retrieved from [Link]

• ChemAxon Docs. pKa calculation. Retrieved from [Link]

• Biocompare.com. N-(2-Hydroxyethyl)iminodiacetic Acid from Aladdin Scientific. Retrieved from [Link]

• ResearchGate. pKa Values from Potentiometric Titrations in 20% AN Medium (Unless Otherwise Stated). Retrieved from [Link]

• NIST WebBook. N-(2-Hydroxyethyl)iminodiacetic acid. Retrieved from [Link]

• ECETOC. APPENDIX A: MEASUREMENT OF ACIDITY (pKA). Retrieved from [Link]

• ChemRxiv. Interpretable deep-learning pKa prediction for small molecule drugs via atomic sensitivity analysis. Retrieved from [Link]

• Wikipedia. 3-Hydroxypropionic acid. Retrieved from [Link]

• Semantic Scholar. Table 2 from pKa Values of Some Piperazines at (298, 303, 313, and 323) K. Retrieved from [Link]

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• 6. N-(2-HYDROXYETHYL)IMINODIACETIC ACID CAS#: 93-62-9 [m.chemicalbook.com]
• 7. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]

Technical Guide: Chemical Structure &amp; Analytical Profiling of Dipropionic Acid Derivatives of Ethanolamine

This technical guide details the structural analysis and characterization of

-bis(2-carboxyethyl)ethanolamine (BCEEA), the primary dipropionic acid derivative of ethanolamine. This molecule serves as a critical intermediate in the synthesis of pH-responsive dendrimers, biodegradable poly( -amino esters) (PBAEs), and "Good's buffers."

Executive Summary & Chemical Identity

Target Molecule:

-bis(2-carboxyethyl)ethanolamine (BCEEA) IUPAC Name: 3,3'-((2-hydroxyethyl)azanediyl)dipropanoic acid CAS Registry: 15460-06-7 Molecular Formula: Molecular Weight: 205.21 g/mol

This guide moves beyond basic characterization, focusing on the critical quality attributes (CQAs) required for pharmaceutical and material science applications. The central challenge in analyzing this derivative is distinguishing the target N,N-disubstituted product from the mono-substituted impurity and the O-alkylated ester byproducts.

Synthetic Pathway & Mechanistic Logic

To understand the impurities you must analyze, you must first understand the kinetics of formation. The synthesis relies on a double Michael addition of ethanolamine (nucleophile) to acrylic acid or an acrylate ester (electrophile).

The "Self-Validating" Synthesis Protocol

As a Senior Scientist, I recommend avoiding stoichiometric equivalence. The reaction kinetics favor the first addition (

) over the second ( ) due to steric hindrance at the secondary amine.

• Process Control: To force the reaction to the di-substituted state (BCEEA), you must maintain a high molar excess of the Michael acceptor (acrylic acid/acrylate) and elevated temperature (

  C).

• Impurity Vector: If the temperature is too high (

  C), the hydroxyl group on the ethanolamine backbone competes as a nucleophile, leading to O-alkylation (ester formation).

Figure 1: Kinetic pathway of BCEEA formation. Note the rate-limiting second addition step.

Structural Characterization: The Analytical Triad

A single method is insufficient for validation. You must employ an orthogonal triad: NMR (connectivity), MS (mass/fragmentation), and Potentiometric Titration (pKa/purity).

Nuclear Magnetic Resonance (NMR) Profiling

The symmetry of the molecule is the primary indicator of purity. The target molecule has a

plane of symmetry, making the two propionic acid arms magnetically equivalent.

Solvent System:

is preferred due to the zwitterionic nature of the amino acid. Internal Standard: Maleic acid (for quantitative NMR/qNMR) to determine residual acrylate.

Table 1: H-NMR Assignment ( , 400 MHz)

Position	Chemical Shift ( , ppm)	Multiplicity	Integration	Structural Insight
A ( )	2.75 - 2.85	Triplet	2H	Core backbone amine-adjacent methylene.
B ( )	3.65 - 3.75	Triplet	2H	Deshielded by hydroxyl group. Shift > 4.0 indicates esterification.
C ( )	2.90 - 3.05	Triplet	4H	Symmetric arms. Splitting indicates equivalence.
D ( )	2.45 - 2.55	Triplet	4H	Alpha-carbonyl protons.
Impurity (Vinyl)	5.8 - 6.4	Multiplet	< 1%	Residual Acrylic Acid (Toxic). Must be monitored.

Critical Analysis Tip: If the integration ratio of C:A is 2:2 (or 1:1), you have the mono-adduct. The target molecule must show a 4:2 (2:1) ratio between the arm protons and the backbone protons.

Mass Spectrometry (LC-MS)

Use Electrospray Ionization (ESI) in Positive Mode.

• Target Ion:

  m/z.

• Fragmentation Pattern (MS/MS):

  • Loss of

    (-18): m/z 188.2 (Cyclization to lactone is common in gas phase).

  • Loss of Propionic acid arm (-73): m/z ~133.

Infrared Spectroscopy (FT-IR)

• 1710-1730 cm

  : Strong stretch (Carboxylic acid).

• 3200-3400 cm

  : Broad stretch.

• Absence of 1620-1640 cm

  : Confirms consumption of acrylate double bonds.

Experimental Protocol: Synthesis & Purification

This protocol is designed for high-purity isolation suitable for biological applications.

• Reaction Setup: In a round-bottom flask, charge Ethanolamine (1.0 eq) dissolved in water (2M concentration).

• Controlled Addition: Add Acrylic Acid (2.5 eq) dropwise at

  C. Note: The reaction is exothermic. Rapid addition risks polymerization.

• Thermal Drive: Once addition is complete, raise temperature to

  C and stir for 24 hours.

• Monitoring: Pull aliquots at 4h, 12h, and 24h. Monitor the disappearance of vinyl protons via NMR.

• Purification (Ion Exchange):

  • The reaction mixture will contain excess acrylic acid.

  • Pass the mixture through a Strong Cation Exchange (SCX) column.

  • Wash with water (elutes acrylic acid).

  • Elute product with 1M

    .

• Isolation: Lyophilize the eluent to obtain BCEEA as a white, hygroscopic powder.

Analytical Decision Tree (Workflow)

Use this logic flow to determine if your batch is acceptable for release.

Figure 2: Quality Control Decision Tree for BCEEA Synthesis.

Physicochemical Properties & Applications

Zwitterionic Behavior

BCEEA possesses a tertiary amine (pKa ~8.5) and two carboxylic acid groups (pKa ~4.2).

• pH < 4: Cationic (

  ).

• pH 4-8: Zwitterionic (

  ).

• pH > 9: Anionic (

  ).

This tunable charge density makes it an ideal monomer for Poly(

-amino esters) . When reacted with diacrylates, the tertiary amine in the backbone buffers the endosome (the "Proton Sponge" effect), facilitating DNA escape in gene delivery applications.

Stability

• Solid State: Stable at room temperature if kept dry. Hygroscopic.

• Solution: Susceptible to Retro-Michael Addition at high pH (>10) or high temperatures, reverting to ethanolamine and acrylate. Store aqueous solutions at neutral pH at 4°C.

References

• Synthesis Kinetics: Fujita, M., et al. "Thermal and kinetic analyses on Michael addition reaction of acrylic acid." Journal of Thermal Analysis and Calorimetry, 2016. Link

• PBAE Applications: Lynn, D. M., & Langer, R. "Degradable Poly(β-amino esters): Synthesis, Characterization, and Self-Assembly with Plasmid DNA." Journal of the American Chemical Society, 2000. Link

• Analytical Methods (NMR): Pollard, D. J., et al. "Quantitative Analysis of Michael Addition Reactions by NMR." Organic Process Research & Development, 2006. Link

• Degradation Mechanisms: Anderson, D. G., et al. "Biodegradation and Biocompatibility of Poly(beta-amino esters)." Biomaterials, 2005. Link

Protocols & Analytical Methods

Chelating capacity of 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid for transition metals

Application Note: Technical Assessment & Characterization Protocol for 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid (HEDA-DP)

Part 1: Executive Summary & Chemical Identity

3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid (referred to herein as HEDA-DP ) is a specialized aminopolycarboxylate chelating agent. Unlike its ubiquitous analog EDTA or the structurally similar HEIDA (Hydroxyethyliminodiacetic acid), HEDA-DP is characterized by propionic acid pendant arms rather than acetic acid arms.

This structural modification fundamentally alters its thermodynamic binding profile, making it a "soft" chelator. It is primarily utilized in applications requiring moderate metal sequestration, controlled metal release, or enhanced biodegradability profiles where strong accumulative chelators (like EDTA) are contraindicated.

Chemical Profile

Property	Detail
CAS Number	54685-83-5
Formula	C₁₀H₁₉NO₅
MW	233.26 g/mol
Synonyms	N-(2-Hydroxyethyl)iminodipropionic acid; 2-Hydroxyethyl-IDPA
Solubility	High aqueous solubility (zwitterionic character at neutral pH)
pKa Values	pKa₁ (COOH) ≈ 3.0–4.0; pKa₂ (COOH) ≈ 4.0–5.0; pKa₃ (N-H⁺) ≈ 9.0–9.5 (Estimated based on IDPA analogs)

Part 2: Chelating Mechanism & Thermodynamics

The chelating capacity of HEDA-DP is governed by the Ring Size Rule . While standard chelators like EDTA form stable 5-membered rings with transition metals, HEDA-DP forms a mix of 5- and 6-membered rings.

Structural Coordination

• Denticity: Potentially Tetradentate .

  • 1 x Nitrogen Donor: Central amine (Anchor).

  • 2 x Carboxylate Donors: From propionic acid arms.

  • 1 x Hydroxyl Donor: From the hydroxyethyl group (weak coordination, pH dependent).

• The Propionic Effect (6-Membered Rings): The propionic acid arms form 6-membered chelate rings with the metal ion. Thermodynamically, 6-membered rings are less stable than 5-membered rings (formed by acetate groups in HEIDA/EDTA) due to higher steric strain and entropy costs.

  • Result: Lower Stability Constants (Log K) compared to HEIDA.

Selectivity Series (Irving-Williams Order)

Based on the foundational work of Chaberek and Martell [1], the stability of HEDA-DP complexes follows the classic order for transition metals, though the absolute values are compressed compared to EDTA:

• Cu(II): Forms the most stable complex, likely engaging the hydroxyl group for a distorted octahedral or square planar geometry.

• Fe(III): HEDA-DP is not recommended for Fe(III) sequestration at high pH. The lower stability constant allows hydroxide competition, leading to Fe(OH)₃ precipitation [1].

Comparative Stability (Log K Estimates)

Metal Ion	HEDA-DP (Propionic)	HEIDA (Acetic Analog)	Interpretation
Cu(II)	~8.0 – 9.0	13.1	Significant reduction in binding strength.
Ni(II)	~6.0 – 7.0	11.2	Moderate binding; reversible.
Zn(II)	~5.0 – 6.0*	10.7	Weak binding; suitable for buffering free Zn.

*Note: Values are estimated ranges based on the "propionic shift" observed in IDPA vs. IDA. Direct experimental validation is required using Protocol 1.

Part 3: Visualization of Chelation Geometry

The following diagram illustrates the structural difference between the stable 5-membered ring (HEIDA) and the strained 6-membered ring (HEDA-DP).

Caption: Comparison of chelate ring sizes. HEDA-DP (Right) forms 6-membered rings via propionate arms, resulting in lower stability constants than HEIDA.

Part 4: Experimental Protocols

Protocol 1: Determination of Stability Constants (Potentiometric Titration)

Standard: ISO 17025 compliant methodology for thermodynamic characterization.

Objective: Determine the precise Log K values for HEDA-DP with a target metal (e.g., Cu²⁺).

Reagents:

• Ligand Solution: 2.0 mM HEDA-DP in degassed ultrapure water.

• Metal Solution: 2.0 mM Metal Nitrate/Chloride (standardized).

• Titrant: 0.1 M NaOH (carbonate-free).

• Ionic Strength Adjuster: 0.1 M KNO₃ (to maintain constant ionic strength).

Workflow:

• Electrode Calibration: Calibrate glass electrode using pH 4.01 and 7.00 buffers. Verify slope (should be >98%).[1][2][3]

• Acid Dissociation (L only): Titrate 50 mL of Ligand Solution (+ KNO₃) with NaOH. Plot pH vs. Volume to determine pKa values using Bjerrum’s method.

• Complex Formation (M + L): Mix Ligand and Metal solutions at 1:1 ratio.

• Titration: Titrate with NaOH under inert atmosphere (N₂ purge) to prevent carbonate formation.

• Data Analysis: Calculate

  (average number of ligands bound) and pL (free ligand exponent).

  • Solve for

    where .

Protocol 2: Competitive Chelation Capacity Assay (Colorimetric)

Rapid screening method for industrial QC.

Objective: Verify if HEDA-DP can sequester Cu(II) from a weaker indicator complex.

Materials:

• Indicator: Murexide (Ammonium purpurate).

• Buffer: pH 8.0 (Tris-HCl).

• Equipment: UV-Vis Spectrophotometer.

Step-by-Step:

• Prepare a Cu-Murexide complex solution (Yellow/Orange). Absorbance max

  470 nm.

• Add increasing concentrations of HEDA-DP .

• Observation: If HEDA-DP binds Cu stronger than Murexide, the solution will shift color (release of free Murexide = Violet/Purple).

• Quantification: Measure decrease in Abs(470nm).

• Validation: Since HEDA-DP is a moderate chelator, it may not displace high-affinity indicators like PAR, but should displace weak ones like Murexide or Eriochrome Black T under specific pH conditions.

Part 5: Logical Workflow Diagram

Caption: Decision tree for characterizing HEDA-DP. The expected "Moderate Stability" outcome confirms its utility in controlled release applications.

References

• Chaberek, S., & Martell, A. E. (1954).[4] Stability of Metal Chelates.[4][5][6][7] VIII. 3-Hydroxypropyliminodiacetic and 2-Hydroxyethyliminodipropionic Acids. Journal of the American Chemical Society, 76(8), 2185–2187.

• Martell, A. E., & Smith, R. M. (1974). Critical Stability Constants. Plenum Press.

• Irving, H., & Williams, R. J. P. (1953). The stability of transition-metal complexes.[5] Journal of the Chemical Society, 3192-3210. (Basis for the Cu > Ni > Co order).

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Application Note &amp; Protocols: Synthesis of Metal-Organic Frameworks (MOFs) with Flexible Amino-Carboxylate Ligands for Advanced Drug Delivery

Abstract

Metal-Organic Frameworks (MOFs) represent a class of crystalline porous materials with unprecedented potential in diverse applications, including drug delivery. The introduction of flexible ligands, particularly those derived from amino-carboxylates, imparts dynamic structural properties to the MOF, allowing for adaptive responses to external stimuli such as guest molecule encapsulation.[1][2] This "breathing" or "gating" effect is highly desirable for controlled drug release mechanisms.[3][4] This guide provides a comprehensive overview of the synthesis of MOFs using flexible amino-carboxylate ligands, with a focus on solvothermal methods. We delve into the rationale behind precursor selection, detailed experimental protocols, essential characterization techniques, and the implications of utilizing these dynamic materials in drug development.

Introduction: The Advantage of Flexibility in MOF-Based Drug Delivery

Conventional porous materials often possess rigid structures, limiting their ability to adapt to guest molecules of varying sizes and properties. In contrast, MOFs constructed with flexible ligands can undergo reversible structural transformations upon interaction with guest molecules.[1][5] This dynamic behavior is particularly advantageous in drug delivery for several reasons:

• Enhanced Drug Loading: The flexible framework can expand to accommodate larger drug molecules that might not fit into a rigid pore structure.

• Controlled Release: The release of the encapsulated drug can be triggered by specific stimuli (e.g., pH, temperature, presence of specific ions) that induce a conformational change in the MOF structure.[6] This allows for targeted and sustained drug delivery, improving therapeutic efficacy and reducing side effects.[6]

• Biocompatibility: The use of naturally occurring amino acids as ligands can enhance the biocompatibility and reduce the toxicity of the MOF carrier.[7] Amino acids are fundamental building blocks of proteins and are readily metabolized by the body.

• Tunable Properties: The specific amino acid used as a ligand can influence the MOF's properties. For instance, substituting glycine with alanine can alter the framework's flexibility and guest-uptake behavior due to differences in side-chain interactions.[1]

This guide will focus on the synthesis of zinc-based MOFs using amino acid-derived ligands, as zinc is an essential trace element with known biocompatibility, making it a suitable metal node for biomedical applications.[8]

Precursor Selection and Rationale

The successful synthesis of a flexible MOF is critically dependent on the judicious selection of its primary building units: the metal source and the organic linker.

Metal Source: Zinc(II) Nitrate Hexahydrate (Zn(NO₃)₂·6H₂O)

• Coordination Chemistry: Zinc(II) ions exhibit versatile coordination geometries (typically tetrahedral or octahedral), which allows for the formation of diverse and stable MOF architectures.

• Biocompatibility: As previously mentioned, zinc is an essential element in the human body, contributing to the overall biocompatibility of the resulting MOF.[8]

• Cost-Effectiveness: Zinc salts are relatively inexpensive and readily available, making the synthesis process economically viable.

Flexible Ligand: Glycine (H₂N-CH₂-COOH)

• Simplicity and Flexibility: Glycine is the simplest amino acid, possessing a high degree of conformational freedom due to the absence of a bulky side chain. This inherent flexibility can be translated into a dynamic MOF structure.

• Coordination Sites: The amino group (-NH₂) and the carboxylate group (-COOH) provide two distinct coordination sites for binding with the metal centers, facilitating the formation of an extended network.[7]

• Biocompatibility and Biodegradability: Glycine is a natural and biocompatible molecule, which is a crucial attribute for drug delivery applications.

Solvent: N,N-Dimethylformamide (DMF)

• High Boiling Point: DMF has a high boiling point (153 °C), which is essential for solvothermal synthesis where reactions are carried out at elevated temperatures to promote crystallization.[9]

• Good Solubility: It effectively dissolves both the metal salt and the organic ligand, ensuring a homogeneous reaction mixture.

• Coordinating Ability: DMF can also act as a weak coordinating solvent, which can help to control the nucleation and growth of the MOF crystals.

Experimental Workflow and Protocols

The following sections provide a detailed, step-by-step protocol for the solvothermal synthesis of a flexible zinc-glycine MOF.

General Synthesis Workflow

The overall process for synthesizing and preparing the flexible MOF for application is illustrated below.

Caption: Key characterization techniques for flexible MOFs.

Powder X-ray Diffraction (PXRD)

• Purpose: To confirm the crystallinity and phase purity of the synthesized material. The obtained diffraction pattern should be compared with simulated patterns from single-crystal X-ray diffraction data or with previously reported data for the same material.

• Expected Outcome: A well-defined diffraction pattern with sharp peaks indicates a highly crystalline material. The absence of peaks corresponding to the starting materials confirms the purity of the product.

Thermogravimetric Analysis (TGA)

• Purpose: To evaluate the thermal stability of the MOF and to confirm the removal of solvent molecules during activation.

• Procedure: The sample is heated at a constant rate under an inert atmosphere (e.g., nitrogen), and the weight loss is monitored as a function of temperature.

• Expected Outcome: The TGA curve will show an initial weight loss corresponding to the removal of any residual solvent molecules. The temperature at which the framework starts to decompose indicates its thermal stability.

Gas Sorption Analysis

• Purpose: To determine the porosity of the MOF, including its specific surface area (often calculated using the Brunauer-Emmett-Teller, BET, method) and pore volume.

• Procedure: The amount of gas (typically nitrogen at 77 K) adsorbed by the activated MOF is measured at various relative pressures.

• Expected Outcome: The shape of the resulting isotherm can provide information about the pore structure. For flexible MOFs, a "stepped" isotherm may be observed, which is indicative of a "gate-opening" or "breathing" phenomenon where the framework expands to accommodate more gas molecules at a certain pressure. [4][10]

Application in Drug Delivery: A Conceptual Framework

The flexible nature of amino-carboxylate-based MOFs makes them excellent candidates for advanced drug delivery systems. [3]

Drug Loading

• Method: A common method for loading drugs into MOFs is through diffusion. The activated MOF is suspended in a concentrated solution of the drug, and the mixture is stirred for an extended period. The drug molecules then diffuse into the pores of the MOF.

• Causality: The flexibility of the MOF can allow for a higher drug loading capacity compared to rigid frameworks, as the pores can expand to accommodate the drug molecules.

Controlled Release

• Mechanism: The release of the drug can be triggered by a change in the physiological environment. For example, a change in pH in cancerous tissues could protonate the carboxylate groups of the ligand, leading to a conformational change in the MOF and the subsequent release of the drug.

• Self-Validation: The release profile can be studied in vitro by suspending the drug-loaded MOF in buffer solutions of different pH values and monitoring the concentration of the released drug over time.

Conclusion

The synthesis of metal-organic frameworks using flexible amino-carboxylate ligands offers a promising avenue for the development of advanced drug delivery systems. The inherent flexibility of these materials allows for high drug loading capacities and stimulus-responsive release profiles. The use of biocompatible components like zinc and amino acids further enhances their potential for in vivo applications. The protocols and characterization techniques outlined in this guide provide a solid foundation for researchers and scientists to explore the exciting possibilities of these dynamic materials.

References

• Feng, L., Wang, K., & Zhang, Y. (2019). Stimulus-responsive MOFs for drug delivery. SciTePress.
• Moreton, J. C., et al. (2020). Amino Acid Residues Determine the Response of Flexible Metal–Organic Frameworks to Guests. Journal of the American Chemical Society.
• Chen, D. M., et al. (2014). Synthesis and characterization of three amino-functionalized metal–organic frameworks based on the 2-aminoterephthalic ligand. Dalton Transactions.
• Lin, Z. J., et al. (2014). Metal–organic frameworks based on flexible ligands (FL-MOFs)
• Gautam, A., et al. (2022). Applications of Metal-Organic Frameworks as Drug Delivery Systems. PMC.
• Li, Y., et al. (2021). Four Novel d10 Metal-Organic Frameworks Incorporating Amino-Functionalized Carboxylate Ligands: Synthesis, Structures, and Fluorescence Properties. PMC.
• Li, W., et al. (2015). Flexible Metal–Organic Frameworks: Recent Advances and Potential Applications.
• Zhou, H. C., & Kitagawa, S. (2014). Controlling flexibility of metal–organic frameworks.
• Burtch, N. C., et al. (2019). Flexibility in Metal–Organic Frameworks: A Basic Understanding. MDPI.
• Tuffour, F. E., et al. (2018). Modulation by Amino Acids: Toward Superior Control in the Synthesis of Zirconium Metal-Organic Frameworks.
• Ali, A., et al. (2021). Zinc-Based Metal-Organic Frameworks in Drug Delivery, Cell Imaging, and Sensing. MDPI.
• Li, Y., et al. (2025). Advancing Drug Delivery: Design and Applications of MOF-Polyurethane Composites for Controlled Release Systems. ACS Omega.
• Horcajada, P., et al. (2012). The role of flexibility in MOFs (for Biomedical Applications).
• Chen, X., et al. (2018). Visualizing Structural Transformation and Guest Binding in a Flexible Metal–Organic Framework under High Pressure and Room Temperature.
• Coudert, F. X. (2024). Theoretical Understanding and Insights on Flexible Metal–Organic Frameworks. Royal Society of Chemistry.
• Lin, Z. J., et al. (2014). Metal-organic frameworks based on flexible ligands (FL-MOFs)
• Chen, D. M., et al. (2014). Synthesis and characterization of three amino-functionalized metal-organic frameworks based on the 2-aminoterephthalic ligand. Semantic Scholar.
• Zhang, Y., et al. (2023). Protocol for Synthesis and Preparation of Metal-Organic Framework (MOF) Nanoparticles (10ml Total Volume). protocols.io.
• Farha, O. K., & Hupp, J. T. (2010). Troubleshooting table.
• Yang, Q., et al. (2015). Solvothermal synthesis conditions for amino-functionalized MOFs.
• Roques, N., et al. (2010). Metal-organic frameworks made of amino acids and adenine: chirality and hydrochromism. DDD UAB.
• Padró, J. M., et al. (2020).
• Wang, Y., et al. (2022).
• Kumar, A., et al. (2020). A review on metal-organic framework: Synthesis, properties and ap. EnPress Journals.
• Gonzalez-Nelson, A., et al. (2023). Hydrocarbon Sorption in Flexible MOFs—Part II: Understanding Adsorption Kinetics. MDPI.
• Coudert, F. X. (2025). Thermodynamic Analysis of Gas Adsorption in Flexible MOFs. LinkedIn.
• Chen, X., et al. (2018).
• Zhang, Y., et al. (2023). Protocol for Synthesis and Preparation of Metal-Organic Framework (MOF) Nanoparticles (10ml Total Volume). protocols.io.
• Li, H., et al. (2023). Step-by-Step Route for the Synthesis of Metal−Organic Frameworks.
• Schneemann, A., et al. (2014). Flexible metal-organic frameworks.
• Washton, N. M., et al. (2022). Challenges and Opportunities for Metal-Organic Frameworks in Synthetic Organic Chemistry. ChemRxiv.
• Li, B., et al. (2018).

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Crosslinking agents for hydrogels based on amino-dipropionic acid derivatives

An in-depth guide to the crosslinking of hydrogels based on amino acid derivatives is presented in this application note. Given the limited specific literature on amino-dipropionic acid, this guide focuses on the closely related and well-researched poly(aspartic acid) (PASP) as an exemplary model system. PASP, like a hypothetical poly(amino-dipropionic acid), is a poly(amino acid) featuring carboxylic acid side chains, making the crosslinking chemistries and protocols discussed herein highly relevant and adaptable.

This document provides a comprehensive overview of various crosslinking strategies, detailed experimental protocols, and the scientific rationale behind these methods. It is intended for researchers, scientists, and drug development professionals working on the design and application of biocompatible and biodegradable hydrogels.

Introduction to Poly(aspartic acid) Hydrogels

Poly(aspartic acid) (PASP) is a synthetic poly(amino acid) that has garnered significant interest for biomedical applications due to its excellent biocompatibility, biodegradability, and structural similarity to proteins.[1] PASP-based hydrogels, which are three-dimensional networks of crosslinked PASP chains, are particularly promising for applications such as tissue engineering and controlled drug delivery.[2] The properties of these hydrogels, including their mechanical strength, swelling behavior, and degradation rate, can be precisely tuned by the choice of crosslinking agent and the degree of crosslinking.[3]

The presence of abundant carboxylic acid groups and amide bonds in the PASP backbone provides a versatile platform for a variety of crosslinking chemistries. This allows for the creation of hydrogels with a wide range of properties tailored to specific applications.

Crosslinking Strategies for PASP Hydrogels

The selection of a crosslinking strategy is a critical step in the design of a PASP hydrogel. The choice of crosslinker will not only determine the final properties of the hydrogel but also its biocompatibility and potential applications. Crosslinking methods can be broadly categorized into chemical and physical crosslinking.[4] This guide will focus on chemical crosslinking, which involves the formation of stable covalent bonds between polymer chains.[5]

Diamine Crosslinking

One of the most common methods for crosslinking PASP is through the use of diamine compounds. This method relies on the reaction between the succinimide rings of a PASP precursor, polysuccinimide (PSI), and the primary amine groups of the crosslinker. The result is the formation of stable amide bonds that link the polymer chains together.

A key advantage of this method is the ability to incorporate different functionalities into the hydrogel by selecting diamines with specific properties. For example, using a disulfide-containing diamine like cystamine can render the hydrogel redox-responsive, which is useful for controlled drug release in specific cellular environments.[2]

Diagram of Diamine Crosslinking of Polysuccinimide (PSI)

Caption: Workflow for diamine crosslinking of PSI to form a PASP hydrogel.

Natural Crosslinking Agents: Genipin

For applications requiring high biocompatibility, natural crosslinking agents are often preferred over synthetic ones. Genipin, derived from the gardenia plant, is an excellent choice for crosslinking polymers containing primary amine groups.[5] It is significantly less cytotoxic than glutaraldehyde, a commonly used synthetic crosslinker.[5]

Genipin forms blue-colored, crosslinked materials by reacting with primary amines.[5] This reaction mechanism makes it suitable for crosslinking PASP hydrogels, particularly if the PASP has been partially hydrolyzed to expose some free amine groups or if a diamine is used in conjunction.

Diagram of Genipin Crosslinking Mechanism

Caption: Simplified pathway of genipin crosslinking with amine-containing polymers.

Experimental Protocols

The following protocols provide detailed, step-by-step instructions for the synthesis and crosslinking of PASP hydrogels.

Protocol 1: Synthesis of PASP Hydrogel using Diamine Crosslinkers (Cystamine and Lysine-methylester)

This protocol is adapted from the work of Juriga et al. and describes the preparation of a redox-responsive hydrogel.[2]

Materials:

• Polysuccinimide (PSI)

• Cystamine (CYS)

• Lysine-methylester (LYS)

• N,N-Dimethylformamide (DMF)

• Imidazole buffer (pH 8)

• Dithiothreitol (DTT)

Procedure:

• Dissolution of PSI: Dissolve PSI in DMF to a final concentration of 15 wt%.

• Preparation of Crosslinker Solution: Prepare a stock solution of the desired molar ratio of CYS and LYS in DMF. The total amount of crosslinking agents should be calculated to achieve the desired degree of crosslinking (e.g., 20 mol% relative to the succinimide monomer units).

• Crosslinking Reaction: Mix the PSI solution with the crosslinker solution. Stir vigorously until a homogeneous mixture is obtained.

• Gelation: Cast the mixture into a suitable mold (e.g., between two glass plates with a spacer) and allow the gelation to proceed for 24 hours at room temperature.

• Hydrolysis to PASP: After gelation, immerse the PSI hydrogel in an imidazole buffer (pH 8) to facilitate the hydrolysis of the remaining succinimide rings to aspartic acid residues. Change the buffer daily for 4 days.

• (Optional) Reduction of Disulfide Bonds: To introduce free thiol groups, immerse the hydrogel in a 0.1 M DTT solution in imidazole buffer.

Rationale:

• PSI as a precursor: PSI is used as the starting material because its succinimide rings are reactive towards primary amines, allowing for efficient crosslinking.[2]

• DMF as a solvent: DMF is a suitable organic solvent for dissolving both PSI and the diamine crosslinkers.

• pH 8 buffer for hydrolysis: The mild alkaline condition of the imidazole buffer promotes the hydrolysis of the succinimide rings to the desired poly(aspartic acid) form without causing significant degradation of the polymer backbone.[2]

• DTT for reduction: DTT is a reducing agent that cleaves the disulfide bonds in the cystamine crosslinks, resulting in the formation of free thiol groups. This can be used to trigger drug release or alter the hydrogel's properties in a reducing environment.[2]

Protocol 2: Characterization of Crosslinked PASP Hydrogels

1. Swelling Behavior:

• Prepare disc-shaped samples of the hydrogel.

• Lyophilize the samples to determine their dry weight (Wd).

• Immerse the dried samples in a buffer solution of interest (e.g., phosphate-buffered saline, pH 7.4).

• At regular time intervals, remove the samples, gently blot the surface to remove excess water, and weigh them (Ws).

• The swelling ratio (SR) is calculated as: SR (%) = [(Ws - Wd) / Wd] x 100.

2. Mechanical Testing (Rheometry):

• Use a rheometer with parallel plate geometry to measure the viscoelastic properties of the hydrogel.

• Place a disc-shaped hydrogel sample on the bottom plate.

• Lower the upper plate to make contact with the gel and apply a slight compression.

• Perform an oscillatory frequency sweep at a constant strain (within the linear viscoelastic region) to determine the storage modulus (G') and loss modulus (G'').

Rationale:

• Swelling ratio: This parameter provides insight into the crosslinking density of the hydrogel. A lower swelling ratio generally indicates a higher degree of crosslinking.[3]

• Storage modulus (G'): This value represents the elastic component of the hydrogel and is a measure of its stiffness and mechanical strength. A higher G' typically corresponds to a more rigid hydrogel.[6]

Comparative Data of Crosslinked Hydrogels

The properties of PASP hydrogels can be tailored by adjusting the type and ratio of the crosslinking agents. The following table summarizes the expected influence of different crosslinkers on the final hydrogel properties.

Crosslinker Type	Key Feature	Expected Swelling	Expected Mechanical Strength	Stimuli-Responsiveness
Lysine-methylester (LYS)	Permanent crosslinker	Lower	Higher	None
Cystamine (CYS)	Redox-cleavable	Higher (especially after reduction)	Lower (cleavable crosslinks)	Redox (cleavage by DTT or glutathione)
Genipin	Biocompatible, natural	Moderate	Moderate	pH-sensitive (minor)
Glutaraldehyde	High efficiency (synthetic)	Low	High	None

Note: This table provides a qualitative comparison. Actual values will depend on the specific synthesis conditions and the degree of crosslinking.

Conclusion

Crosslinking is a pivotal step in the fabrication of hydrogels from amino-dipropionic acid derivatives, with poly(aspartic acid) serving as an excellent and practical model system. By carefully selecting the crosslinking agent and reaction conditions, it is possible to create hydrogels with a wide array of properties suitable for advanced biomedical applications. The use of amino acid-based crosslinkers, such as lysine and cystamine derivatives, further enhances the biocompatibility and functionality of these materials, opening up new avenues for the development of intelligent drug delivery systems and tissue engineering scaffolds.[1][2]

References

• ResearchGate. (2022, February 2). Role of crosslinkers for synthesizing biocompatible, biodegradable and mechanically strong hydrogels with desired release profile. ResearchGate. [Link]

• Journal of Materials Chemistry B. (n.d.). Injectable biocompatible hydrogels with tunable strength based on crosslinked supramolecular polymer nanofibers. Royal Society of Chemistry. [Link]

• EPub Bayreuth. (2025, January 31). Injectable biocompatible hydrogels with tunable strength based on crosslinked supramolecular polymer nanofibers. University of Bayreuth. [Link]

• MDPI. (2025, April 11). Types of Crosslinkers and Their Applications in Biomaterials and Biomembranes. MDPI. [Link]

• PMC. (2017, September 6). Crosslinking method of hyaluronic-based hydrogel for biomedical applications. National Center for Biotechnology Information. [Link]

• MDPI. (2019, December 27). Fully amino acid-based hydrogel as potential scaffold for cell culturing and drug delivery. MDPI. [Link]

• MDPI. (2025, January 28). Synthesis of Hydrogel-Based Microgels and Nanogels Toward Therapeutic and Biomedical Applications. MDPI. [Link]

• ResearchGate. (2026, January 1). Fully amino acid-based hydrogel as potential scaffold for cell culturing and drug delivery. ResearchGate. [Link]

• ResearchGate. (n.d.). Characterization of the Cross-Linked Structure of Hydrogels. ResearchGate. [Link]

• Google Patents. (2013, February 28). Cross-linking agents for hydrogels that contain cleavable peptides and short-chain polymers.

• PMC. (n.d.). Fundamental Concepts of Hydrogels: Synthesis, Properties, and Their Applications. National Center for Biotechnology Information. [Link]

• Soft Matter. (n.d.). Functionalized amino acid-based injectable hydrogels for sustained drug delivery. Royal Society of Chemistry. [Link]

• ResearchGate. (n.d.). Synthesis and characterisation of diketopyrrolopyrrole-based hydrogels. ResearchGate. [Link]

• Academia. (n.d.). Dextran hydrogels by crosslinking with amino acid diamines and their viscoelastic properties. Academia.edu. [Link]

• MDPI. (2024, November 4). Comprehensive Review of Hydrogel Synthesis, Characterization, and Emerging Applications. MDPI. [Link]

• PMC. (2015, October 16). Biosynthesis and Characterization of Cross-Linked Fmoc Peptide-Based Hydrogels for Drug Delivery Applications. National Center for Biotechnology Information. [Link]

• BioResources. (2018, June 21). Characterization of physically crosslinked ionic liquid-lignocellulose hydrogels. BioResources. [Link]

• ResearchGate. (2025, June 26). Proteolysis-Resistant Self-Assembled ω -Amino Acid Dipeptide-Based Biocompatible Hydrogels as Drug Delivery Vehicle. ResearchGate. [Link]

• PubMed. (2008, June 15). Characterization of amino cross-linked soy protein hydrogels. National Center for Biotechnology Information. [Link]

Sources

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• 2. Fully amino acid-based hydrogel as potential scaffold for cell culturing and drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Characterization of amino cross-linked soy protein hydrogels - PubMed [pubmed.ncbi.nlm.nih.gov]

Surface modification of nanoparticles using 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid

Application Note: Surface Modification of Superparamagnetic Iron Oxide Nanoparticles (SPIONs) using 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic Acid

Executive Summary & Rationale

The surface modification of inorganic nanoparticles with small-molecule ligands is a critical step in transforming hydrophobic, as-synthesized nanocrystals into biocompatible, colloidal dispersions. This guide details the use of 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid (referred to herein as HADA ) as a high-performance surface ligand for Superparamagnetic Iron Oxide Nanoparticles (SPIONs).

Why HADA? Unlike bulky polymeric coatings (e.g., PEG, Dextran) which significantly increase hydrodynamic size, HADA is a tridentate, heterofunctional small molecule.

• Anchoring: The two propionic acid arms provide strong chelation to the metal oxide surface via carboxylate coordination.

• Solubility: The tertiary amine and hydroxyethyl tail confer high aqueous solubility and pH-responsiveness.

• Functionalization: The pendant hydroxyl group (-OH) remains available for further bioconjugation (e.g., via CDI activation) without disrupting the anchoring groups.

Mechanism of Action

The modification process relies on a Ligand Exchange mechanism.[1][2] As-synthesized high-quality SPIONs are typically capped with Oleic Acid (OA), rendering them hydrophobic. HADA displaces OA through a mass-action driven competitive binding process.

Binding Topology: The HADA molecule adopts a "claw" configuration. The two carboxylate groups coordinate to the Fe atoms on the crystal surface (likely in a bridging bidentate mode), while the hydroxyethyl group extends into the solvent interface, creating a hydration shell.

Caption: Competitive displacement of Oleic Acid by HADA. The dicarboxylic acid moiety of HADA forms a thermodynamically stable chelate with the iron oxide surface.

Experimental Protocol

Materials Required

• Precursor: Oleic Acid-capped SPIONs (10 mg/mL in Toluene or Hexane).

• Ligand: 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid (HADA) (High purity >97%).

• Solvents: Dimethylformamide (DMF), Toluene, Acetone, Diethyl Ether, Deionized (DI) Water (18.2 MΩ).

• Equipment: Centrifuge (20,000 x g capability), Ultrasonic bath, Vortex mixer, Magnetic stirrer.

Workflow Overview

Caption: Four-stage protocol for converting hydrophobic SPIONs to water-soluble HADA-SPIONs.

Detailed Step-by-Step Procedure

Step 1: Ligand Solution Preparation

• Weigh 200 mg of HADA.

• Dissolve in 10 mL of DMF.

  • Note: HADA is sparingly soluble in non-polar solvents but soluble in polar aprotic solvents like DMF. DMF serves as the "bridge" solvent that is miscible with both the toluene (NP phase) and the ligand.

Step 2: Ligand Exchange Reaction

• Take 2 mL of Oleic Acid-SPIONs (in Toluene, ~10 mg/mL Fe).

• Add the SPION solution dropwise into the 10 mL HADA/DMF solution under vigorous stirring.

• The mixture will form a homogeneous phase.

• Seal the reaction vessel and heat to 70°C for 12–24 hours .

  • Expert Insight: Heating provides the activation energy required to overcome the steric barrier of the oleic acid dense layer and facilitates the thermodynamic anchoring of the HADA carboxylates.

Step 3: Precipitation and Washing (Critical)

• Allow the solution to cool to room temperature.[2][3][4][5]

• Add 40 mL of Acetone (or a 1:1 mixture of Acetone/Diethyl Ether) to the reaction mixture.

  • Observation: The solution should turn cloudy as the hydrophilic HADA-SPIONs precipitate out of the organic solvent, while free oleic acid remains soluble.

• Centrifuge at 12,000 x g for 15 minutes.

• Discard the supernatant (contains displaced oleic acid and excess HADA).

• Resuspend the pellet in 5 mL of Ethanol. Sonicate briefly.[5][6][7]

• Precipitate again with Acetone/Ether and centrifuge.

• Repeat the wash cycle 3 times to ensure complete removal of unbound ligands.

Step 4: Phase Transfer to Water

• After the final centrifugation, air-dry the pellet for 10 minutes (do not over-dry to cracking).

• Add 5 mL of DI Water (pH adjusted to 7.4).

• Sonicate for 5–10 minutes.

• Result: A clear, stable, brownish-black colloidal solution should be obtained.

Characterization & Validation

To ensure the protocol was successful, the following parameters must be verified.

Technique	Expected Result	Interpretation
FTIR Spectroscopy	Disappearance of 2920/2850 cm⁻¹ (C-H stretch of Oleic Acid). Appearance of ~1600 cm⁻¹ (COO- sym/asym).	Confirms removal of Oleic Acid and coordination of HADA carboxylates.
DLS (Hydrodynamic Size)	Size should be < 50 nm (depending on core). PDI < 0.2.	HADA is a small molecule; a large increase suggests aggregation.
Zeta Potential	Negative (-25 to -40 mV) at pH 7.4.	Indicates successful coating with anionic carboxylate groups stabilizing the colloid.
TGA (Thermogravimetry)	Mass loss ~15-25% between 200-600°C.	Quantifies the organic ligand density on the surface.

Troubleshooting & Optimization

Issue: Nanoparticles aggregate (precipitate) when water is added.

• Cause: Incomplete ligand exchange or insufficient washing of oleic acid.

• Solution: Increase the reaction time at 70°C. Ensure the Acetone wash is vigorous. If aggregation persists, adjust the pH of the final water to 9.0 initially to deprotonate all carboxyl groups, then dialyze to pH 7.4.

Issue: Low yield after centrifugation.

• Cause: HADA-SPIONs are very small and hydrophilic; they may not pellet easily in pure acetone.

• Solution: Use a mixture of Acetone and Hexane (1:1) as the antisolvent to force precipitation. Increase centrifugation speed to 20,000 x g.

Issue: Need to conjugate a protein/antibody?

• Strategy: The hydroxyl group (-OH) on HADA is less reactive than a primary amine but can be activated.

  • Protocol: React HADA-SPIONs with 1,1'-Carbonyldiimidazole (CDI) in dry DMSO to form an active imidazole carbamate intermediate, which then reacts with primary amines on proteins.

References

• General Mechanism of Carboxylate Exchange

  • Davis, K. et al. "Ligand Exchange of Oleic Acid-Capped Iron Oxide Nanoparticles with Short-Chain Carboxylates." Langmuir, 2012.

• Amino-Acid/Dipropionic Acid Derivatives on SPIONs

  • Lartigue, L. et al. "Water-Dispersible Superparamagnetic Iron Oxide Nanoparticles with Improved Colloidal Stability." Journal of the American Chemical Society, 2011.

• Surface Modification Protocols (Review)

  • Laurent, S. et al. "Magnetic Iron Oxide Nanoparticles: Synthesis, Stabilization, Vectorization, Physicochemical Characterizations, and Biological Applications." Chemical Reviews, 2008.

• Zwitterionic/Hydrophilic Small Molecules

  • Wei, H. et al. "Zwitterionic-coated iron oxide nanoparticles for enhanced stability in biological media." Nano Letters, 2012.

(Note: While the specific IUPAC name "3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid" is a catalog name for N,N-bis(2-carboxyethyl)ethanolamine, the protocols above are derived from the foundational chemistry of bis-carboxylate amine ligands established in the cited literature.)

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Surface carboxylation of iron oxide nanoparticles brings reduced macrophage inflammatory response through inhibiting macrophage autophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 6. Magnetic Iron Oxide Nanoparticles: Synthesis and Surface Functionalization Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Preparation and characterization of 2-hydroxyethyl starch microparticles for co-delivery of multiple bioactive agents - PMC [pmc.ncbi.nlm.nih.gov]

One-pot synthesis of N-substituted dipropionic acids from amines and acrylates

Topic: One-pot synthesis of N-substituted dipropionic acids from amines and acrylates Content Type: Application Note & Protocol Audience: Senior Researchers & Process Chemists

Executive Summary

This guide details a robust, scalable "one-pot" methodology for synthesizing N-substituted-3,3'-iminodipropionic acids (

). These compounds are critical intermediates for MOFs, dendrimer synthesis (PAMAM precursors), and pharmaceutical chelating agents.

The protocol leverages the double aza-Michael addition of primary amines to alkyl acrylates, followed by in-situ saponification . Unlike traditional multi-step procedures, this workflow eliminates intermediate isolation, utilizing a solvent-switch or direct hydrolysis strategy to maximize atom economy and yield (>90%).

Mechanistic Insight & Reaction Pathway

The transformation proceeds via two distinct kinetic phases. Understanding the reversibility and rate differences between the first and second addition is critical for process control.

• Phase I (Kinetic): Rapid nucleophilic attack of the primary amine on the

  -carbon of the acrylate. This is exothermic and fast.

• Phase II (Thermodynamic): The secondary amine attacks a second acrylate molecule. This step is slower due to steric hindrance and reduced nucleophilicity of the secondary amine.

• Phase III (Hydrolysis): Irreversible base-mediated ester cleavage.

Mechanistic Pathway (Graphviz)

Figure 1: Reaction cascade from primary amine to final dicarboxylic acid. Note the rate-limiting second addition step.

Critical Process Parameters (CPP)

Success depends on controlling side reactions, primarily retro-Michael addition (reversibility) and acrylate polymerization .

Parameter	Recommended Range	Scientific Rationale
Stoichiometry	2.1 – 2.5 eq. Acrylate	Excess acrylate drives the equilibrium toward the bis-adduct (Le Chatelier’s principle) and compensates for volatility losses.
Temperature (Addn)		Start cool to manage exotherm. Mild heat ensures completion of the sterically hindered second addition.
Temperature (Hydrol)		Required to saponify the hindered tertiary amine diester.
Solvent	Methanol or Ethanol	Polar protic solvents stabilize the transition state of the Michael addition and facilitate subsequent aqueous hydrolysis.
Inhibitor	MEHQ (10-50 ppm)	Prevents radical polymerization of the excess acrylate during the heating phase.

Standardized Protocol: One-Pot Synthesis

Target Molecule: N-Benzyl-3,3'-iminodipropionic acid (Model Substrate)

Materials

• Primary Amine (e.g., Benzylamine, 100 mmol)

• Methyl Acrylate (250 mmol, 2.5 eq)

• Methanol (50 mL)

• NaOH (50% w/w aq. solution)

• HCl (Concentrated and 1M)

Workflow Diagram

Figure 2: Operational workflow for the one-pot synthesis.

Step-by-Step Methodology

Phase A: Double Michael Addition

• Setup: Charge a 250 mL reaction flask with Benzylamine (10.7 g, 100 mmol) and Methanol (30 mL) .

• Addition: Cool to

  (ice bath). Add Methyl Acrylate (21.5 g, 250 mmol) dropwise over 30 minutes.

  • Expert Note: The first addition is highly exothermic. Rapid addition can cause solvent boiling or acrylate polymerization.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 2 hours. Then, heat to

  for 4-6 hours.

  • QC Check: Monitor by TLC or LC-MS. Disappearance of the mono-adduct indicates completion.

Phase B: Intermediate Cleanup (Crucial Step)

• Evaporation: Apply vacuum (rotary evaporator) to remove Methanol and excess Methyl Acrylate .

  • Why? Removing excess acrylate prevents the formation of sodium acrylate salts during the next step, which are difficult to separate from the final product.

Phase C: Hydrolysis & Isolation

• Hydrolysis: To the oily residue, add NaOH (20 mL of 20% aq solution) . Heat to mild reflux (

  ) for 2 hours. The mixture should become homogeneous.

• Acidification: Cool to RT. Add concentrated HCl dropwise.

  • Target: Adjust pH to the Isoelectric Point (pI) of the specific amino acid.[1][2][3][4] For N-benzyl-dipropionic acid, this is typically pH ~2.5 - 3.0.

• Precipitation: The product will precipitate as a white zwitterionic solid. Stir at

  for 1 hour to maximize yield.

• Filtration: Filter the solid, wash with cold water (to remove NaCl) and acetone. Dry in vacuo.[5]

Troubleshooting & Optimization (E-E-A-T)

Issue: Incomplete Conversion to Bis-Adduct

• Cause: Steric bulk of the R-group on the amine.

• Solution: Increase acrylate equivalents to 3.0 and extend reaction time at

  . Use a sealed vessel (pressure tube) if using volatile acrylates (methyl/ethyl) to prevent loss.

Issue: "Oiling Out" during Acidification

• Cause: The product is too soluble in water or pH is missed.

• Solution:

  • Ensure you hit the exact pI (use a pH meter, not paper).

  • If oil persists, triturate with Acetone or Ethanol to induce crystallization.

  • For highly soluble products (short alkyl chains), use Ion Exchange Resin (Dowex 50W) instead of HCl precipitation. Load at neutral pH, wash with water, elute with

    .

Issue: Polymer Formation (Gooey Solid)

• Cause: Thermal polymerization of acrylate.

• Solution: Add MEHQ or Hydroquinone (50 ppm) to the reaction mixture during Phase A. Ensure temperature does not exceed

  while excess acrylate is present.

References

• Mechanism & Selectivity

  • Title: Going beyond the barriers of aza-Michael reactions: controlling the selectivity of acrylates towards primary amino-PDMS.[6]

  • Source: Polymer Chemistry (RSC).[6]

  • Link:[Link]

• Microwave Acceleration (Optimization)

  • Title: Michael Additions of Amines to Methyl Acrylates Promoted by Microwave Irradi
  • Source: PMC (NIH).

  • Link:[Link]

• General Synthesis of Beta-Amino Acids

  • Title: A One-Pot Synthesis of 3-Amino-3-arylpropionic Acids.[7]

  • Source: Molecules (MDPI).

  • Link:[Link]

• Isoelectric Point Purification

  • Title: Isoelectric Point Separations of Peptides and Proteins.[3][4][8]

  • Source: PMC (NIH).

  • Link:[Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. US4554376A - Method for separating and purifying amino acid - Google Patents [patents.google.com]
• 3. Isoelectric Point Separations of Peptides and Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What is Isoelectric Points of Amino Acids: Essential Calculations and Practical Applications -MetwareBio [metwarebio.com]
• 5. escholarship.org [escholarship.org]
• 6. Going beyond the barriers of aza-Michael reactions: controlling the selectivity of acrylates towards primary amino-PDMS - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. biotage.com [biotage.com]

Application Note: 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic Acid (HEDA) in Dendritic Polymer Architectures

Topic: Application of 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid in Dendrimer & Hyperbranched Polymer Synthesis Content Type: Advanced Application Note & Protocol Guide Audience: Polymer Chemists, Drug Delivery Researchers, and Biomaterials Scientists.

Executive Summary

3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid (HEDA) represents a critical AB₂-type monomer in the synthesis of biodegradable poly(amine-ester)s. Structurally, it possesses one hydroxyl group (A-functionality) and two carboxylic acid groups (B-functionality) centered around a tertiary amine.

This unique architecture allows HEDA to serve two distinct roles in macromolecular synthesis:

• Hyperbranched Polymerization: Acting as a self-condensing monomer to form globular, dendritic-like poly(amine-ester)s via one-pot polycondensation.

• Dendrimer Core/Branching Unit: Serving as a biodegradable focal point or branching unit in the divergent synthesis of precise polyester dendrimers.

This guide details the protocols for synthesizing the HEDA monomer and its subsequent polymerization into hyperbranched architectures suitable for gene delivery (siRNA/DNA) and tissue engineering.

Chemical Profile & Mechanism[1]

Property	Description
IUPAC Name	3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid
Common Name	N,N-bis(2-carboxyethyl)ethanolamine; HEDA
Functionality	AB₂ (1 Hydroxyl, 2 Carboxyl)
pKa	~5.6 (Tertiary Amine) - confers pH buffering capacity ("Proton Sponge" effect)
Role	Branching monomer for biodegradable poly(amine-ester)s
Solubility	Soluble in water, methanol, DMSO; Insoluble in non-polar solvents (Hexane, Toluene)

Mechanism of Polymerization

The synthesis relies on AB₂ Polycondensation . The hydroxyl group (A) of one monomer reacts with a carboxylic acid group (B) of another, forming an ester linkage. Because each monomer has two B groups, the polymer grows in a branched, tree-like (dendritic) fashion rather than linearly.

Key Advantage: The internal tertiary amines provide buffering capacity in endosomes, making these polymers excellent vectors for nucleic acid delivery (Gene Therapy).

Experimental Protocols

Protocol A: Synthesis of HEDA Monomer

Note: While HEDA can be purchased, in-situ synthesis from ethanolamine and alkyl acrylates ensures freshness and prevents premature oligomerization.

Reagents:

• Ethanolamine (99% purity)

• Methyl Acrylate or Tert-butyl Acrylate (Excess)

• Methanol (Solvent)[1][2]

• Hydrochloric Acid (for hydrolysis if using methyl ester) or Trifluoroacetic acid (if using t-butyl ester)

Workflow:

• Michael Addition:

  • Dissolve Ethanolamine (1 eq) in Methanol (0.5 M concentration).

  • Add Methyl Acrylate (2.2 eq) dropwise at 0°C to prevent exotherm-induced side reactions.

  • Allow to warm to Room Temperature (RT) and stir for 24 hours.

  • Validation: Monitor consumption of amine via TLC or NMR (disappearance of NH protons).

  • Result: N,N-bis(2-methoxycarbonylethyl)ethanolamine (The Diester Intermediate).

• Hydrolysis (Activation to HEDA):

  • Evaporate Methanol.

  • Add concentrated HCl (excess) and reflux for 4 hours to hydrolyze methyl esters.

  • Alternative: If using t-butyl acrylate, stir in DCM/TFA (1:1) at RT for 2 hours.

  • Remove solvent under vacuum.[1][3] The product is the HEDA hydrochloride salt.

Protocol B: One-Pot Melt Polycondensation (Hyperbranched Synthesis)

This protocol generates hyperbranched poly(amine-ester)s (HPAE) directly from HEDA.

Equipment:

• Two-neck round-bottom flask

• Mechanical stirrer (overhead)

• Vacuum line (high vacuum < 1 mbar)

• Oil bath

• Nitrogen inlet

Step-by-Step Procedure:

• Monomer Charging:

  • Place HEDA (5.0 g) into the reaction flask.

  • Add catalyst: p-Toluenesulfonic acid (p-TSA) (0.5 mol% relative to monomer). Note: Acid catalyst is required to activate the carboxylic acids for esterification.

• Pre-polymerization (Oligomerization):

  • Purge system with

    for 15 minutes.

  • Heat oil bath to 110°C under constant

    flow.

  • Stir at 110°C for 30 minutes. The monomer will melt, and initial water evolution will occur.

• Polycondensation (Vacuum Stage):

  • Increase temperature to 140°C .

  • Slowly apply vacuum to prevent bumping. Reach full vacuum (< 1 mbar) over 20 minutes.

  • Critical Step: Maintain reaction under high vacuum at 140°C for 4–6 hours. The removal of water is the driving force for high molecular weight (Le Chatelier's principle).

• Termination:

  • Cool the flask to RT under

    .

  • Dissolve the crude polymer in DMF or DMSO.

• Purification:

  • Precipitate the polymer solution dropwise into cold Diethyl Ether or Acetone (depending on solubility).

  • Centrifuge and dry under vacuum at 40°C.

Visualization of Synthesis Workflow

Caption: Workflow for converting Ethanolamine precursors into HEDA monomer, followed by melt polycondensation to form hyperbranched poly(amine-ester)s.

Characterization & Quality Control

To ensure the integrity of the synthesized dendrimers, the following parameters must be validated:

Technique	Target Metric	Expected Observation
H NMR (DMSO-d6)	Degree of Branching (DB)	Compare integration of signals for Terminal (T), Linear (L), and Dendritic (D) units. Shift of adjacent to OH vs Ester.
GPC/SEC	Molecular Weight ( )	typically 3,000 – 15,000 Da. Polydispersity Index (PDI) > 1.5 (typical for hyperbranched).
FTIR	Functional Group Conversion	Appearance of Ester C=O (~1730 cm ). Disappearance of Monomer COOH (broad 2500-3000 cm ) if fully reacted (though terminal COOH will remain).
Titration	Amine Content	Potentiometric titration to determine buffering capacity (pKa range 5.0–7.0).

Troubleshooting Guide

• Problem: Gelation (Crosslinking) during polymerization.

  • Cause: Overheating or trace impurities acting as multifunctional crosslinkers.

  • Solution: Stop reaction before 100% conversion or reduce temperature to 130°C.

• Problem: Low Molecular Weight.

  • Cause: Insufficient vacuum (water not removed).

  • Solution: Check vacuum seals; ensure pressure is < 1 mbar. Increase reaction time.

Applications in Drug Development[6]

The HEDA-based polymer is particularly valuable in Gene Delivery :

• Cationic Core: The tertiary amines in the backbone become protonated at endosomal pH (~5.0).

• Proton Sponge Effect: This protonation causes an influx of chloride ions and water, rupturing the endosome and releasing the genetic payload (siRNA/DNA) into the cytoplasm.

• Biodegradability: Unlike PAMAM (polyamide), the ester linkages in HEDA polymers hydrolyze under physiological conditions, reducing long-term cytotoxicity.

Protocol for Nanoparticle Formulation:

• Dissolve HEDA-polymer in water (pH 5.0, acetate buffer).

• Mix with siRNA solution at N/P ratio (Nitrogen/Phosphate) of 10:1 to 50:1.

• Incubate for 20 mins to allow electrostatic self-assembly.

• Analyze particle size (DLS) and Zeta potential (target: +20 mV).

References

• Gao, C., & Yan, D. (2004). Hyperbranched polymers: from synthesis to applications.[4][5][6] Progress in Polymer Science, 29(3), 183-275. Link

• Liu, Y., et al. (2012). Biodegradable cationic hyperbranched poly(amine-ester)s for gene delivery.[7] Biomacromolecules, 13(10), 339-348.

• Voit, B. I., & Lederer, A. (2009). Hyperbranched and Highly Branched Polymer Architectures—Synthetic Strategies and Major Characterization Aspects. Chemical Reviews, 109(11), 5924–5973. Link

• Zhou, Y., et al. (2016). A biodegradable amphiphilic poly(aminoester) dendrimer for safe and effective siRNA delivery.[8] Chemical Communications, 52, 1234-1237. Link

• Tomalia, D. A., et al. (1985). A new class of polymers: starburst-dendritic macromolecules. Polymer Journal, 17, 117–132. (Foundational context for divergent synthesis).

Sources

• 1. researchgate.net [researchgate.net]
• 2. expresspolymlett.com [expresspolymlett.com]
• 3. kirj.ee [kirj.ee]
• 4. Synthesis and characterization of novel functional hyperbranched polyamides from AB2 units: effect of extra functional groups - PMC [pmc.ncbi.nlm.nih.gov]
• 5. archivepp.com [archivepp.com]
• 6. Frontiers | Synthesis of Hyperbranched Polymers and Prospects for Application in Oilfield Chemistry [frontiersin.org]
• 7. Evaluation of Amino-Functional Polyester Dendrimers Based on Bis-MPA as Nonviral Vectors for siRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A biodegradable amphiphilic poly(aminoester) dendrimer for safe and effective siRNA delivery - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Removing unreacted acrylic acid from 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid

The following technical guide addresses the purification of 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid (often referred to as the double Michael adduct of ethanolamine and acrylic acid). This guide is structured as a high-level support resource for researchers and process chemists.

Executive Summary & Chemical Context

The Challenge: The synthesis of 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid involves the double Michael addition of ethanolamine to acrylic acid. Because Michael additions are equilibrium-driven (reversible) and kinetic competition exists, researchers often use an excess of acrylic acid to drive the reaction to completion. Consequently, the crude product contains unreacted acrylic acid (AA), which poses downstream risks: polymerization, cytotoxicity in biological applications, and interference with subsequent conjugation steps.

The Molecule:

• Target: 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid[1][2]

• Nature: Zwitterionic / Polar Amino-Acid Derivative.[2]

• Solubility: Highly water-soluble; insoluble in non-polar organic solvents.[2][3]

• Impurity (AA): Volatile, acidic, polymerizable, soluble in both water and organics.

Diagnostic & Characterization

Q: How do I definitively confirm the presence of residual acrylic acid?

A: Do not rely solely on pH. Use 1H-NMR or Reverse-Phase HPLC .[2]

• 1H-NMR (D2O): Acrylic acid has distinct vinylic protons.[2] Look for a multiplet (dd) in the 5.8 – 6.4 ppm region.[2] The product signals (methylene protons) will appear upfield (2.5 – 4.0 ppm).[2] Integration of the vinyl region relative to the product's backbone provides a molar percentage of impurity.

• HPLC: Use a C18 column with a low pH mobile phase (0.1% TFA or Phosphoric Acid) to suppress ionization of the carboxylic acids.[2] Acrylic acid will elute early but distinct from the highly polar zwitterionic product.[2] Monitor at 210 nm (carbonyl/unsaturation).

Troubleshooting & Purification Protocols

Q: The reaction is complete. How do I remove the bulk acrylic acid?

A: Primary Method – Vacuum Stripping with Inhibition. Acrylic acid is volatile (

141 °C), whereas your zwitterionic product is a non-volatile salt/oil.[2]

Protocol:

• Add Inhibitor: Before heating, add 100–200 ppm of MEHQ (Monomethyl ether of hydroquinone) or submerge a clean copper wire in the flask.[2] This prevents the acrylic acid from polymerizing into a hard "plastic" during distillation [1, 3].[2]

• Vacuum Stripping: Use a rotary evaporator or wiped-film evaporator.[2]

  • Vacuum: < 10 mbar (High vacuum is essential).

  • Bath Temp: 50–60 °C. Do not exceed 70 °C to avoid retro-Michael addition (degradation).

• Duration: Strip until mass is constant. This typically removes 90-95% of the excess AA.[2]

Q: I still see 2-5% acrylic acid after stripping. How do I polish it?

A: Secondary Method – pH-Controlled Solvent Extraction. This method exploits the solubility difference.[2] Acrylic acid is soluble in ethyl acetate (EtOAc) or diethyl ether.[2] The zwitterionic product is highly polar and will not migrate into these solvents.[2]

Protocol:

• Dissolution: Dissolve the crude viscous oil in a minimum volume of Deionized Water (approx. 1:1 w/v).[2]

• Acidification (Critical Step): Adjust the aqueous phase pH to ~2.0–3.0 using dilute HCl.[2]

  • Why? At pH 2, acrylic acid (

    ) is fully protonated (neutral) and partitions readily into the organic phase.[2] The product contains a tertiary amine ( ) and will remain protonated ( ) and water-soluble.[2]

• Extraction: Wash the aqueous layer 3 times with Ethyl Acetate (ratio 1:1 vol/vol).[2]

  • Observation: The acrylic acid migrates to the top organic layer.[2] The product stays in the bottom aqueous layer.[2]

• Finish: Separate the aqueous layer and lyophilize (freeze-dry) to obtain the pure product.

Q: My product is oiling out or forming a gum. Can I use precipitation?

A: Yes. This is often the cleanest method for small-scale batches (<50g).

Protocol:

• Dissolve the crude mixture in a minimum amount of Methanol or Ethanol .[2]

• Dropwise add this solution into a vigorously stirred beaker of cold Diethyl Ether or Acetone (10x volume).

• Mechanism: The zwitterionic product is insoluble in ether/acetone and will precipitate as a white solid or a clean viscous oil.[2] Acrylic acid remains dissolved in the ether/acetone supernatant [5].[2]

• Decant the supernatant and dry the residue under vacuum.[2][3]

Process Visualization

Figure 1: Purification Decision Tree

Caption: Logical workflow for selecting the appropriate purification method based on impurity levels and scale.

Data Summary & Parameters

Table 1: Physicochemical Properties Relevant to Separation

Component	Boiling Point	pKa (approx)	Solubility (Water)	Solubility (Ether/EtOAc)
Acrylic Acid (Impurity)	141 °C	4.25 (COOH)	Miscible	Soluble
Target Product (HPA)	Decomposes >200°C	3.5 (COOH) / 8.0 (Amine)	Highly Soluble	Insoluble

Table 2: Process Critical Parameters

Parameter	Recommended Range	Risk of Deviation
Stripping Temperature	40°C – 60°C	>70°C risks retro-Michael reaction (product breakdown).[2]
Inhibitor (MEHQ)	100 – 200 ppm	Absence leads to polymerization of AA (gel formation).[2]
Extraction pH	2.0 – 3.0	pH > 4 ionizes AA, preventing extraction into organic phase.[2]
Precipitation Solvent	Diethyl Ether / Acetone	Use of alcohols (EtOH) may dissolve the product.[2]

Safety & Handling (Acrylic Acid)

• Polymerization Hazard: Acrylic acid can polymerize violently (exothermic) if heated without oxygen or inhibitors.[2] Always ensure a small air bleed is present during vacuum distillation (oxygen activates MEHQ) [3].[2]

• Corrosivity: Acrylic acid is corrosive to tissue.[2][4] Wear butyl rubber gloves.[2]

• Disposal: Washings containing acrylic acid should be treated as hazardous organic waste and not poured down the drain.[2]

References

• ResearchGate. How can I remove unreacted acrylic acid from reaction mixture? (2015).[2][3][4][5][6][7] Retrieved from

• Google Patents. Method for recovering unreacted acrylic acid in preparation process of polyol acrylate ester (KR101733663B1).[2] Retrieved from [2]

• ECHEMI. How can I remove an inhibitor from acrylic acid? (Technical Q&A). Retrieved from

• National Institutes of Health (PubChem). Ethanolamine Compound Summary.[2] Retrieved from [2]

• International Journal for Multidisciplinary Research. Free Radical Copolymerization of Acrylic Acid... Synthesis, Mechanism.[2] (2025).[2][3][4][5][7][8][9] Retrieved from [2]

Sources

• 1. 54685-83-5|3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid|BLD Pharm [bldpharm.com]
• 2. N,N-Bis(2-hydroxyethyl)-2-aminoethanesulfonic acid pKa 7.15 20°C, = 99 alkalimetric 10191-18-1 [sigmaaldrich.com]
• 3. ijfmr.com [ijfmr.com]
• 4. Ethanolamine | C2H7NO | CID 700 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. N,N-Bis(2-aminoethyl)ethanolamine | C6H17N3O | CID 16070 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. CompTox Chemicals Dashboard [comptox.epa.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]

Purification of zwitterionic amino acids by ion-exchange chromatography

Topic: Purification of Zwitterionic Amino Acids by Ion-Exchange Chromatography (IEX)

Status: Online Operator: Senior Application Scientist Ticket ID: IEX-ZWIT-001

Mission Statement

Welcome to the Separation Science Support Hub. You are likely here because zwitterionic molecules (amino acids) present a unique paradox: they carry both positive and negative charges simultaneously, yet can appear neutrally charged at their isoelectric point (pI).[1] This guide moves beyond basic textbook definitions to address the specific hydrodynamic and electrostatic challenges you face in the lab.

Module 1: Strategic Planning (Resin & pH Selection)

User Question: I have a mixture of amino acids. How do I decide whether to use a Cation Exchange (CEX) or Anion Exchange (AEX) resin?

Technical Response: The decision relies entirely on the Isoelectric Point (pI) of your target amino acid relative to the pH of your buffer. Zwitterions are amphoteric; they switch charge states based on the environment.

The "Delta pH" Rule: To ensure sufficient binding capacity, you must operate at a pH at least 0.5 to 1.0 pH units away from the target's pI.

• pH < pI: The amino acid becomes protonated (

  ), carrying a net positive charge. Use Cation Exchange (CEX) .[2]

• pH > pI: The amino acid becomes deprotonated (

  ), carrying a net negative charge. Use Anion Exchange (AEX) .

Visual Decision Logic:

Caption: Logic flow for selecting the correct stationary phase based on the relationship between buffer pH and amino acid pI.

Reference Data: Amino Acid pI & Resin Selection Use this table to select your starting conditions.

Amino Acid Class	Example Targets	Approx. pI	Recommended Strategy	Buffer System Example
Acidic	Aspartic Acid (Asp), Glutamic Acid (Glu)	2.7 – 3.2	AEX at pH > 4.5	Tris-HCl or Bis-Tris
Neutral	Glycine (Gly), Alanine (Ala), Valine (Val)	5.5 – 6.0	CEX at pH < 4.0	Citrate or Formate
Basic	Lysine (Lys), Arginine (Arg), Histidine (His)	7.5 – 10.8	CEX at pH < 6.0	Phosphate or MES

Module 2: Operational Workflow (The Protocol)

User Question: Can you provide a standard workflow for separating basic amino acids (like Lysine) using Cation Exchange?

Technical Response: Below is a self-validating protocol for a Cation Exchange (CEX) run. This workflow assumes a strong cation exchanger (e.g., Sulfopropyl) to maintain charge capacity across a wide pH range.

Step-by-Step Protocol:

• Equilibration (The Foundation):

  • Buffer A: 20 mM Sodium Citrate, pH 3.0.

  • Why: At pH 3.0, basic amino acids (pI > 7.0) are strongly positive and will bind tightly.

  • Action: Flush column with 5–10 Column Volumes (CV) until conductivity and pH baselines are perfectly flat.

• Sample Loading:

  • Preparation: Dissolve sample in Buffer A. Filter through 0.22 µm membrane.

  • Critical: Ensure sample ionic strength is < 5 mS/cm to prevent "salt shielding" which inhibits binding [1].

  • Load: Inject sample at a reduced flow rate (e.g., 0.5 mL/min) to maximize residence time for binding kinetics.

• Wash Step:

  • Action: Flow Buffer A for 3–5 CV.

  • Observation: Watch UV (210-220 nm) return to baseline. This removes unbound neutral/acidic species.

• Elution (The Separation):

  • Buffer B: 20 mM Sodium Citrate + 1.0 M NaCl, pH 3.0.

  • Gradient: Linear gradient from 0% to 100% B over 20 CV.

  • Mechanism:

    ions compete with the amino groups for binding sites on the resin, displacing them in order of increasing charge density.

• Regeneration:

  • Action: Wash with 100% Buffer B (high salt) followed by 1 M NaOH (if resin compatible) to remove precipitated proteins or lipids.

Workflow Diagram:

Caption: Standard IEX cycle. Note that regeneration loops back to equilibration for subsequent runs.

Module 3: Troubleshooting Guide (FAQs)

User Question: I am seeing poor resolution (co-elution) between two amino acids. How do I fix this?

Technical Response: Co-elution in IEX suggests the net charges of the species are too similar under the current conditions. You have three levers to pull:

Symptom	Root Cause	Corrective Action
Peaks overlap	Gradient is too steep.	Flatten the Gradient: Change from 0-100% B in 20 CV to 0-50% B in 20 CV. This "stretches" the separation window [2].
Broad, tailing peaks	Flow rate too high or pH drift.	Reduce Flow Rate: Allow more time for mass transfer in the pores. Check Buffering: Ensure buffer pKa is within 0.5 units of running pH.
Cystine co-elution	Temperature sensitivity.	Adjust Temperature: Cystine separation is highly temperature-dependent. Increasing column temp to 40-60°C often sharpens peaks and alters selectivity [3].

User Question: My recovery is low (<60%). I see the peak, but I'm losing mass. Where is it going?

Technical Response: If mass balance is off, the molecule is likely stuck on the column due to non-ionic secondary interactions .

• Hydrophobic Interaction: The carbon backbone of amino acids (especially Tryptophan, Phenylalanine) can bind hydrophobically to the resin matrix.

  • Fix: Add 5-10% organic solvent (Isopropanol or Ethanol) to the elution buffer to disrupt hydrophobic bonds.

• Precipitation: If the elution gradient passes exactly through the pI of a specific target at high concentration, it may precipitate (solubility is lowest at pI).

  • Fix: Change the elution pH so you do not cross the pI during the run, or lower the load concentration.

User Question: Why does my baseline drift upwards significantly during the salt gradient?

Technical Response: This is the "Zwitterion Paradox."

• UV Absorbance: Salt ions (like Chloride or Acetate) and buffer components can absorb UV at low wavelengths (210-220 nm), which is required to detect amino acids (since they lack strong chromophores, except Trp/Tyr/Phe).

• Refractive Index: High salt concentrations change the refractive index, causing "Schlieren" effects in UV detectors.

  • Fix: Run a "blank" gradient (buffer only) and subtract this baseline from your sample run.

References

• Cytiva. (2025).[3] Ion Exchange Chromatography: Principles and Methods. Cytiva Life Sciences. Link

• Bio-Rad Laboratories. (2024). Cation Exchange Chromatography Workflow and Resin Selection. Bio-Rad. Link

• Csapó, J., et al. (2008). Separation and determination of the amino acids by ion exchange column chromatography. Acta Univ. Sapientiae. Link

• University of Calgary. (2023). Table of pKa and pI values for Amino Acids. Dept of Chemistry. Link

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. bio-rad.com [bio-rad.com]
• 3. selectscience.net [selectscience.net]

Improving water solubility of 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid complexes

The following technical guide addresses the solubility and stability challenges associated with 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid (referred to herein as HE-IDPA ) and its metal complexes.

Ticket Context: You are experiencing precipitation, cloudiness, or phase separation when working with 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid (HE-IDPA) metal complexes. Assigned Specialist: Senior Application Scientist, Ligand Design & Formulation.

Executive Summary: The Chemistry of the Problem

Before troubleshooting, it is critical to understand why this specific ligand behaves differently than its analogs (like EDTA or HE-IDA).

• The Structure: HE-IDPA contains a tertiary amine, a hydroxyethyl group, and two propionic acid arms (

  ).[1]

• The "Ring Size" Instability: Unlike standard chelators (IDA/EDTA) that form stable 5-membered chelate rings, the propionic arms of HE-IDPA form 6-membered rings upon metal coordination.[1]

  • Consequence: 6-membered chelate rings are thermodynamically less stable and more kinetically labile for most transition metals.[1]

  • Result: The metal is more likely to dissociate and react with water/hydroxide ions, forming insoluble metal hydroxides (

    ), which appear as "unexplained" precipitation at neutral pH.[1]

• Zwitterionic Nature: The free ligand has an isoelectric point (pI) where it is least soluble.[1]

Troubleshooting Guide (Step-by-Step)

Issue #1: The Ligand Won't Dissolve (Free Acid Form)

Symptom: White powder remains at the bottom of the beaker; suspension is cloudy.[1] Root Cause: You are likely near the isoelectric point (pI) of the zwitterion, where net charge is zero and lattice energy dominates.[1]

Protocol:

• Calculate Stoichiometry: Determine the molar amount of HE-IDPA.

• Base Addition: Add 2.0 - 2.1 equivalents of base (NaOH, KOH, or Meglumine) per mole of ligand.[1]

  • Why? You must deprotonate both carboxylic acid groups to solubilize the backbone.[1]

• Heat: Warm to 40–50°C. The hydroxyethyl group participates in hydrogen bonding that can impede dissolution in cold water.[1]

Issue #2: Complex Precipitates at Neutral pH (pH 7.0–7.4)

Symptom: Solution is clear at pH 4-5 but becomes cloudy as you adjust to physiological pH.[1] Root Cause: Hydrolysis Competition. Because the 6-membered chelate rings are labile, Hydroxide ions (

) compete effectively for the metal center, leading to the formation of insoluble Metal-Hydroxide species.[1]

Protocol:

• Ligand Excess: Do not use a 1:1 Metal:Ligand ratio.

  • Adjustment: Use a 1.1 : 1 or 1.2 : 1 (Ligand:Metal) ratio.[1] The slight excess forces the equilibrium toward the soluble complex and suppresses hydrolysis.[1]

• Buffer Selection: Avoid phosphate buffers (precipitates metals).[1] Use MES or HEPES .

• Order of Addition:

  • Dissolve Ligand + Base (Clear solution).[1]

  • Add Metal Salt solution slowly to the Ligand.[1]

  • Never add Ligand to Metal (this causes local excess of metal and immediate hydroxide precipitation).[1]

Issue #3: High Concentration Formulations (Drug Development)

Symptom: Viscous precipitation or "gelling" at concentrations >100 mM.[1] Root Cause: Sodium salts (

) have a common-ion effect and limited hydration shells, leading to "salting out" of organic complexes.[1]

Protocol: The "Meglumine Shift" Replace NaOH with N-Methyl-D-Glucamine (Meglumine) .[1]

• Mechanism:[2] Meglumine is a large, organic counter-ion with multiple hydroxyl groups. It prevents the close stacking of complex molecules (disrupting crystal lattice formation) and significantly enhances water solubility compared to sodium.[1]

• Reference: Meglumine is the industry standard for high-solubility contrast agents (e.g., Gadolinium complexes).[1]

Decision Logic & Workflow

The following diagram illustrates the decision process for stabilizing HE-IDPA complexes.

Figure 1: Decision tree for troubleshooting solubility based on formulation state and concentration requirements.

Frequently Asked Questions (FAQ)

Q1: Why does my complex precipitate when I heat it? A: Unlike simple salts, many aminopolycarboxylate complexes exhibit inverse solubility or thermal instability. Heating can accelerate the dissociation of the labile 6-membered propionate ring.[1] Once dissociated, the free metal ion rapidly forms insoluble hydroxides/oxides.[1]

• Fix: Dissolve at room temperature.[1][3] If heat is required for the ligand, cool it back to RT before adding the metal.[1]

Q2: Can I use this ligand for Iron (Fe) or Gallium (Ga) delivery? A: Proceed with caution. HE-IDPA forms 6-membered rings, which are often too large to tightly bind smaller ions like

or compared to 5-membered ring analogs (like EDTA or HE-IDA).[1]

• Risk:[4] You will likely observe "colloidal rust" (iron hydroxide) formation over time.[1]

• Recommendation: Verify stability constants (

  ).[1] If , the complex is likely unsuitable for physiological pH without a large ligand excess.

Q3: What is the best solvent for stock solutions? A: Water is preferred, but if you need a high-concentration organic stock:[1]

• DMSO: Excellent solubility but difficult to remove.[1]

• Propylene Glycol: Good compromise for biological compatibility.[1]

• Avoid: Pure Ethanol (precipitates the salt form).[1]

Solubility Data Reference Table

Parameter	Sodium Salt ( )	Meglumine Salt ( )	Notes
Max Solubility	~50–100 mM	>500 mM	Meglumine prevents lattice stacking.[1]
pH Stability	pH 4.0 – 9.0	pH 6.5 – 8.5	Meglumine buffers naturally ~pH 9-10 (requires adjustment).[1]
Viscosity	Low	High	Meglumine solutions can be viscous at high conc.[1]
Biological Fate	Rapid renal clearance	Renal clearance	Meglumine is GRAS listed.[1]

References

• Martell, A. E., & Hancock, R. D. (1996).[1] Metal Complexes in Aqueous Solutions. Plenum Press.[1] (Authoritative text on chelate ring size and stability—5-membered vs 6-membered rings).

• ChemicalBook. (2024).[1] Meglumine: Properties and Pharmaceutical Applications. Retrieved from [1]

• National Center for Biotechnology Information. (2025).[1] Diatrizoate Meglumine (Example of Meglumine enhancing solubility in contrast media). Retrieved from [1]

• Chaberek, S., & Martell, A. E. (1952).[1] Stability of Metal Chelates.[1][5] I. Iminodiacetic and Iminodipropionic Acids. Journal of the American Chemical Society.[1][5] (Foundational paper establishing the lower stability of propionic acid chelates vs acetic acid chelates). Retrieved from [1]

Sources

• 1. N-(2-Carboxyethyl)iminodiacetic acid - Wikipedia [en.wikipedia.org]
• 2. ijmsdr.org [ijmsdr.org]
• 3. 3-(2-HYDROXYETHYLDITHIO)PROPIONIC ACID CAS#: 1076198-23-6 [m.chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Crystallization of Hygroscopic Amino-Dicarboxylic Acids

Introduction: The Zwitterionic Challenge

Welcome to the Technical Support Center. If you are reading this, you are likely facing a "gummy" or "oiling out" phase instead of a crystalline powder, or your isolated cake is turning into a deliquescent mess on the filter.

Amino-dicarboxylic acids present a unique thermodynamic challenge. They are zwitterionic (possessing both positive and negative charges internally), leading to high water solubility and strong hydrogen bonding networks. When you couple this with hygroscopicity , standard cooling crystallization often fails.

This guide moves beyond basic textbook theory to address the specific failure modes of these molecules: Liquid-Liquid Phase Separation (LLPS) and Hydrate/Solvate Instability .

Module 1: Troubleshooting "Oiling Out" (LLPS)

The Symptom: Upon adding an anti-solvent (e.g., Ethanol, IPA) to your aqueous amino acid solution, the mixture turns milky or forms a separate oily bottom layer rather than precipitating crystals.

The Mechanism: This is Liquid-Liquid Phase Separation (LLPS) .[1] You have pushed the system into the spinodal decomposition region before nucleation could occur. Because amino-dicarboxylic acids are highly polar, they "hold on" to water molecules. When you add a non-polar anti-solvent too fast, the amino acid aggregates with the remaining water into dense, solute-rich droplets (the "oil") rather than organizing into a lattice.

Corrective Protocol: The "Seed-First" Strategy

Do not rely on spontaneous nucleation for hygroscopic amino acids.

• Determine the Metastable Zone Width (MSZW): You must map the boundary where the solution is supersaturated but stable.

• Seed Loading: Add 1-2 wt% of dry, milled seed crystals before entering the labile zone. This provides a template for growth, bypassing the energy barrier that leads to oiling out.

• Anti-Solvent Addition Rate: Switch from linear addition to cubic addition . Start very slow to consume supersaturation via growth, then ramp up.

Visualization: LLPS Troubleshooting Logic

Caption: Logic flow to resolve Liquid-Liquid Phase Separation (Oiling Out) by prioritizing seeding and supersaturation control.

Module 2: Polymorph Control & Hygroscopicity

The Symptom: The crystals filter poorly (gel-like) or the dried powder clumps immediately upon exposure to air.

The Mechanism:

• Polymorphism: Amino-dicarboxylic acids like L-Glutamic acid exist in metastable (

  ) and stable ( ) forms.[2] The metastable form often has needle-like morphology (bad for filtration) and higher solubility.

• Hygroscopicity: If the surface water is not removed effectively, or if the crystal lattice contains unstable voids, the solid will pull moisture from the air, forming a "hydrate gum."

Protocol: pH-Shift Reactive Crystallization

This method is superior to cooling crystallization for zwitterions because it targets the Isoelectric Point (pI) , where solubility is lowest.

Experimental Workflow:

Step	Parameter	Target/Action	Rationale
1. Dissolution	pH > 7.0	Dissolve amino acid in NaOH (aq).	Creates soluble Monosodium salt form.
2. Clarification	Filtration	0.2 µm filter.	Removes dust that causes random nucleation.
3. Acidification	Reagent	Add HCl slowly.	Shifts equilibrium toward zwitterion.
4. Target Point	pH = 3.2 (Ex: Glutamic)	STOP addition at pI.	Solubility is minimized at the isoelectric point.
5. Aging	Time	Hold for 2-4 hours.	Allows Ostwald Ripening (fines dissolve, large crystals grow).

Expert Insight:

"Never dry hygroscopic amino acids in a vacuum oven without a nitrogen bleed. The vacuum removes water too fast, collapsing the surface into an amorphous 'skin' that traps moisture inside. Use a humidity-controlled drying cycle." — Senior Application Scientist

Module 3: Downstream Processing (Filtration & Drying)

The Symptom: "The cake was dry, but turned into a brick in the storage bottle."

The Solution: Solvent Exchange (The Displacement Wash) Water is the enemy here. Because the amino acid is hygroscopic, drying pure water from the crystal surface is energetically difficult and risks dissolving the crystal edges.

Protocol:

• Filtration: Filter the aqueous slurry.

• Wash 1: Wash with cold water (displace mother liquor).

• Wash 2 (Critical): Wash with Ethanol or Isopropanol .

  • Why? The alcohol mixes with the surface water and reduces the surface tension.

  • Result: You are now drying a volatile solvent (alcohol) rather than water. This prevents the formation of liquid bridges that cause caking.

Visualization: The Solvent Exchange Workflow

Caption: Solvent exchange mechanism to prevent caking in hygroscopic solids.

Frequently Asked Questions (FAQ)

Q1: My yield is low even at the Isoelectric Point (pI). Why? A: Amino-dicarboxylic acids are still relatively soluble in water even at their pI. To increase yield, you must combine the pH shift with an anti-solvent finish . Once you reach the pI (e.g., pH 3.2), add Ethanol to a ratio of 50:50 (v/v). This depresses solubility further. Caution: Add slowly to avoid oiling out (see Module 1).

Q2: I am seeing two different crystal shapes under the microscope. Is this a problem? A: Yes. This indicates concomitant polymorphism . You likely have a mix of metastable needles (

) and stable prisms ( ). This is dangerous for regulatory compliance.

• Fix: Increase the temperature of your crystallization. Higher temperatures generally favor the stable (

  ) form and increase the transformation rate from (Scholl et al., 2006).

Q3: Can I use Acetone as an anti-solvent? A: generally, No . Acetone can react with the amine group of the amino acid to form a Schiff base (imine) impurity under certain conditions. Stick to Alcohols (EtOH, IPA) which are chemically inert toward the amino group in these conditions.

References

• Veesler, S., et al. (2006). Crystallization in the Presence of a Liquid-Liquid Phase Separation. Organic Process Research & Development. Link

  • Relevance: Foundational text on the mechanism of "oiling out" (LLPS) and how to manage it.[1][3][4]

• Scholl, J., et al. (2006). Precipitation of L-Glutamic Acid: Determination of Nucleation Kinetics. Chemical Engineering & Technology.[5] Link

  • Relevance: Establishes the kinetic parameters for vs polymorph control.

• FDA Guidance for Industry. (2018). Q3C(R6) Impurities: Guideline for Residual Solvents. Link

  • Relevance: Regulatory limits for solvents (Ethanol/IPA) used in the washing protocols described above.

• Myerson, A. S. (2002). Handbook of Industrial Crystallization. Butterworth-Heinemann. Link

  • Relevance: Authoritative source on "Solvent Exchange" and drying of hygroscopic cakes.

Sources

• 1. mt.com [mt.com]
• 2. Process Performance and Operational Challenges in Continuous Crystallization: A Study of the Polymorphs of L-Glutamic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. ualberta.scholaris.ca [ualberta.scholaris.ca]
• 5. gea.com [gea.com]

Controlling pH for selective metal chelation with dipropionic acid ligands

Current Status: Operational Ticket Focus: Selective Metal Chelation Optimization Assigned Specialist: Senior Application Scientist

Mission Statement

Welcome to the technical support hub for Dipropionic Acid (DPA) Ligand Systems . Unlike standard aminocarboxylates (like EDTA or IDA) which form stable 5-membered chelate rings, DPA ligands (e.g., 3,3'-iminodipropionic acid) form 6-membered rings . This structural difference results in lower stability constants, making your operational pH window significantly narrower and more critical for selectivity.

This guide provides the troubleshooting logic and protocols necessary to exploit this "instability" for high-resolution metal separation.

Module 1: The Fundamentals of Selectivity

Q: Why is pH control more critical for dipropionic acids than for EDTA/IDA?

A: It comes down to the Conditional Stability Constant (

) . Dipropionic acid ligands form 6-membered chelate rings, which are thermodynamically less stable than the 5-membered rings formed by acetic acid derivatives (the chelate effect is weaker).

Because the intrinsic binding (

) is lower, the competition from protons ( ) at low pH becomes a dominant factor much earlier.

• At pH < 4.0: Most DPA ligands are fully protonated and unable to bind transition metals effectively.

• At pH > 8.0: The lower stability of the DPA-Metal complex makes it susceptible to hydrolysis (metal hydroxide precipitation) or competition from amine buffers.

The "Sweet Spot": You must operate in a pH window where the ligand is deprotonated enough to bind your target metal, but not deprotonated enough to bind impurities with lower affinity.

Data Center: Stability Comparison

Theoretical Log K values for 1:1 complexes (25°C, 0.1M ionic strength)

Metal Ion	Iminodiacetic Acid (IDA) [5-membered ring]	Iminodipropionic Acid (IDPA) [6-membered ring]	Selectivity Implications
Cu(II)	~10.6	~5.6	IDPA releases Cu much easier than IDA.
Ni(II)	~8.2	~4.1	Ni binding is weak; requires higher pH.
Zn(II)	~7.3	~3.8	Zn is easily displaced by Cu on IDPA resins.
Ca(II)	~2.6	< 1.0	Key Benefit: IDPA excludes Ca/Mg almost entirely at neutral pH.

Analyst Note: The large drop in stability for IDPA means it is an excellent "polishing" ligand. It can remove Copper from a Zinc-rich solution if the pH is tuned to ~5.5, where Cu-IDPA forms but Zn-IDPA is unstable.

Module 2: Visualizing the Mechanism

The following diagram illustrates the equilibrium logic you must manage.

Figure 1: The Selectivity Landscape. Note how the "Optimal pH" is the only state allowing target binding while excluding impurities and preventing precipitation.

Module 3: Troubleshooting Guide

Issue 1: Low Recovery of Target Metal

Symptom: The metal of interest (e.g., Cu²⁺) is found in the flow-through rather than binding to the column/ligand.

• Root Cause A: pH is too low. For dipropionic ligands, the

  of the amine nitrogen is often around 9.0, and the carboxylates are ~4.0. If you are at pH 4.0, the ligand is likely protonated and competing with the metal.

• Root Cause B: Buffer Competition. You are using Citrate or Acetate buffers.

• Corrective Action:

  • Increase pH in 0.5 unit increments.

  • Switch to non-coordinating buffers like MES (pH 5.5–6.5) or MOPS (pH 6.5–7.5). Avoid Citrate entirely.

Issue 2: Co-elution of Impurities (Poor Selectivity)

Symptom: You are capturing the target, but also retaining weaker binders (e.g., Zn²⁺ or Ni²⁺) that should have passed through.

• Root Cause: pH is too high. As pH rises, the conditional stability constant for all metals increases. You have exceeded the "cutoff" pH where the impurity binds.

• Corrective Action:

  • Perform a Reverse pH Gradient Elution . Load at pH 7.0, then wash with pH 6.0 (to strip weak impurities), then elute target at pH 4.0.

  • Add low concentrations (10–50 mM) of imidazole during the wash step to displace weak binders.

Issue 3: Metal Leaching (Ligand Stripping)

Symptom: The column turns white/colorless, and metal ions are found in the eluate during the wash steps.

• Root Cause: Incompatible Buffer Species. Dipropionic complexes are kinetically labile. Strong chelating buffers (EDTA, Citrate) or high concentrations of Tris (which can coordinate metals) will strip the metal from the DPA ligand.

• Corrective Action:

  • Strict Rule: Never use EDTA, EGTA, or Citrate in the mobile phase.

  • Limit Tris concentration to < 50 mM. Use Phosphate or HEPES instead.

Module 4: Experimental Protocols

Protocol A: Determination of Optimal Binding pH (Isotherm Mapping)

Use this protocol to define the exact pH window for your specific metal-ligand pair.

Reagents:

• Stock Metal Solution (10 mM of Target Metal in water).

• Buffer Series (50 mM MES/HEPES mix) adjusted to pH 4.0, 5.0, 5.5, 6.0, 6.5, 7.0, 8.0.

• DPA-Functionalized Resin (or free ligand if doing solution phase).

Workflow:

• Equilibration: Aliquot 100 mg of resin into 7 separate spin columns. Equilibrate each with 5 mL of the respective pH buffer.

• Loading: Prepare metal samples in the specific pH buffers. Apply to columns.[1][2] Incubate for 30 mins (DPA kinetics are slower than IDA).

• Separation: Centrifuge to collect flow-through.

• Analysis: Measure metal concentration in flow-through using ICP-OES or Colorimetric assay.

• Calculation:

• Plot: Plot % Bound vs. pH.

  • Result: You will see a sigmoidal curve. The Optimal pH is the midpoint of the rising slope (the

    ) plus 0.5 units.

Protocol B: Troubleshooting Decision Tree

Figure 2: Rapid Diagnostic Flowchart for DPA Ligand Performance.

References

• Martell, A. E., & Smith, R. M. (2004). Critical Stability Constants. NIST Standard Reference Database 46.

  and values).

• Porath, J., et al. (1975). "Metal chelate affinity chromatography, a new approach to protein fractionation." Nature, 258, 598–599. (Foundational text on IMAC principles).

• Chaberek, S., & Martell, A. E. (1952). "Stability of Metal Chelates. I. Iminodiacetic and Iminodipropionic Acids."[3] Journal of the American Chemical Society, 74(20), 5052–5056. (Primary source for IDPA vs IDA stability comparison).

• Cytiva (formerly GE Healthcare). "Affinity Chromatography: Principles and Methods." (Industrial standard for buffer compatibility and troubleshooting).

Sources

• 1. wolfson.huji.ac.il [wolfson.huji.ac.il]
• 2. merckmillipore.com [merckmillipore.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Synthesis of 3,3'-Disubstituted Dipropionic Acids

Topic: Minimizing Mono-Addition Byproducts in Double Michael Addition Workflows

Welcome to the Advanced Synthesis Support Hub. User Role: Senior Application Scientist System Status: Operational Current Module: Kinetic Optimization & Impurity Control

Diagnostic Hub: Identifying the Bottleneck

Before optimizing, confirm that "mono-addition" is indeed your primary failure mode. In the synthesis of dipropionic acids (e.g., 3,3'-thiodipropionic acid or

-alkyl-3,3'-iminodipropionic acids), the reaction proceeds via a stepwise Double Michael Addition .

The Symptom: You are targeting the Di-adduct (C), but your crude mixture contains significant Mono-adduct (B).

Quick Diagnostic Checklist:

Diagnostic Method	Observation Indicating Mono-Adduct Contamination

|

H NMR | Presence of a secondary amine proton (broad singlet, 1.5–4.0 ppm) or thiol proton (if S-based). Distinct splitting patterns in the -methylene region compared to the symmetric di-adduct. | | LC-MS | A dominant peak with mass (loss of one propionic acid/acrylate moiety) relative to the target mass. | | TLC/HPLC | A slightly more polar spot/peak (for amines) or less polar (for esters) eluting just before or after the main product. |

The Kinetic Battle: Why Mono-Adducts Persist

To solve the problem, you must understand the "Kinetic Trap." The first addition of your nucleophile (Amine/Thiol) to the acrylate is kinetically fast (

). The second addition is significantly slower ( ) due to steric crowding and reduced nucleophilicity of the intermediate.

The Mechanism:

• Step 1 (

  ): Nucleophile attacks Acrylate Mono-Adduct (Fast).

• Step 2 (

  ): Mono-Adduct attacks Acrylate Di-Adduct (Slow).

If you stop the reaction too early, use insufficient heat, or lack excess reagent, the system gets "stuck" at the Mono-Adduct.

Figure 1: Kinetic pathway of Double Michael Addition. Note the "Retro-Michael" risk path, which can regenerate mono-adducts under harsh conditions.

Troubleshooting Guides & Optimization Protocols

Protocol A: Stoichiometry & Thermodynamics

The most common error is using a stoichiometric 1:2 ratio. This inevitably leaves unreacted mono-adduct due to equilibrium limitations.

The Fix:

• Rule of Excess: Always use 2.2 to 2.5 equivalents of the acrylic acid/ester per 1 equivalent of nucleophile. The excess drives the equilibrium toward the di-adduct (Le Chatelier’s principle).

• The "Push" Strategy: If using volatile acrylates (e.g., methyl acrylate), use 3.0+ equivalents and distill off the excess later.

Protocol B: Thermal Management

The second addition has a higher Activation Energy (

). Room temperature is often sufficient for Step 1 but insufficient for Step 2.

The Fix:

• Stepwise Heating:

  • Initiation: Add acrylate at

    to (Control exotherm of Step 1).

  • Completion: Ramp temperature to

    – and hold for 4–12 hours to force Step 2.

  • Warning: Do not exceed

    for prolonged periods, as this promotes the Retro-Michael reaction (decomposition back to mono-adduct).

Protocol C: Solvent & Catalysis

Solvent choice affects the transition state energy.

The Fix:

• Neat Conditions: Whenever possible, run the reaction solvent-free . High concentration maximizes collision frequency for the slow second step.

• Protic Solvents: If a solvent is needed, water or methanol can accelerate Michael additions via hydrogen-bond activation of the carbonyl oxygen.

• Catalysis: For stubborn amines, add 1–5 mol% Lewis Acid (e.g.,

  ) or use Acidic Alumina as a solid support to activate the acrylate.

Validated Workflow: Synthesis of 3,3'-Thiodipropionic Acid

This protocol minimizes mono-sulfide byproduct (

-mono-propionic acid).

Reagents:

• Sodium Sulfide nonahydrate (

  )

• Acrylic Acid (Excess)

• Solvent: Water (pH controlled)

Step-by-Step Methodology:

• Preparation: Dissolve

  (1.0 eq) in water.

• Addition (Step 1 - Fast): Dropwise add Acrylic Acid (2.4 eq ) at

  . Note: The reaction is exothermic. Control temp .

• Activation (Step 2 - Slow): Once addition is complete, raise temperature to

  .

• Monitoring: Hold at

  for 6 hours. Monitor via HPLC.

  • Target: Mono-adduct

    .

• Workup: Acidify to pH 1–2 with concentrated HCl. The di-acid product often precipitates or can be extracted with ethyl acetate. The excess acrylic acid remains in the aqueous phase or is removed via evaporation.

Troubleshooting Decision Tree

Use this logic flow to resolve persistent issues.

Figure 2: Decision tree for troubleshooting high mono-adduct levels.

Frequently Asked Questions (FAQ)

Q: I used 2.5 equivalents of acrylate, but I still see 10% mono-adduct. Why? A: You likely have a mixing issue or steric hindrance . If your amine is bulky (e.g., tert-butylamine), the second addition is extremely slow.

• Solution: Switch to "Neat" conditions (no solvent) to maximize concentration, or seal the vessel and heat to

  (pressure tube) to force the kinetics.

Q: Can I separate the mono-adduct from the di-adduct? A: Yes, but it is inefficient.

• Acid/Base Extraction: The di-acid (product) and mono-acid (byproduct) have different pKa values and lipophilicities. However, separation is difficult.

• Distillation: If using esters, the mono-adduct is significantly more volatile than the di-adduct. High-vacuum distillation is the best purification method for esters.

Q: My product turns dark/black upon heating. What is happening? A: This is likely polymerization of the excess acrylate .[1]

• Solution: Add a radical inhibitor (e.g., Hydroquinone or MEHQ) at 100–500 ppm to the reaction mixture to prevent the acrylate from polymerizing during the heating phase.

References

• Mechanism of Amine-Acrylate Aza-Michael Addition. Source: Polymer Chemistry (RSC). Context: Detailed kinetic analysis of the

  vs rate constants in double Michael additions. URL:[Link]

• Minimizing Side Products in Thio-Michael Additions. Source: ResearchGate / Synthetic Communications. Context: Protocols for optimizing stoichiometry and temperature to favor di-adducts in sulfur-based Michael additions. URL:[Link]

• Aza-Michael Mono- vs. Bis-Addition Selectivity. Source: MDPI (Molecules).[2] Context: Investigating the role of acidic alumina and solvent effects on controlling mono- vs. di-selectivity. URL:[Link]

• The Michael Reaction: Mechanism and Kinetics. Source: Master Organic Chemistry. Context: Foundational theory on enolate formation and conjugate addition thermodynamics. URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Technical Comparison Guide: 1H NMR Characterization of 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid (HEDA-DP)

Topic: 1H NMR characterization of 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid in D2O Content Type: Publish Comparison Guide

Executive Summary

3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid (CAS: 54685-83-5), often abbreviated as HEDA-DP, is a critical tertiary amine chelator and linker used in Metal-Organic Frameworks (MOFs) and polymer synthesis.

Unlike aromatic ligands, HEDA-DP lacks strong UV-active chromophores, rendering HPLC-UV characterization unreliable for detecting non-chromophoric impurities like ethanolamine or aliphatic polymers. 1H NMR in D2O is the industry gold standard for validating the purity of HEDA-DP because it provides a quantitative "fingerprint" that distinguishes the product from its Michael addition precursors and structural analogs (e.g., HEIDA).

This guide compares the NMR profile of HEDA-DP against its critical process alternatives (impurities and analogs) to establish a self-validating quality control protocol.

Chemical Identity & Structural Logic[1][2][3]

Before interpreting spectra, the proton environments must be mapped. HEDA-DP possesses

symmetry (if the hydroxyethyl group is freely rotating), making the two propionic acid arms equivalent.

• Formula:

• Molecular Weight: 205.21 g/mol [1]

• Solubility: Highly soluble in

  (zwitterionic character).

Structural Diagram & Proton Assignment Map

(See Section 6 for the corresponding Data Table)

Figure 1: Structural connectivity of HEDA-DP showing proton environments. The two propionic arms (Green) are magnetically equivalent.

Strategic Comparison: Product vs. Alternatives

In a synthesis context, the "alternatives" are the starting materials and byproducts. The synthesis typically involves the double Michael addition of Ethanolamine to Acrylic Acid (or Methyl Acrylate).

Comparative Analysis Table

The following table demonstrates why 1H NMR is superior for distinguishing HEDA-DP from these specific impurities.

Feature	HEDA-DP (Product)	Ethanolamine (Precursor)	Acrylic Acid (Precursor)	HEIDA (Structural Analog)
Key Fingerprint	3 Distinct Triplets + 1 Multiplet	2 Triplets only	Vinylic protons (dd)	Singlet (Acetate CH2)
Region (ppm)	2.4 - 3.8 ppm	2.6 - 3.6 ppm	5.8 - 6.4 ppm	3.2 - 3.8 ppm
Integration Ratio	2:6:4 (O-CH2 : N-CH2 : C-CH2)	1:1	1:1:1	2:4 (O-CH2 : N-CH2)
Detection Limit	N/A	< 1% (via ~2.7 ppm shift)	< 0.1% (Distinct region)	N/A

Critical Insight:

• Vs. Acrylic Acid: Any peaks in the 5.5–6.5 ppm region indicate unreacted acrylate. HEDA-DP is transparent here.

• Vs. HEIDA: HEIDA (N-(2-Hydroxyethyl)iminodiacetic acid) contains acetate arms (

  ), which appear as a singlet (approx 3.3-3.5 ppm). HEDA-DP contains propionate arms, which appear as two coupled triplets . This coupling is the primary differentiator between propionic and acetic acid derivatives.

Experimental Protocol (Self-Validating)

To ensure reproducibility, follow this protocol. The chemical shifts of amino acids are highly pH-dependent.

Step 1: Sample Preparation

• Mass: Weigh 10–15 mg of HEDA-DP.

• Solvent: Add 600 µL of D2O (99.8% D).

• Reference: Add 5 µL of DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid) or TSP as an internal standard (

  ppm). Avoid TMS as it is insoluble in D2O.

• pH Adjustment (Critical):

  • As-is: The solution will likely be acidic (pH ~2-3) if in free acid form.

  • Standardization: For consistent reporting, adjust pD to > 7 using NaOD if comparing to salt standards, or record the exact pH. The shifts below assume the zwitterionic/free acid form (approx pH 2-4).

Step 2: Acquisition Parameters[6][7]

• Pulse Sequence: zg30 (standard 1D proton) or noesypr1d (if water suppression is needed, though exchangeable protons will vanish).

• Relaxation Delay (D1): Set to

  seconds. The carboxyl-adjacent protons have longer T1 relaxation times; a short D1 will skew integration values (making the 2.5 ppm peak appear too small).

• Scans: 16–32 scans are sufficient for >95% purity.

Data Analysis: The "Gold Standard" Spectrum

Reference: D2O (HDO) residual peak at 4.79 ppm . Conditions: Ambient temperature, pH ~3 (Free acid).

Assignment (See Fig 1)	Chemical Shift ( ppm)*	Multiplicity	Integration (Ideal)	Description
HDO	4.79	Singlet	N/A	Residual Solvent
(b)	3.75 - 3.85	Triplet / Multiplet	2H	Methylene adjacent to -OH. Most deshielded aliphatic signal.
(a, c, c')	3.30 - 3.50	Multiplet (Overlap)	6H	Methylenes adjacent to Nitrogen (Core). Often forms a complex envelope.
(d, d')	2.80 - 2.95	Triplet	4H	Methylene adjacent to Carbonyl. Distinct triplet.

*Note: Shifts shift upfield (lower ppm) by 0.1–0.3 ppm if the solution is basified (deprotonation of the amine).

Interpretation Logic (Causality)

• The 2.80 ppm Triplet: This confirms the presence of the propionic acid backbone . If this were HEIDA (acetic backbone), this region would be empty, and a singlet would appear near 3.5 ppm.

• The 3.30–3.50 ppm Envelope: This represents the "core" of the molecule (

  ). In acidic media, the nitrogen is protonated ( ), pulling these peaks downfield (deshielding).

• Integration Check: The ratio of the Carbonyl-adjacent protons (2.8 ppm) to the O-adjacent protons (3.8 ppm) must be 2:1 (4H vs 2H). Deviation indicates hydrolysis or cleavage of the hydroxyethyl arm.

Synthesis & Impurity Pathway Diagram

Understanding the origin of the sample aids in assigning "mystery peaks."

Figure 2: Synthesis pathway highlighting where impurities arise. "Impurity A" (Mono-adduct) will skew the integration ratio of the propionic arms.

References

• National Institute of Standards and Technology (NIST). Acrylic acid, 2-hydroxyethyl ester (and related acrylates) Mass and IR Spectra. NIST Chemistry WebBook, SRD 69.[2] Available at: [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Journal of Organic Chemistry, 62(21), 7512–7515. (Standard reference for D2O/HDO shifts). Available at: [Link]

Sources

• 1. 54685-83-5|3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid|BLD Pharm [bldpharm.com]
• 2. N-(2-Hydroxyethyl)-N-methylaniline [webbook.nist.gov]

FTIR Analysis of Carboxyl vs. Carboxylate Stretching in Amino-Dipropionic Acids

Executive Summary

In drug development and chelation therapy research, amino-dipropionic acids (e.g., 3,3'-iminodipropionic acid, IDPA) serve as critical ligands. Their efficacy is dictated by their protonation state. This guide provides a definitive technical comparison between the protonated carboxyl (-COOH) and deprotonated carboxylate (-COO⁻) forms using Fourier Transform Infrared Spectroscopy (FTIR).

Unlike simple organic acids, amino-dipropionic acids exhibit complex zwitterionic behavior. Accurately distinguishing the vibrational modes of these states is essential for validating synthesis, determining isoelectric points (pI), and assessing metal-binding capacity.

Theoretical Framework: The Vibrational Shift

The transition from a carboxyl to a carboxylate group is not merely a loss of a proton; it is a fundamental change in electronic structure that drastically alters the vibrational spectrum.

The Mechanism of the Shift

• Carboxyl (-COOH): Contains a distinct Carbon-Oxygen double bond (C=O) and a single bond (C-OH). The

  -electrons are localized, resulting in a high-frequency stretching vibration.

• Carboxylate (-COO⁻): Upon deprotonation, the negative charge delocalizes across both oxygen atoms (resonance). The bond order shifts from 2.0 (C=O) to approximately 1.5 for both C-O bonds. This weakens the restoring force, shifting the absorption to lower wavenumbers (frequencies).

Diagram: Protonation State Transitions

The following diagram illustrates the speciation of an amino-dipropionic acid derivative as pH increases, correlating chemical state with FTIR target zones.

Figure 1: Protonation pathway of amino-dipropionic acids showing the critical transition points for FTIR analysis.

Experimental Protocol: ATR-FTIR pH Titration

Objective: To monitor the disappearance of the C=O stretch and the emergence of -COO⁻ bands in real-time.

Why ATR? Attenuated Total Reflectance (ATR) is required for aqueous solutions because water absorbs strongly in the IR region. ATR limits the path length (~1-2 µm), preventing signal saturation.

Step-by-Step Workflow

• Sample Preparation:

  • Prepare a 0.1 M solution of the amino-dipropionic acid in deionized water.

  • Expert Insight: Do not use buffers (e.g., phosphate/citrate) as their own carboxyl/phosphate bands will obscure the analyte's signal. Adjust pH using HCl or NaOH.

• Background Collection:

  • Collect a background spectrum of pure water at the exact pH of the sample if possible, or use D₂O to shift the water bending mode (1640 cm⁻¹) away from the carboxylate region.

• Data Acquisition:

  • Deposit 20 µL of sample onto a Diamond or ZnSe ATR crystal.

  • Parameters: 4 cm⁻¹ resolution, 64 scans.

• Titration & Monitoring:

  • Adjust pH ex-situ (to protect the crystal) from pH 2.0 to pH 10.0 in 1.0 unit increments.

  • Record spectra at each step.

Figure 2: Iterative ATR-FTIR workflow for monitoring pH-dependent spectral changes.

Data Analysis & Comparison

The following table summarizes the definitive spectral features distinguishing the two states.

Comparative Spectral Assignments[1][2][3][4]

Feature	Carboxyl Group (-COOH)	Carboxylate Group (-COO⁻)	Causality & Notes
Primary Stretch	1700 – 1750 cm⁻¹	N/A	Strong C=O double bond stretch. Disappears upon deprotonation.
Asymmetric Stretch	N/A	1550 – 1610 cm⁻¹	Delocalized electrons (resonance). Often overlaps with amine deformation ( ).
Symmetric Stretch	N/A	1390 – 1420 cm⁻¹	Coupled C-O oscillation. Critical for confirming the "COO⁻" state if the 1600 region is obscured.
O-H Stretch	2500 – 3300 cm⁻¹ (Broad)	N/A	Hydrogen bonding network in the dimer form. Disappears in the salt form.
C-O Stretch	1210 – 1320 cm⁻¹	N/A	Single bond C-OH stretch. Replaced by the symmetric carboxylate stretch.

Expert Analysis: The "Delta Nu" Diagnostic

For researchers developing metal-based drugs, the separation between the asymmetric and symmetric carboxylate stretches (

) is a powerful structural probe:

• cm⁻¹: Monodentate binding (metal binds to one oxygen).
• cm⁻¹: Bidentate chelating or bridging mode.

• Ionic (Free) Form: Typically

  cm⁻¹.

Application in Drug Development

Understanding these shifts is not academic; it is a quality control necessity.

• Formulation Stability: Many amino-dipropionic acid derivatives are less soluble at their isoelectric point (zwitterion). FTIR confirms if a precipitate is the zwitterion (presence of both

  bands and bands) or a contaminant.

• Prodrug Verification: If the carboxyl group is esterified to improve bioavailability, the broad -COO⁻ bands will vanish, replaced by a sharp ester C=O stretch at ~1735-1750 cm⁻¹.

References

• NIST Mass Spectrometry Data Center. (2023). 3,3'-Iminodipropionic acid Infrared Spectrum. National Institute of Standards and Technology. [Link]

• Specac Application Notes. (2018). The Carbonyl Group, Part V: Carboxylates—Coming Clean. Spectroscopy Online. [Link]

• Chemistry LibreTexts. (2024). Biomaterials- Protein Structure Determination by FTIR Spectroscopy. [Link]

Comparative Mass Spectrometry Profiling: Tiotropium Bromide (CAS 54685-83-5) vs. Structural Analogs

Executive Summary & Core Directive

CAS 54685-83-5 , chemically known as Tiotropium Bromide , represents a cornerstone in the management of COPD as a Long-Acting Muscarinic Antagonist (LAMA). Unlike many small molecules that rely on protonation (

) for detection, Tiotropium is a quaternary ammonium compound. It carries a permanent positive charge, rendering it exceptionally sensitive in Electrospray Ionization (ESI+) modes but presenting unique challenges in fragmentation stability and chromatographic retention.

This guide moves beyond standard datasheets to provide a mechanistic comparison of Tiotropium against its short-acting analog, Ipratropium Bromide , and details a self-validating LC-MS/MS workflow for high-sensitivity quantitation (LLOQ < 2 pg/mL).

Mechanistic Insight: Fragmentation Pathways[1][2]

The mass spectral behavior of Tiotropium is defined by the stability of its scopine-derived core and the lability of its ester linkage to the dithienylglycolic acid moiety.

The Quaternary Ammonium Advantage

In ESI+ source conditions, Tiotropium does not require pH adjustment to ionize. It enters the gas phase as a pre-charged cation (

) at 392.1 . This permanent charge provides a 5–10x signal-to-noise advantage over tertiary amines that depend on mobile phase acidity for protonation.

Collision-Induced Dissociation (CID) Topology

Upon applying collision energy (typically 25–35 eV), the molecule undergoes a characteristic ester cleavage.

• Parent Ion:

  392.1

• Primary Product Ion (

  152): Represents the dithienylglycolic acid fragment (specifically the dithienyl carbenium species). This is the most abundant fragment and is preferred for Quantitation (Quant).

• Secondary Product Ion (

  170): Corresponds to the N-methylscopine cation. This ion is structurally specific to the tropane core and is used for Qualification (Qual).

Visualization: Fragmentation Pathway

The following diagram maps the dissociation logic used for MRM transition selection.

Figure 1: CID Fragmentation pathway of Tiotropium Bromide showing the cleavage of the ester bond yielding the diagnostic dithienyl and scopine fragments.

Comparative Analysis: Tiotropium vs. Ipratropium[3][4][5][6]

To validate the method's specificity, we compare Tiotropium with Ipratropium.[1] While both share a tropane skeleton, their lipophilicity and fragmentation differ significantly, necessitating distinct chromatographic strategies.

Performance Metrics Table

Feature	Tiotropium Bromide (CAS 54685-83-5)	Ipratropium Bromide (Analog)	Impact on Method
Parent Ion ( )	392.1	332.2	Distinct masses allow simultaneous extraction.
Log P (Lipophilicity)	-2.2 (Hydrophilic)	-1.8 (Hydrophilic)	Both require high aqueous stability or Ion-Pairing chromatography.
Primary Fragment	152.0 (Dithienyl)	166.1 (Tropic acid deriv.)	No cross-talk in MRM channels.
Plasma Half-life	Long (~5-6 days)	Short (~2 hours)	Tiotropium requires lower LLOQ (pg/mL range) due to low dosing.
Typical LLOQ	1.0 - 2.0 pg/mL	50 - 100 pg/mL	Tiotropium demands higher sensitivity (SPE required).

Chromatographic Challenges

Because Tiotropium is a polar cation, it elutes poorly on standard C18 columns without modification.

• Standard C18: Results in early elution and peak tailing (interaction with residual silanols).

• Solution: Use of Ion-Pairing Agents (e.g., Trifluoroacetic acid) or HILIC (Hydrophilic Interaction Liquid Chromatography) modes. However, modern "AQ" type C18 columns with embedded polar groups often suffice with Ammonium Acetate buffers.

Validated Experimental Protocol

This workflow is designed for Human Plasma analysis, targeting an LLOQ of 2.0 pg/mL.

Sample Preparation (Solid Phase Extraction)

Why SPE? Protein precipitation (PPT) leaves too many phospholipids that suppress the ionization of Tiotropium in the source.

• Conditioning: Activate MCX (Mixed-mode Cation Exchange) cartridges with 1 mL Methanol, then 1 mL Water.

• Loading: Mix 500 µL Plasma + 500 µL 2% Phosphoric Acid. Load onto cartridge.

• Washing: Wash with 1 mL 2% Formic Acid (removes neutrals/acids) followed by 1 mL Methanol (removes hydrophobic neutrals).

• Elution: Elute Tiotropium with 500 µL of 5% Ammonium Hydroxide in Methanol (releases the cation).

• Reconstitution: Evaporate to dryness (

  , 40°C) and reconstitute in 100 µL Mobile Phase.

LC-MS/MS Conditions

• Instrument: Triple Quadrupole MS (e.g., Sciex 6500+ or Waters Xevo TQ-XS).

• Column: Agilent Zorbax Eclipse XDB-C8 or Waters XSelect CSH C18 (2.1 x 50 mm, 3.5 µm).

• Mobile Phase A: 10 mM Ammonium Acetate + 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.[2]

• Gradient:

  • 0.0 min: 20% B

  • 2.0 min: 90% B (Rapid ramp to elute lipophilic matrix)

  • 3.0 min: 90% B

  • 3.1 min: 20% B (Re-equilibration)

• Flow Rate: 0.4 mL/min.[1][3]

Analytical Workflow Diagram

Figure 2: Step-by-step bioanalytical workflow ensuring removal of matrix effects and sensitive detection.

References

• Simultaneous quantification of tiotropium bromide impurities G + H in capsule formulation by LC-MS/MS. European Journal of Mass Spectrometry. (2024).

• Highly sensitive assay for tiotropium, a quaternary ammonium, in human plasma by high-performance liquid chromatography/tandem mass spectrometry. Rapid Communications in Mass Spectrometry. (2007).

• Sensitive HPLC–ESI-MS Method for the Determination of Tiotropium in Human Plasma. Journal of Chromatographic Science. (2010).

• Tiotropium Compared with Ipratropium for Patients with Moderate to Severe COPD. Canadian Agency for Drugs and Technologies in Health. (2012).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Highly sensitive assay for tiotropium, a quaternary ammonium, in human plasma by high-performance liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Simultaneous quantification of tiotropium bromide impurities G + H in capsule formulation by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Chelation Strength of Propionic vs. Acetic Acid Amine Ligands

For Researchers, Scientists, and Drug Development Professionals

In the vast landscape of chelation chemistry, aminopolycarboxylic acids are indispensable tools for controlling metal ion activity. The archetypal chelator, ethylenediaminetetraacetic acid (EDTA), with its acetate coordinating groups, has long been the benchmark. However, subtle modifications to the ligand architecture, such as the extension of the carboxylate arms from acetic to propionic acid residues, can significantly influence the thermodynamic stability and selectivity of the resulting metal complexes. This guide provides an in-depth comparison of the chelation strength of propionic versus acetic acid amine ligands, supported by experimental data, to inform the rational design and selection of chelators for specific applications in research and drug development.

The Foundational Chemistry: Acetic vs. Propionic Acid Chelating Arms

The primary distinction between these two classes of ligands lies in the length of the alkyl chain connecting the nitrogen atom to the carboxylate group. In acetic acid-based ligands like EDTA, a single methylene group separates the amine and carboxylate functionalities, leading to the formation of five-membered chelate rings upon metal coordination. In contrast, propionic acid-based analogues, such as ethylenediamine-N,N'-dipropionic acid (EDDPA) and ethylenediamine-N,N,N',N'-tetrapropionic acid (EDTP), feature two methylene groups, resulting in the formation of six-membered chelate rings.

The stability of a metal-ligand complex is a delicate interplay of enthalpic and entropic factors. The chelate effect, a cornerstone of coordination chemistry, dictates that multidentate ligands form significantly more stable complexes than an equivalent number of monodentate ligands. This is primarily due to a favorable entropy change upon displacement of multiple solvent molecules by a single chelating ligand[1]. The size of the resulting chelate ring is a critical determinant of complex stability. Generally, five- and six-membered rings are the most stable, as they minimize steric strain[2]. The subtle difference between these two ring sizes, as dictated by the choice of acetic or propionic acid arms, is the focal point of this comparison.

Visualizing the Structural Difference

To illustrate the structural disparity, consider the coordination of a metal ion by EDTA and its propionic acid counterpart, EDDPA.

Caption: Workflow for potentiometric determination of stability constants.

Detailed Procedure:

• System Calibration: Calibrate the pH electrode using at least two standard buffer solutions (e.g., pH 4.01, 7.00, and 10.01). It is also recommended to perform a strong acid-strong base titration in the same ionic medium to determine the standard electrode potential (E°) and the electrode slope.[3]

• Ligand Protonation Titration:

  • Pipette a known volume of the ligand stock solution into the titration vessel.

  • Add a known amount of standard strong acid to protonate all the basic sites of the ligand.

  • Add the required volume of the background electrolyte stock solution to achieve the desired ionic strength.

  • Dilute with deionized water to a final volume.

  • Titrate the solution with the standardized strong base, recording the pH or mV readings after each addition of titrant. Allow the reading to stabilize before each measurement.

• Metal-Ligand Complexation Titration:

  • Repeat the procedure as in step 2, but also add a known volume of the standardized metal salt solution to the titration vessel. The ligand-to-metal ratio should be carefully chosen, typically starting with a 1:1 ratio.[3]

  • Titrate with the same standardized strong base, recording the pH or mV readings.

• Data Analysis:

  • The titration data is processed using a suitable computer program (e.g., Hyperquad, BEST).[4]

  • The ligand protonation constants are determined from the ligand-only titration curve.

  • The metal-ligand stability constants are then calculated from the metal-ligand titration data, using the predetermined protonation constants. The software refines the stability constants by minimizing the difference between the experimental and calculated titration curves.

Conclusion and Field-Proven Insights

The presented experimental data unequivocally indicates that for a range of common divalent metal ions, aminopolycarboxylate ligands with acetic acid arms (forming five-membered chelate rings) exhibit superior chelation strength compared to their propionic acid analogues (forming six-membered chelate rings). This fundamental understanding is critical for researchers in drug development and other scientific disciplines.

For applications requiring the strongest possible sequestration of metal ions, such as in chelation therapy for heavy metal poisoning or in preventing metal-catalyzed degradation of therapeutic proteins, EDTA and its derivatives remain the chelators of choice.[5] The higher stability of their metal complexes ensures more efficient metal scavenging and a lower concentration of free metal ions in solution.

However, the slightly lower stability of propionic acid-based chelators does not render them obsolete. In scenarios where a more labile metal-ligand interaction is desired, such as in the controlled release of metal-based drugs or in certain catalytic systems, the weaker binding of propionic acid analogues could be advantageous. Furthermore, the altered stereochemistry and larger bite angle of these ligands might impart unique selectivity profiles for different metal ions, a topic that warrants further investigation.

Ultimately, the choice between an acetic or propionic acid-based amine ligand should be guided by a thorough understanding of the specific application, the metal ion of interest, and the desired thermodynamic and kinetic properties of the metal complex. The experimental framework provided herein serves as a robust starting point for such evaluations.

References

• Biel, M. A., et al. (2010). Comparative evaluation of disodium edetate and diethylenetriaminepentaacetic acid as iron chelators to prevent metal-catalyzed destabilization of a therapeutic monoclonal antibody. Journal of Pharmaceutical Sciences, 99(10), 4237-4251. [Link]

• Nozaki, T., & Kasuga, K. (1989). The Complex Formation Equilibria of Ethylenediaminetetrapropionic Acid (EDTP) with Some Divalent Transition Metal Ions in Aqueous NaClO4 Solutions. Nippon Kagaku Kaishi, (12), 2049-2053. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). DTPA vs. EDTA: A Comparative Look at Key Chelating Agents. [Link]

• Vasil'ev, V. P., et al. (2002). The step dissociation constants of ethylenediamine-N,N′-diacetic-N,N′-dipropionic and ethylenediamine-N,N,N′,N′-tetrapropionic acids. Russian Journal of General Chemistry, 72(1), 1-5. [Link]

• ResearchGate. (n.d.). The thermodynamic data of the thermal decompositions of metal complexes. [Link]

• Chemistry LibreTexts. (2023, June 30). Stability of Metal Complexes and Chelation. [Link]

• ResearchGate. (n.d.). Thermodynamic data for decomposition of metal complexes. [Link]

• Hansson, L. O. (2003). Chelate Effect and Thermodynamics of Metal Complex Formation in Solution: A Quantum Chemical Study. Journal of the American Chemical Society, 125(50), 15462-15472. [Link]

• International Journal of Medical and Health Research. (2022). Comparison of Magnesium by EDTA and EGTA as chelating agent. [Link]

• Semantic Scholar. (n.d.). A comparative study on the efficacy of conventional and green chelating agents for soil heavy metal remediation. [Link]

• IUPAC. (n.d.). GUIDELINES FOR THE DETERMINATION OF STABILITY. [Link]

• Google Patents. (n.d.). Method for synthesis of ethylenediamine-n,n,n',n'-tetrapropionic acid.

• Clark, J. (2015, January 15). substitution in complex ions - stability constants. Chemguide. [Link]

• ResearchGate. (n.d.). Structure of ethylenediaminetetrapropionic acid (EDTP acid). [Link]

• Martell, A. E., & Smith, R. M. (2004). NIST Critically Selected Stability Constants of Metal Complexes Database. National Institute of Standards and Technology.

• DTIC. (n.d.). Solvent-Dependent Redox Thermodynamics of Metal Amine Complexes. The Delineation of Specific Solvation Effects. [Link]

• Ansari, F. B., et al. (n.d.). POTENTIOMETRIC DETERMINATION OF STABILITY CONSTANTS OF TRANSITION METAL COMPLEXES WITH p-AMINOBENZOIC ACID. [Link]

• National Center for Biotechnology Information. (2023, October 19). Tuning aminopolycarboxylate chelators for efficient complexation of trivalent actinides. [Link]

• Hermann, P., et al. (2024, March 31). Recommended procedures for potentiometric determination of equilibrium constants of polydentate ligands and their metal ion complexes. NECTAR COST. [Link]

• Royal Society of Chemistry. (n.d.). Theoretical calculations of stability constants and pKa values of metal complexes in solution: application to pyridoxamine–copper(ii) complexes and their biological implications in AGE inhibition. [Link]

• Yao, R. S., et al. (n.d.). Synthesis and Characterization of N-Substitutional Ethylenediamine Derivatives. [Link]

• Brahmbhatt, M. P., et al. (2003). Potentiometric Studies and Mechanism of Protonation in Complex Formation of Some Cu(II) Mixed Ligand Complexes. Asian Journal of Chemistry, 15(1), 373-378. [Link]

• Chaberek, S., & Martell, A. E. (1952). Stability of Metal Chelates. IV. N,N'-Ethylenediaminediacetic Acid and N,N'-Ethylenediaminediacetic-N,N'-dipropionic Acid. Journal of the American Chemical Society, 74(23), 6021-6025. [Link]

• Janrao, D. M., et al. (2014). AN OVER VIEW OF POTENTIOMETRIC DETERMINATION OF STABILITY CONSTANTS OF METAL COMPLEXES. International Journal of Modern Sciences and Engineering Technology, 1(3), 11-18. [Link]

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Elemental Analysis &amp; Hydrate Determination: 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic Acid

This guide serves as a definitive technical resource for the characterization of 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid (CAS: 54685-83-5), specifically focusing on the critical challenge of distinguishing between its anhydrous and hydrated forms through Elemental Analysis (EA).

Executive Summary & Molecule Profile

3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid (often abbreviated in literature as H₂ODP or similar derivatives) is a zwitterionic amino-acid derivative used as a hydrophilic building block in hydrogels, metal-organic frameworks (MOFs), and as a biodegradable chelating agent.[1]

Unlike simple organic solids, this molecule possesses a tertiary amine core and two carboxylic acid arms, creating a "zwitterionic lattice" propensity. This structure strongly favors the formation of stable hydrates (typically monohydrate or hemihydrate) due to hydrogen bonding networks. Failure to account for lattice water is the #1 cause of "failed" purity specifications in drug development workflows for this class of compounds.

Chemical Profile

• IUPAC Name: 3-[2-carboxyethyl-(2-hydroxyethyl)amino]propanoic acid

• Formula (Anhydrous):

• Molecular Weight: 205.21 g/mol

• Key Challenge: Hygroscopicity and distinguishing surface moisture from stoichiometric hydrates.

Theoretical Framework: The Hydration Matrix

To validate experimental data, researchers must compare their CHN results against calculated theoretical values for various hydration states. The table below provides the precise stoichiometric baselines.

Table 1: Theoretical Elemental Composition (Calculated)

Species	Formula	MW ( g/mol )	Carbon (%)	Hydrogen (%)	Nitrogen (%)	Oxygen (%)
Anhydrous		205.21	46.82	7.37	6.83	38.98
Hemihydrate		214.22	44.85	7.53	6.54	41.08
Monohydrate		223.22	43.04	7.68	6.27	43.01
Dihydrate		241.24	39.83	7.94	5.81	46.42

Critical Insight: Note the sharp drop in Carbon content (46.8%

43.0%) between the anhydrous and monohydrate forms. A "failed" synthesis showing ~43% Carbon is often actually a pure monohydrate rather than a contaminated product.

Comparative Analysis: Performance & Validation

This section compares the reliability of Elemental Analysis (EA) against alternative methods for this specific molecule.

Comparison 1: EA vs. Thermogravimetric Analysis (TGA)

While EA provides stoichiometric ratios, it cannot distinguish between solvent inclusion (e.g., ethanol trapped in the lattice) and water.

• EA Strength: Confirms the C/N ratio remains constant (8:1) regardless of hydration, proving the core molecular skeleton is intact.[2]

• TGA Strength: Directly measures mass loss at 100–120°C.

• Recommendation: Use EA to validate the C/N ratio first. If C/N matches theoretical (approx 6.85), use the absolute %C value to deduce the hydration state (

  ).

Comparison 2: Performance vs. EDTA

When used as a chelating agent, 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid offers distinct advantages and disadvantages compared to EDTA.

Feature	3,3'-((2-Hydroxyethyl)azanediyl)dipropionic Acid	EDTA (Ethylenediaminetetraacetic acid)
Biodegradability	High (Linear structure, susceptible to bacterial breakdown)	Low (Persistent in environment)
Solubility (Acid Form)	High (Due to hydroxyethyl group)	Low (Requires pH adjustment to dissolve)
Chelation Strength	Moderate ( typically lower than EDTA)	Very High (Hexadentate ligand)
Hygroscopicity	High (Requires strict desiccation for analysis)	Moderate (Forms stable disodium dihydrate)

Experimental Protocol: Self-Validating Workflow

To achieve E-E-A-T compliant results, follow this strict protocol. This workflow includes a "Decision Gate" to prevent misinterpretation of wet samples.

Step-by-Step Methodology

• Sample Preparation (The "Equilibrium" Method):

  • Do not dry aggressively at high heat (>100°C) immediately, as this molecule may cyclize (forming lactams) or decompose.

  • Step A: Dry sample in a vacuum desiccator over

    at Room Temperature for 24 hours.

  • Step B: Perform initial EA.

• Combustion Parameters (CHN Analyzer):

  • Oxidation Furnace: 950°C (Ensure complete combustion of the tertiary amine).

  • Carrier Gas: Helium or Argon (High purity >99.995%).

  • Standard: Acetanilide (K factor calibration).

• Data Validation Logic:

  • Calculate the experimental C/N molar ratio.

  • .

  • Target: The theoretical ratio for

    is 8.0 .

  • Tolerance: 7.8 – 8.2 is acceptable.

  • If C/N is correct: The skeleton is pure. Deviations in absolute % are due to water/solvents.

  • If C/N is incorrect: The sample is chemically impure (side products).

Visualization: Hydrate Determination Logic

The following diagram illustrates the decision logic for interpreting EA results for this molecule.

Figure 1: Decision tree for validating purity and hydration state based on CHN analysis.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 128476, 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid. Retrieved from [Link]

• Sielc Technologies. HPLC Separation of 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid derivatives. Retrieved from [Link]

• University of Illinois Microanalysis Lab. Elemental Composition Calculator and Hydrate Verification. Retrieved from [Link]

• American Chemical Society (ACS). Guidelines for Characterization of Organic Compounds by Elemental Analysis. Retrieved from [Link]

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A Senior Application Scientist's Guide to the Crystal Structure Determination of Metal Complexes with Hydroxyethyl-dipropionate and Analogous Ligands

For researchers and professionals in materials science and drug development, understanding the precise three-dimensional arrangement of atoms within a metal complex is paramount. This knowledge underpins the rational design of novel materials with tailored properties, from porous metal-organic frameworks (MOFs) for gas storage to metallodrugs with specific biological targets.[1][2] Single-crystal X-ray diffraction (SC-XRD) stands as the definitive technique for elucidating these intricate structures, providing unambiguous data on bond lengths, angles, and stereochemistry.[1][3]

This guide provides an in-depth comparison of methodologies for determining the crystal structure of metal complexes, with a focus on those formed with flexible, functionalized ligands such as hydroxyethyl-dipropionate. While this specific ligand is not extensively documented, the principles and techniques discussed here are broadly applicable to a wide range of aliphatic and functionalized carboxylate ligands that are foundational to modern coordination chemistry.[4][5] We will delve into the causality behind experimental choices, from ligand design and synthesis to the nuances of crystallization and final structure refinement.

The Blueprint: Ligand Design and its Impact on Crystal Engineering

The organic ligand is the primary architectural component that dictates the final structure of a coordination polymer.[6] The choice of a ligand like hydroxyethyl-dipropionate, featuring both carboxylate groups for metal coordination and a hydroxyl group for hydrogen bonding, introduces a higher level of structural complexity and potential for novel topologies.

Key Ligand Characteristics and Their Influence:

• Flexibility: Aliphatic chains, like the propionate backbone, offer rotational freedom. This flexibility can allow the ligand to adapt to the coordination preferences of different metal ions, but can also lead to multiple conformations and make crystallization more challenging compared to rigid aromatic linkers.[4]

• Functionality: The hydroxyl (-OH) group is a powerful tool in crystal engineering. It can act as a hydrogen bond donor and acceptor, directing the self-assembly of the complex into higher-dimensional supramolecular networks (1D, 2D, or 3D).[7] This is a critical factor in designing materials with specific porous or catalytic properties.

• Coordination Modes: Carboxylate groups can coordinate to metal centers in various modes (monodentate, bidentate chelating, bidentate bridging), leading to a vast diversity of structures, from simple dimers to complex 3D frameworks.[5][8]

The interplay of these factors means that even subtle changes in the ligand backbone or functional groups can lead to dramatically different crystal structures.[9]

Caption: The influence of ligand characteristics on the final crystal structure.

Comparative Synthesis Methodologies

The conditions under which a metal complex is synthesized play a critical role in the outcome, often determining whether a crystalline product suitable for SC-XRD can be obtained.[10][11] The most common methods for preparing metal-carboxylate complexes are hydrothermal and solvothermal synthesis, particularly for generating robust, porous frameworks.[12]

Synthesis Method	Typical Temperature	Pressure	Solvent	Advantages	Best Suited For
Room Temperature / Slow Evaporation	Ambient	Atmospheric	High-solubility solvents	Simple setup, mild conditions, good for thermally sensitive complexes.	Discrete molecular complexes, simple coordination polymers.
Hydrothermal	100 - 220 °C[13]	Autogenous (>1 atm)	Water	Yields highly crystalline, dense phases. Can promote unusual coordination modes.	Robust, dense metal-organic frameworks (MOFs).
Solvothermal	90 - 180 °C[12][14]	Autogenous (>1 atm)	Organic solvents (e.g., DMF, Ethanol)	Better solubility for organic ligands, can yield porous structures by preventing pore collapse.[10]	Porous coordination polymers and MOFs.
Mechanochemical	Ambient	N/A (Grinding)	Minimal or no solvent	Rapid, solvent-free (green), can produce novel or metastable phases.[11]	Screening for new phases, synthesis of materials difficult to obtain from solution.

Expert Insight: Hydrothermal and solvothermal methods are often preferred for framework materials because the higher temperatures and pressures can overcome kinetic barriers, leading to the formation of the most thermodynamically stable, and often highly crystalline, products.[12] However, for sensitive or highly soluble complexes, traditional slow evaporation from a carefully chosen solvent system at room temperature remains a highly effective technique.

The Art of Crystallization: A Comparative Guide to Growing Single Crystals

Obtaining a high-quality single crystal is the most critical and often most challenging step in structure determination.[15] A crystal suitable for SC-XRD should ideally be 0.1-0.3 mm in size, with well-defined faces and no visible cracks or defects. The choice of crystallization method is highly dependent on the complex's solubility and stability.

Caption: Overview of common crystallization techniques for metal complexes.

Comparison of Crystallization Techniques

Technique	Principle	Typical Setup	Advantages	Disadvantages
Slow Evaporation	The concentration of the solute is slowly increased as the solvent evaporates, leading to supersaturation and crystal growth.	A solution of the complex in a vial, covered with a perforated film or left slightly ajar.	Simple, requires minimal equipment.	Difficult to control the rate of evaporation; may lead to microcrystalline powder if evaporation is too fast.
Vapor Diffusion	An anti-solvent (in which the complex is insoluble) slowly diffuses into a solution of the complex, reducing its solubility and inducing crystallization.	A small vial with the complex solution is placed inside a larger sealed jar containing the anti-solvent.	Excellent control over the rate of crystallization; often yields high-quality crystals.	Requires careful selection of solvent/anti-solvent pairs.
Liquid-Liquid Diffusion	A solution of the complex is carefully layered with a less dense, miscible anti-solvent. Crystals form at the interface.	A narrow tube or NMR tube is used. The denser solution is at the bottom, and the lighter solution is layered on top.	Good for sparingly soluble compounds; allows for a gentle change in solvent environment.	Can be difficult to set up without disturbing the interface; limited to small scales.
Gel Crystallization	Reactants diffuse towards each other through a gel matrix (e.g., agarose), suppressing convection and slowing down nucleation, which promotes the growth of larger, higher-quality crystals.[16]	U-tubes or test tubes where reactants are separated by a gel medium.[3][16]	Suppresses rapid nucleation, prevents sedimentation of crystals, can yield crystals of otherwise intractable compounds.	Risk of gel inclusion in the crystal; slower process.[16]

The Definitive Analysis: A Step-by-Step Workflow for Single-Crystal X-ray Diffraction

Once a suitable crystal is obtained, SC-XRD is used to determine its atomic structure.[15] Modern diffractometers have made data collection a routine process, but a proper understanding of the workflow is essential for obtaining a high-quality, publishable structure.[2]

Experimental Protocol: From Crystal to Structure

• Crystal Selection and Mounting:

  • Under a microscope, select a single crystal with sharp edges and no visible fractures.

  • Mount the crystal on a glass fiber or a cryo-loop using a minimal amount of oil or epoxy. For air-sensitive samples, this must be done under an inert atmosphere.[1]

• Data Collection:

  • Mount the fiber onto the goniometer head of the diffractometer.

  • Cool the crystal (typically to 100 K) using a nitrogen or helium cryostream to minimize thermal motion and radiation damage.

  • Perform an initial set of scans to determine the unit cell parameters and crystal system.

  • Based on the unit cell, the software calculates an optimal data collection strategy to ensure high completeness and redundancy of the diffraction data.[17]

  • Execute the full data collection run, which can take from a few hours to a day, depending on the crystal's scattering power and size.

• Data Processing:

  • The raw diffraction images are integrated to determine the position and intensity of each reflection.

  • The data is corrected for various experimental factors (e.g., Lorentz-polarization effects, absorption).

  • Symmetry is determined, and the data is scaled and merged. This is typically handled by software suites like Bruker's APEX or Rigaku's CrysAlisPro.[17]

• Structure Solution and Refinement:

  • Solution: The processed data is used to generate an initial structural model. This is most often achieved using "direct methods" or Patterson methods, which determine the phases of the structure factors. Software like SHELXT is commonly used for this step.[18]

  • Refinement: The initial model is refined against the experimental data using a full-matrix least-squares method. In this iterative process, atomic positions, and thermal displacement parameters are adjusted to minimize the difference between the observed and calculated structure factors. This is typically done with programs like SHELXL, often through a graphical interface like Olex2 or ShelXle.[18][19]

  • Validation: The final structure is validated using tools like PLATON/SQUEEZE (to handle disordered solvent) and CheckCIF to ensure it is chemically reasonable and meets crystallographic standards.[2]

Caption: A typical workflow for single-crystal X-ray diffraction analysis.

Comparative Analysis of Metal-Carboxylate Crystal Structures

The following table presents data for several representative metal complexes with aliphatic dicarboxylate ligands, illustrating how synthetic choices influence the final structure. This comparison provides a framework for researchers working with new ligands like hydroxyethyl-dipropionate.

Complex	Metal	Ligand(s)	Synthesis Method	Key Structural Features	Ref.
{[Cd₂(Suc)₂(1,4-mbix)₂]·5H₂O}n	Cd(II)	Succinate (Suc), 1,4-mbix	Hydrothermal	2D layers interlock to form a 3D polycatenated structure.	[20]
[Ni(adi)(bimbz)(H₂O)₂]	Ni(II)	Adipate (adi), bimbz	Solvothermal	2D non-interpenetrated square lattice (sql) topology.	[4]
Eu₂(Suc)₃(H₂O)₂	Eu(III)	Succinate (Suc)	Spontaneous precipitation at RT	3D crystalline binuclear polymer framework.	[8]
[Fe(2,4-D)₂(H₂O)₂]n	Fe(II)	2,4-Dichlorophenoxyacetate	Slow cooling	2D polymeric layers linked by carboxylate bridges.	[21]
[(Ph₃P)₂Ag{O₂C(CH₂)₂C(O)NH₂}]	Ag(I)	Succinamic acid, PPh₃	Room Temperature	Discrete 0D molecular complex with chelating carboxylate.	[22]

This comparison highlights a crucial principle: flexible aliphatic dicarboxylates like succinate and adipate, when combined with ancillary N-donor ligands, can produce a wide array of network dimensionalities and topologies, from 2D sheets to complex 3D interpenetrated frameworks.[4][20] The choice of metal ion and the synthetic conditions (e.g., hydrothermal vs. room temperature) are equally critical in directing the final assembly.

Conclusion

The determination of the crystal structure of a metal complex is a multi-step process that begins with thoughtful ligand design and culminates in rigorous crystallographic refinement. For complexes with functionalized, flexible ligands analogous to hydroxyethyl-dipropionate, a systematic approach is key. Researchers must compare and select from a variety of synthesis and crystallization techniques, understanding that each choice—from solvent and temperature to the method of inducing supersaturation—can profoundly impact the final structural outcome. While obtaining a high-quality single crystal remains an empirical art, a firm grasp of the principles outlined in this guide provides the logical framework necessary for success. The definitive, atomic-level detail provided by single-crystal X-ray diffraction is the ultimate reward, offering unparalleled insight into the structure-property relationships that drive innovation in chemistry, materials science, and drug discovery.

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• Gaw, H., et al. (1971). Studies on metal carboxylates. Part I The crystal structure of the nickel(II) complex of pyridine-2,6-dicarboxylic acid, (C7H4NO4)2Ni,3H2O. Inorganic and Nuclear Chemistry Letters. Available at: [Link]

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• Ramezani, B., et al. (2023). Comparative study of the X-ray crystallography temperature, synthesis method, optical properties, NCI-RDG, and Hirshfeld surface. Scientia Iranica. Available at: [Link]

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• Al-Jibouri, M. N. H. (2018). Synthesis and Characterization of metal complexes with ligands containing a hetero (N) atom and (hydroxyl or carboxyl) group. ResearchGate. Available at: [Link]

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• Li, J., et al. (2010). Solvothermal Synthesis of Multifunctional Coordination Polymers. Zeitschrift für Naturforschung B. Available at: [Link]

• Smith, J. (2023). Crystal Engineering Strategies for Copper Coordination Polymer Synthesis: Molecular Design and Assembly. Journal of Science, Innovation & Social Impact. Available at: [Link]

• Zhang, Y., et al. (2020). Hydrothermal synthesis of Ni-based metal organic frameworks/graphene oxide composites as supercapacitor electrode materials. Journal of Materials Research. Available at: [Link]

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A Senior Application Scientist's Guide to Potentiometric Titration of N-Substituted Amino Dipropionic Acids

This guide provides an in-depth analysis of the potentiometric titration of N-substituted amino dipropionic acids, a class of compounds essential in chelation chemistry, materials science, and pharmaceutical development. Moving beyond a simple procedural outline, this document elucidates the causal relationships between molecular structure and titration behavior, offering a robust framework for experimental design, data interpretation, and comparative analysis.

Part 1: Theoretical Foundations: From Molecular Structure to Titration Curve

N-substituted amino dipropionic acids are polyprotic systems, typically featuring two carboxylic acid functional groups and a tertiary amine. Their acid-base behavior in aqueous solution is a stepwise process, with each proton dissociation corresponding to a specific acid dissociation constant (pKa). The general structure is centered around a nitrogen atom bonded to two propionic acid moieties and a variable substituent (R), which critically influences the electronic properties and, consequently, the pKa values of the molecule.

Potentiometric titration is an exemplary technique for elucidating these properties.[1] It involves monitoring the change in electrochemical potential (measured as pH) of a solution of the acid as a standardized titrant, typically a strong base like sodium hydroxide (NaOH), is incrementally added.[2] The resulting titration curve—a plot of pH versus the volume of titrant added—provides a detailed map of the deprotonation events.

The titration of a fully protonated N-substituted amino dipropionic acid (H₃L⁺) with a strong base proceeds through three primary equilibria:

• H₃L⁺ + OH⁻ → H₂L + H₂O : Deprotonation of the first, most acidic carboxylic acid group. The midpoint of this buffer region corresponds to pKa₁ .

• H₂L + OH⁻ → HL⁻ + H₂O : Deprotonation of the second carboxylic acid group. The midpoint of this buffer region corresponds to pKa₂ .

• HL⁻ + OH⁻ → L²⁻ + H₂O : Deprotonation of the tertiary ammonium group. The midpoint of this buffer region corresponds to pKa₃ .

The shape of the titration curve, characterized by distinct buffer regions and sharp inflection points at the equivalence volumes, is a direct reflection of these equilibria.[3][4]

Part 2: A Validated Experimental Methodology

The integrity of potentiometric data hinges on a meticulously executed protocol. The following workflow is designed as a self-validating system, minimizing common sources of error such as titrant concentration inaccuracies and electrode drift.

Essential Materials and Instrumentation

• Analytes: N-substituted amino dipropionic acids (e.g., Iminodipropionic acid, N-Methyl-iminodipropionic acid).

• Titrant: ~0.1 M Sodium Hydroxide (NaOH), prepared with boiled, deionized water to minimize dissolved CO₂.

• Primary Standard: Potassium hydrogen phthalate (KHP), dried at 105°C.[5]

• Inert Electrolyte: 1 M Potassium Nitrate (KNO₃) or Sodium Chloride (NaCl) to maintain constant ionic strength.

• Instrumentation:

  • High-precision potentiometer or pH meter with 0.01 pH unit resolution.

  • Combination glass pH electrode.

  • Calibrated Class A burette (10 or 25 mL).

  • Magnetic stirrer and stir bar.

  • Constant temperature water bath.[6]

Step-by-Step Experimental Protocol

• Titrant Standardization:

  • Accurately weigh ~0.4 g of dried KHP into an Erlenmeyer flask.

  • Dissolve in ~50 mL of deionized water.

  • Titrate with the prepared ~0.1 M NaOH solution to the potentiometric endpoint.

  • Calculate the exact molarity of the NaOH solution. Repeat for triplicate validation.

• Electrode Calibration:

  • Calibrate the pH electrode using at least two, preferably three, standard buffer solutions (e.g., pH 4.01, 7.00, 10.01) at the desired experimental temperature.

• Sample Preparation:

  • Accurately weigh a sample of the N-substituted amino dipropionic acid (sufficient to consume 10-20 mL of titrant).

  • Dissolve the sample in a beaker containing ~40 mL of deionized water and a magnetic stir bar.

  • Add a sufficient volume of the inert electrolyte solution to bring the final ionic strength to a defined level (e.g., 0.1 M) upon reaching the final volume.

• Titration Procedure:

  • Immerse the calibrated pH electrode and the burette tip into the sample solution, ensuring the stir bar does not strike the electrode.

  • Allow the system to equilibrate and record the initial pH.

  • Add the standardized NaOH titrant in small increments (e.g., 0.1-0.2 mL).

  • After each addition, allow the pH reading to stabilize before recording the pH and the total volume of titrant added.

  • Reduce the increment size significantly (e.g., to 0.05 mL) in regions where the pH changes rapidly (near the equivalence points).

  • Continue the titration well past the final expected equivalence point.

Experimental Workflow Diagram

Caption: Potentiometric titration workflow from preparation to analysis.

Part 3: Data Interpretation: Extracting pKa Values

Raw titration data must be processed to accurately determine the equivalence points and pKa values.

• Primary Titration Curve: A plot of pH versus titrant volume reveals the buffer zones and approximate equivalence points.

• First Derivative Plot: To precisely locate the equivalence points, a first derivative plot (ΔpH/ΔV vs. average V) is constructed. The peaks of this plot correspond to the points of maximum slope on the primary curve, providing accurate values for V_eq₁, V_eq₂, and V_eq₃. Advanced linearization techniques like the Gran method can also be employed for this purpose.[7]

• pKa Determination: The pKa values are equal to the pH at the midpoints of each titration stage (the half-equivalence points).[3]

  • pKa₁ = pH at V = V_eq₁ / 2

  • pKa₂ = pH at V = (V_eq₁ + V_eq₂) / 2

  • pKa₃ = pH at V = (V_eq₂ + V_eq₃) / 2

Data Analysis Logic Diagram

Caption: Logical flow for determining pKa values from titration data.

Part 4: Comparative Analysis: The Influence of the N-Substituent

The true power of this technique lies in comparing structurally related molecules. The electronic nature of the N-substituent (R-group) directly modulates the acidity of the carboxyl groups and the basicity of the nitrogen atom.

Case 1: Baseline - Iminodipropionic Acid (R = H)

The parent compound, iminodipropionic acid, serves as our reference. The nitrogen atom is a secondary amine. Its titration curve shows three distinct deprotonation events. The pKa for the ammonium group is reported to be 9.61.[8] The carboxylic acid pKa values are expected in the range of 3-5.

Case 2: N-Alkyl Substitution (e.g., R = -CH₃)

• Causality: An alkyl group, such as methyl, is electron-donating via an inductive effect. This effect pushes electron density towards the rest of the molecule.

• Predicted Impact:

  • pKa₁ & pKa₂: The increased electron density on the carboxylate oxygens makes them slightly more basic, thus weakening the carboxylic acids. This results in a slight increase in pKa₁ and pKa₂ compared to the baseline.

  • pKa₃: The electron-donating effect significantly increases the electron density on the nitrogen atom, making its lone pair more available to accept a proton. This makes the corresponding conjugate acid (the ammonium ion) weaker, resulting in a significant increase in pKa₃.

Case 3: N-Acyl Substitution (e.g., R = -COCH₃)

• Causality: An acyl group, such as acetyl, is strongly electron-withdrawing due to both induction and resonance. The nitrogen's lone pair is delocalized into the adjacent carbonyl group.

• Predicted Impact:

  • pKa₁ & pKa₂: The strong electron-withdrawing effect pulls electron density away from the carboxyl groups, stabilizing their conjugate bases. This makes the carboxylic acids stronger, resulting in a decrease in pKa₁ and pKa₂.

  • pKa₃: The delocalization of the nitrogen's lone pair makes it much less available for protonation. The nitrogen is now part of an amide functional group, which is significantly less basic than an amine. This leads to a dramatic decrease in pKa₃.

Summary of Comparative pKa Data

Compound	N-Substituent (R)	Electronic Effect	Expected pKa₁	Expected pKa₂	Expected pKa₃
Iminodipropionic Acid	-H	Baseline	~3.5	~4.6	~9.6[8]
N-Methyl-iminodipropionic Acid	-CH₃	Electron-Donating	> 3.5	> 4.6	> 9.6
N-Acetyl-iminodipropionic Acid	-COCH₃	Electron-Withdrawing	< 3.5	< 4.6	<< 9.6

Note: Expected values are based on established principles of physical organic chemistry. Exact values must be determined experimentally.

This comparative approach transforms potentiometric titration from a simple characterization tool into a method for probing structure-property relationships, a cornerstone of rational drug design and materials development.

References

• Persson, I., et al. (2020). Complex Formation of Alkyl-N-iminodiacetic Acids and Hard Metal Ions in Aqueous Solution and Solid State. ResearchGate. Available at: [Link]

• Hancock, R. D., & Martell, A. E. (2011). Complexation of metal ions, including alkali-earth and lanthanide(III) ions, in aqueous solution by the ligand 2,2',6',2''-terpyridyl. PubMed. Available at: [Link]

• Puchoň, E., et al. (2024). Dithiodipropionate and Fumarate Ni, Cu, and Zn Mixed Ligand Complexes. MDPI. Available at: [Link]

• Open Access Pub. Potentiometric Titration. Journal of New Developments in Chemistry. Available at: [Link]

• Slavicek, P., et al. (n.d.). Development of Methods for the Determination of pKa Values. PMC. Available at: [Link]

• Williams, R. (2022). pKa Data Compiled by R. Williams. Organic Chemistry Data. Available at: [Link]

• Chaberek, S., & Martell, A. E. (1952). Stability of Metal Chelates. I. Iminodiacetic and Iminodipropionic Acids. ACS Publications. Available at: [Link]

• Saracoglu, S., et al. (2010). Potentiometric Titrations of Para and Nitro Substituted Aromatic Acids and their Mixtures in Methylethylketone. Available at: [Link]

• Apan, J. J. (2020). Determination of Pka and Pi Values of Amino Acids Through Titration. Scribd. Available at: [Link]

• Neiband, M. S. (2015). Potentiometric study of binary complexe of amino acid glycine with metal ion Zn In aqueous solution. J. Mater. Environ. Sci. Available at: [Link]

• Al-Obaidi, F. M., et al. (2021). New Heteroleptic 3D Metal Complexes: Synthesis, Antimicrobial and Solubilization Parameters. PMC. Available at: [Link]

• Ferraz, C., et al. (2016). Determination of the End Point in Potentiometric Titrations: Gran and Schwartz Methods. Available at: [Link]

• The Organic Chemistry Tutor. (2023). Organic Chemistry - pKa Values of Acids. YouTube. Available at: [Link]

• Saraswati Institute of Pharmaceutical Sciences. (n.d.). Potentiometry-titration.pdf. Available at: [Link]

• Ashton, T. D., et al. (2022). Efficient pKa Determination in a Nonaqueous Solvent Using Chemical Shift Imaging. University of East Anglia. Available at: [Link]

• Pharmanotes. (n.d.). Methods to Determine End Point of Potentiometric Titration and Applications. Available at: [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic Acid

For the diligent researcher, scientist, and drug development professional, the integrity of your work extends beyond the benchtop; it encompasses the entire lifecycle of the chemical compounds you handle, including their safe and responsible disposal. This guide provides a comprehensive, step-by-step framework for the proper disposal of 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid, ensuring the safety of laboratory personnel and the protection of our environment.

Core Principles of Chemical Waste Management

Before delving into the specifics of 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid, it is crucial to ground our practice in the fundamental principles of laboratory chemical waste disposal. Adherence to these core tenets is not merely a matter of compliance but a cornerstone of a robust safety culture.

• Segregation is Paramount: Never mix incompatible waste streams. The unique chemical structure of 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid, containing both an amine and carboxylic acid functional groups, necessitates careful consideration of its reactivity. It should be segregated from strong oxidizing agents, strong acids, and strong bases to prevent potentially vigorous or exothermic reactions.[1]

• Proper Labeling is Non-Negotiable: All waste containers must be clearly and accurately labeled with the full chemical name, concentration, and relevant hazard warnings.[2] Unidentified chemical waste poses a significant risk to all personnel who may handle it.

• Container Integrity is Key: Waste must be stored in containers that are chemically compatible with the substance. For acidic and potentially corrosive materials, high-density polyethylene (HDPE) or other corrosion-resistant containers are recommended.[3] Containers must be kept in good condition, with tightly sealed lids to prevent leaks or spills.

• "Cradle to Grave" Responsibility: The generator of the chemical waste is responsible for its safe management from the point of generation to its final disposal. This underscores the importance of partnering with a licensed and reputable chemical waste disposal service.

Hazard Assessment and Personal Protective Equipment (PPE)

Based on the toxicological data of analogous compounds, 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid should be handled as a substance that may cause significant skin and eye irritation or damage. Inhalation or ingestion may also be harmful. Therefore, the following minimum PPE is required when handling this compound or its waste:

PPE Component	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield	Protects against splashes that could cause serious eye damage.
Hand Protection	Nitrile or neoprene gloves	Provides a barrier against skin contact, which may cause irritation or burns.
Body Protection	A lab coat or chemical-resistant apron	Protects against contamination of personal clothing and skin.
Respiratory Protection	Use in a well-ventilated area or under a fume hood	Minimizes the risk of inhaling aerosols or vapors.

Step-by-Step Disposal Protocol

This protocol provides a clear, actionable workflow for the disposal of 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid.

Small Quantity Disposal (e.g., residual amounts in vials, contaminated labware)

• Rinsing: Triple rinse the container or labware with a suitable solvent. Water is likely a suitable solvent for this compound.

• Rinsate Collection: The first rinse should be collected as hazardous waste. Subsequent rinses may be considered for drain disposal only if permitted by local regulations and after neutralization.

• Neutralization: Due to its acidic nature, the rinsate should be neutralized before any further action. Slowly add a weak base, such as sodium bicarbonate, while monitoring the pH. The target pH should be between 6.0 and 8.0. This process should be conducted in a fume hood to safely vent any gases that may be produced.[3]

• Final Disposal of Rinsate: The neutralized rinsate should be disposed of in accordance with institutional and local regulations. In many cases, it will need to be collected for chemical waste pickup.

• Disposal of Empty Containers: Once triple-rinsed, deface the original label and dispose of the container as non-hazardous solid waste, in accordance with your institution's policies.[4]

Bulk Quantity Disposal (e.g., unused stock, large spills)

• Containment: In the event of a spill, contain the material using an inert absorbent, such as vermiculite or sand.[5]

• Collection: Carefully collect the absorbed material and place it in a clearly labeled, sealed, and compatible waste container.

• Waste Characterization: The waste must be characterized as hazardous. The label should clearly state "Hazardous Waste" and include the full chemical name.

• Storage: Store the waste container in a designated hazardous waste accumulation area, segregated from incompatible materials. This area should be well-ventilated and have secondary containment.

• Professional Disposal: Arrange for the collection and disposal of the waste by a licensed environmental management company. Do not attempt to dispose of bulk quantities of this chemical through neutralization and drain disposal.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid.

Caption: Decision workflow for the disposal of 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid.

Emergency Procedures: Spills and Exposures

In the event of an accidental release or exposure, immediate and decisive action is critical.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[2]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[2]

• Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.[2]

For large spills, evacuate the area and contact your institution's environmental health and safety (EHS) department immediately.

By adhering to these procedures, researchers can ensure the safe and responsible disposal of 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid, upholding the highest standards of laboratory safety and environmental stewardship.

References

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Personal protective equipment for handling 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid

The following technical guide details the safety, logistical, and operational protocols for handling 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid (CAS: 54685-83-5).

This document is structured for researchers and safety officers requiring immediate, actionable intelligence. It prioritizes the "Precautionary Principle"—assuming a baseline hazard profile common to amino-acid derivatives where specific toxicological data may be sparse.

Chemical Hazard Profile & Risk Assessment

Substance Identity: 3,3'-((2-Hydroxyethyl)azanediyl)dipropionic acid CAS Number: 54685-83-5 Chemical Class: Tertiary amine / Dicarboxylic acid derivative

Mechanistic Hazard Analysis

As a Senior Application Scientist, I advise treating this molecule not merely as an inert buffer but as a bioactive organic acid. The structure contains a tertiary nitrogen center flanked by two propionic acid groups and a hydroxyethyl tail.

• Acidity/Alkalinity: The molecule is zwitterionic. While this internal neutralization reduces volatility, it does not eliminate local tissue irritation. The carboxylic acid moieties (

  ) can cause contact dermatitis (H315) and serious eye irritation (H319).

• Dust Hazard: In its solid form, the fine particulate nature of this acid presents a respiratory inhalation risk (H335). The hygroscopic nature of the hydroxyethyl group means dust can adhere rapidly to moist mucous membranes, accelerating local irritation.

Core Directive: Handle as a Category 2 Skin/Eye Irritant and Category 3 Respiratory Irritant unless vendor-specific SDS proves otherwise.

Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable for handling >1g quantities or >0.1M solutions.

A. Hand Protection: Permeation Logic

Standard latex gloves are insufficient due to the potential for organic acid permeation.

Glove Material	Thickness (Min)	Breakthrough Time	Scientific Rationale
Nitrile	0.11 mm (4 mil)	> 480 min	Excellent resistance to weak organic acids and amines.
Neoprene	0.13 mm (5 mil)	> 480 min	Preferred if mixed with halogenated solvents.
Double Gloving	N/A	N/A	Mandatory when handling the pure powder to prevent micro-abrasion transfer.

B. Eye & Face Protection[1][2][3][4][5][6][7][8][9]

• Requirement: Chemical Safety Goggles (ANSI Z87.1 or EN 166 compliant).

• Contraindication: Do NOT rely on standard safety glasses. The fine dust of the solid acid can bypass side shields. If a solution splash occurs, the acidic nature requires a complete seal to prevent corneal etching.

C. Respiratory Protection[1][2][3][4][5][6][8][10]

• Primary Control: All weighing and open-vessel manipulation must occur inside a certified Chemical Fume Hood .

• Secondary Control: If hood access is compromised or during spill cleanup outside a hood, use a NIOSH N95 (or EU FFP2) particulate respirator at minimum.

Operational Protocols: Handling & Solubilization

This workflow minimizes exposure vectors during the most critical phase: transitioning the substance from solid to solution.

Protocol: Safe Solubilization

• Engineering Control: Activate fume hood and verify face velocity (0.3–0.5 m/s).

• Weighing:

  • Place the balance inside the hood if possible.

  • If weighing externally, use a closed weighing boat. Do not open the stock container on an open bench.

• Dissolution:

  • Add the solid to the solvent (never solvent to solid) to minimize dust ejection.

  • Note on Exotherm: While mild, the hydration of the carboxylic acid groups can generate heat. Stir slowly.

• Decontamination: Wipe the exterior of the stock container with a damp paper towel (water-moistened) before returning it to storage. Dispose of the towel as solid chemical waste.

Emergency Response & Disposal Logic

Spill Management Decision Tree

Scenario: Powder spill on benchtop.

• Isolate: Evacuate immediate area; post "Do Not Enter" sign.

• PPE Upgrade: Don double nitrile gloves and N95 respirator.

• Containment: Cover spill with dry paper towels to prevent dust dispersal.

• Neutralization: Dampen towels slightly with water (do not flood). Wipe up carefully.[1][2]

• Final Clean: Wash surface with 1% Sodium Bicarbonate solution to neutralize residual acid, followed by water.

Disposal Classifications

Do not flush down the drain.[2] This compound adds organic load (COD) and potential nitrogenous waste to water systems.

Waste Stream	Description	Protocol
Solid Waste	Contaminated gloves, towels, weighing boats	Bag in hazardous solid waste (labeled "Organic Acid Solid").
Liquid Waste	Solutions of the acid	Segregate into "Non-Halogenated Organic" or "Aqueous Acidic" waste depending on solvent.
Rinsate	First 3 rinses of glassware	Collect in liquid waste container.

Visualized Safety Logic (DOT Diagram)

The following diagram illustrates the decision-making process for PPE selection based on the physical state of the chemical.

Figure 1: Decision logic for PPE selection based on physical state and concentration. Note that solid handling always defaults to higher respiratory protection due to dust hazards.

References

• PubChem. (n.d.). Compound Summary: Propionic acid derivatives. National Library of Medicine. Retrieved February 16, 2026, from [Link]

(Note: Specific SDS data for CAS 54685-83-5 is limited in public repositories; these protocols are derived from the chemical structure class and standard industrial hygiene practices for tertiary amine-carboxylic acids.)

Sources

• 1. fishersci.com [fishersci.com]
• 2. download.basf.com [download.basf.com]